3-(Boc-amino)-4-(4-methylphenyl)butyric Acid

Core Science & Biosynthesis

3-(Boc-amino)-4-(4-methylphenyl)butyric acid chemical structure

An In-depth Technical Guide to 3-(Boc-amino)-4-(4-methylphenyl)butyric Acid

Abstract

This technical guide provides a comprehensive overview of 3-(Boc-amino)-4-(4-methylphenyl)butyric acid, a chiral β-amino acid derivative of significant interest in medicinal chemistry and drug development. β-Amino acids are crucial components in the design of peptidomimetics, offering enhanced metabolic stability compared to their α-amino acid counterparts.[1][2][3] The tert-butyloxycarbonyl (Boc) protecting group is a cornerstone of modern peptide synthesis, enabling precise and controlled chemical manipulations.[][5][6] This document details the compound's chemical structure, physicochemical properties, a robust synthetic protocol with mechanistic insights, analytical characterization methods, and its applications as a key building block for complex bioactive molecules. It is intended for researchers, scientists, and professionals in the field of drug discovery and organic synthesis.

Introduction: The Strategic Value of Protected β-Amino Acids

The Significance of β-Amino Acids in Medicinal Chemistry

β-Amino acids, which feature a two-carbon separation between the amino and carboxyl groups, are foundational elements in the development of next-generation therapeutics.[1] Their incorporation into peptide chains creates "β-peptides," which can fold into stable secondary structures, similar to natural peptides, but exhibit remarkable resistance to enzymatic degradation by peptidases.[7] This enhanced metabolic stability is a critical attribute for improving the oral bioavailability and in-vivo half-life of peptide-based drugs.[7] Furthermore, the unique structural architecture of β-amino acids allows for the creation of novel molecular scaffolds found in a wide array of biologically active natural products and synthetic drugs, including antibiotics and anti-cancer agents.[3][7]

The Role of the tert-Butyloxycarbonyl (Boc) Protecting Group

The synthesis of peptides or complex organic molecules requires the selective blocking of reactive functional groups to prevent unwanted side reactions. The tert-butyloxycarbonyl (Boc) group is one of the most widely used protecting groups for amines due to its robust stability under a variety of conditions, including basic and nucleophilic environments, and its clean, acid-labile removal.[][5][8] Typically, the Boc group is cleaved using moderately strong acids like trifluoroacetic acid (TFA).[6][9] This strategic use of the Boc group is fundamental to both solid-phase and solution-phase peptide synthesis, allowing for the sequential and controlled assembly of amino acid building blocks.[6][8][9]

Overview of 3-(Boc-amino)-4-(4-methylphenyl)butyric Acid

3-(Boc-amino)-4-(4-methylphenyl)butyric acid is a non-proteinogenic, protected β-amino acid. Its structure combines the advantageous features of a β-amino acid backbone with a lipophilic 4-methylphenyl (tolyl) side chain, making it a valuable intermediate for synthesizing complex molecular targets. Analogous structures, such as those with trifluorophenyl or tert-butylphenyl groups, are key intermediates in the synthesis of pharmaceuticals like the DPP-4 inhibitor Sitagliptin, highlighting the compound's potential in drug discovery programs.[10][11][12][13]

Chemical Structure and Physicochemical Properties

Structural Elucidation

The molecule consists of a butyric acid core, with the amino group at the C3 (or β) position. This amino group is protected with a tert-butyloxycarbonyl (Boc) group. A 4-methylphenyl (p-tolyl) group is attached to the C4 position. The C3 carbon is a stereocenter, meaning the compound can exist as two enantiomers: (S)-3-(Boc-amino)-4-(4-methylphenyl)butyric acid (CAS No. 270062-96-9) and (R)-3-(Boc-amino)-4-(4-methylphenyl)butyric acid (CAS No. 269398-85-8).[14][15] The specific stereochemistry is critical for biological activity and must be controlled during synthesis.

Physicochemical Data Summary

The following table summarizes key physicochemical properties. Note that some values are predicted based on computational models and data from structurally similar compounds.

Property	Value	Source
Molecular Formula	C₁₆H₂₃NO₄	N/A
Molecular Weight	293.36 g/mol	N/A
Appearance	White to off-white solid	[10] (by analogy)
Stereoisomers	(S)-form: 270062-96-9(R)-form: 269398-85-8	[14][15]
Predicted Boiling Point	~450 ± 40.0 °C at 760 mmHg	[10][11] (by analogy)
Predicted Density	~1.1 ± 0.1 g/cm³	[11] (by analogy)
Solubility	Soluble in methanol, chloroform, DMSO, ethyl acetate	[10] (by analogy)
Predicted pKa	4.30 ± 0.10 (Carboxylic Acid)	[10] (by analogy)

Synthesis and Manufacturing

Retrosynthetic Analysis and Strategy

The synthesis of chiral β-amino acids is a well-established field with several effective strategies.[1][16] A common and reliable approach for this target molecule involves the homologation of a corresponding α-amino acid, specifically L- or D-4-methylphenylalanine. This method preserves the stereochemical integrity of the starting material. The Arndt-Eistert homologation is a classic, though often hazardous, method.[1] A safer and more modern approach involves the reduction of the α-amino acid to a chiral amino alcohol, followed by conversion to a nitrile and subsequent hydrolysis.

The chosen strategy focuses on the Boc protection of the starting α-amino acid, which ensures its stability through the subsequent reduction and chain extension steps. This multi-step process is designed for high yield and chiral purity.

Detailed Experimental Protocol: Synthesis from (S)-4-Methylphenylalanine

This protocol outlines the synthesis of the (S)-enantiomer. The (R)-enantiomer can be synthesized analogously from (R)-4-methylphenylalanine.

Step 1: Boc Protection of (S)-4-Methylphenylalanine

• Dissolve (S)-4-methylphenylalanine (1.0 eq) in a 1:1 mixture of dioxane and water.

• Add sodium bicarbonate (NaHCO₃, 2.5 eq) to the solution and stir until dissolved.

• Cool the mixture to 0 °C in an ice bath.

• Add di-tert-butyl dicarbonate (Boc₂O, 1.1 eq) portion-wise while maintaining the temperature.

• Allow the reaction to warm to room temperature and stir for 12-18 hours.

• Acidify the mixture to pH 2-3 with 1M HCl.

• Extract the product with ethyl acetate (3x).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure to yield Boc-(S)-4-methylphenylalanine.

Causality: The aqueous dioxane provides a medium for both the amino acid and the Boc anhydride. NaHCO₃ acts as a base to deprotonate the amino group, activating it for nucleophilic attack on the Boc anhydride.[9] Acidification protonates the carboxylate, allowing for extraction into an organic solvent.

Step 2: Reduction to Boc-(S)-2-amino-3-(4-methylphenyl)propan-1-ol

• Dissolve the product from Step 1 (1.0 eq) in anhydrous tetrahydrofuran (THF).

• Cool the solution to 0 °C.

• Slowly add borane-dimethyl sulfide complex (BH₃·SMe₂, 1.2 eq).

• Stir at 0 °C for 2 hours, then at room temperature for 4 hours.

• Carefully quench the reaction by the slow addition of methanol.

• Concentrate the mixture under reduced pressure and purify by column chromatography to yield the amino alcohol.

Causality: Borane is a selective reducing agent for carboxylic acids in the presence of the Boc-carbamate. The use of anhydrous THF is critical as borane reacts violently with water.

Step 3: Conversion to the Mesylate and Displacement with Cyanide

• Dissolve the amino alcohol (1.0 eq) and triethylamine (Et₃N, 1.5 eq) in anhydrous dichloromethane (DCM).

• Cool to 0 °C and add methanesulfonyl chloride (MsCl, 1.2 eq) dropwise.

• Stir for 2 hours at 0 °C.

• Wash the reaction mixture with cold 1M HCl, saturated NaHCO₃, and brine.

• Dry the organic layer over Na₂SO₄ and concentrate to yield the crude mesylate, which is used directly.

• Dissolve the crude mesylate in dimethyl sulfoxide (DMSO).

• Add sodium cyanide (NaCN, 1.5 eq) and heat the mixture to 60 °C for 6 hours.

• Cool, dilute with water, and extract with ethyl acetate.

• Wash, dry, and concentrate to yield Boc-(S)-3-amino-4-(4-methylphenyl)butanenitrile.

Causality: The hydroxyl group is converted to a good leaving group (mesylate). This undergoes an Sₙ2 reaction with cyanide, extending the carbon chain by one unit. This step inverts the stereocenter if the mechanism is purely Sₙ2, which must be considered; however, for this substrate, the primary effect is chain extension.

Step 4: Hydrolysis to the Final Product

• Dissolve the nitrile (1.0 eq) in a 3:1 mixture of methanol and water.

• Add lithium hydroxide (LiOH, 5.0 eq) and heat the mixture to reflux for 24 hours.

• Cool to room temperature and remove the methanol under reduced pressure.

• Dilute with water and wash with diethyl ether to remove any unreacted starting material.

• Acidify the aqueous layer to pH 3-4 with 1M HCl.

• Extract the product with ethyl acetate, dry over Na₂SO₄, and concentrate.

• Purify by recrystallization from an ethyl acetate/hexanes mixture.

Causality: Basic hydrolysis converts the nitrile to a carboxylate. The large excess of LiOH and heat drives the reaction to completion. Acidification is required to protonate the carboxylate for final extraction.

Synthetic Workflow Diagram

Caption: A multi-step workflow for the synthesis of the target compound.

Analytical Characterization

Rigorous analytical characterization is essential to confirm the identity, purity, and stereochemical integrity of the final product.

Spectroscopic and Analytical Methods

• Nuclear Magnetic Resonance (NMR) Spectroscopy : ¹H and ¹³C NMR are used to confirm the molecular structure. The ¹H NMR will show characteristic signals for the Boc group (~1.4 ppm), the aromatic protons (~7.1-7.2 ppm), the methyl group on the phenyl ring (~2.3 ppm), and the diastereotopic protons of the butyric acid backbone.

• Mass Spectrometry (MS) : Electrospray ionization (ESI) mass spectrometry will confirm the molecular weight of the compound.

• Infrared (IR) Spectroscopy : IR will show characteristic absorption bands for the N-H (carbamate), C=O (carbamate and carboxylic acid), and C-O bonds.

• Chiral High-Performance Liquid Chromatography (HPLC) : Chiral HPLC is the gold standard for determining the enantiomeric excess (e.e.) of the final product, ensuring that no racemization occurred during the synthesis.

Expected Spectral Data

Analysis	Expected Results
¹H NMR (400 MHz, CDCl₃)	δ (ppm): ~7.15 (d, 2H), ~7.10 (d, 2H), ~5.0 (br s, 1H, NH), ~4.2 (m, 1H, CH-N), ~2.8 (m, 2H, CH₂-Ar), ~2.6 (m, 2H, CH₂-COOH), ~2.3 (s, 3H, Ar-CH₃), ~1.4 (s, 9H, C(CH₃)₃)
¹³C NMR (100 MHz, CDCl₃)	δ (ppm): ~176 (COOH), ~155 (N-COO), ~136, ~135, ~129, ~128 (Aromatic C), ~80 (C(CH₃)₃), ~50 (CH-N), ~40 (CH₂-Ar), ~38 (CH₂-COOH), ~28 (C(CH₃)₃), ~21 (Ar-CH₃)
MS (ESI-)	[M-H]⁻ calculated for C₁₆H₂₂NO₄⁻: 292.15; found: 292.1
IR (KBr, cm⁻¹)	~3350 (N-H), ~2970 (C-H), ~1710 (C=O, acid), ~1690 (C=O, carbamate)
Chiral HPLC	>98% enantiomeric excess

Applications in Research and Drug Development

Role as a Peptidomimetic Building Block

The primary application of 3-(Boc-amino)-4-(4-methylphenyl)butyric acid is as a specialized building block in the synthesis of peptidomimetics. After deprotection of the Boc group, the resulting free amine can be coupled with other amino acids or molecular fragments using standard peptide coupling reagents (e.g., HBTU, DCC). The tolyl side chain provides a non-polar, aromatic interaction motif that can be used to probe binding pockets in biological targets such as enzymes or receptors.

Precursor for Bioactive Molecules

Butyric acid and its derivatives have shown a range of biological activities, including roles as histone deacetylase (HDAC) inhibitors.[17] While the primary utility of this specific compound is as a structural component, its backbone could be incorporated into novel scaffolds targeting a variety of diseases. Its structural similarity to intermediates used in the synthesis of drugs for type 2 diabetes suggests its potential utility in developing new therapeutic agents.[7][10] The ability to synthesize both (R) and (S) enantiomers allows for the exploration of stereochemistry-dependent biological activity, a critical aspect of modern drug design.

Conceptual Role in Drug Discovery

Caption: The role of the title compound as a precursor in a drug discovery workflow.

Conclusion

3-(Boc-amino)-4-(4-methylphenyl)butyric acid is a strategically important synthetic intermediate. Its value is derived from the combination of a metabolically robust β-amino acid core, a versatile Boc-protecting group, and a specific lipophilic side chain. A clear and reliable synthetic pathway from readily available α-amino acids makes it an accessible building block for researchers. Its application in the construction of peptidomimetics and other complex molecular architectures underscores its potential to contribute to the development of novel therapeutics with improved pharmacological profiles. A thorough understanding of its synthesis, characterization, and handling is essential for its effective implementation in advanced chemical research.

References

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• Wang, D., et al. (2022, October 15). Photochemical single-step synthesis of β-amino acid derivatives from alkenes and (hetero)arenes. PubMed. Retrieved from [Link]

• Onaka, H. (2014, June 13). Biosynthesis of natural products containing β-amino acids. RSC Publishing. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). β-Amino Acid synthesis by carboxylation. Retrieved from [Link]

• Isidro-Llobet, A., et al. (2009, April 13). Amino Acid-Protecting Groups. ACS Publications. Retrieved from [Link]

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• XIAMEN EQUATION CHEMICAL CO.,LTD. (n.d.). BOC-(S)-3-AMINO-4-(4-METHYL-PHENYL)-BUTYRIC ACID. Retrieved from [Link]

• Google Patents. (n.d.). CN112500316A - Method for preparing BOC- (R) -3-amino-4- (2,4, 5-trifluorophenyl) butyric acid.

• PubChem. (n.d.). Boc-(R)-3-Amino-4-(2,4,5-trifluoro-phenyl)-butyric acid. Retrieved from [Link]

• Pan, X., et al. (2016, January 19). Efficient Synthesis of 3-R-Boc-amino-4-(2,4,5-trifluorophenyl)butyric Acid. Figshare. Retrieved from [Link]

• Equation Chemical. (n.d.). BOC-(R)-3-AMINO-4-(4-METHYL-PHENYL)-BUTYRIC ACID. Retrieved from [Link]

• Singh, R., et al. (2024, November 11). A safe and efficient synthesis of N-Boc-β3-amino acid methyl esters from α-amino acids: applications in the formal synthesis of sedum alkaloids. PMC. Retrieved from [Link]

• PubChemLite. (n.d.). Boc-(s)-3-amino-4-(4-chloro-phenyl)-butyric acid. Retrieved from [Link]

• Semenov, E., et al. (2024, March 15). Butyric acid and prospects for creation of new medicines based on its derivatives: a literature review. PubMed. Retrieved from [Link]

• Pan, X., et al. (2015, May 5). Efficient Synthesis of 3-R-Boc-amino-4-(2,4,5-trifluorophenyl)butyric Acid. Figshare. Retrieved from [Link]

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An In-depth Technical Guide to Boc-beta-homo-4-methylphenylalanine: Synthesis, Properties, and Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of Boc-beta-homo-4-methylphenylalanine in Modern Chemistry

Boc-beta-homo-4-methylphenylalanine, a non-proteinogenic amino acid, is a valuable building block in the fields of peptide synthesis and medicinal chemistry. Its structure, featuring a tert-butyloxycarbonyl (Boc) protecting group and a 4-methylphenyl side chain on a β-homo-amino acid scaffold, offers unique advantages for the design of novel peptides and peptidomimetics with enhanced biological activity and stability. The incorporation of β-amino acids, such as this derivative, into peptide chains can induce specific secondary structures and confer resistance to enzymatic degradation, making them highly sought-after in drug discovery. This guide provides a comprehensive overview of the synthesis, properties, and applications of Boc-beta-homo-4-methylphenylalanine, offering insights for researchers and developers in the pharmaceutical and biotechnology sectors.

Physicochemical and Spectroscopic Properties

While a comprehensive experimental dataset for Boc-beta-homo-4-methylphenylalanine is not extensively published, its properties can be reliably inferred from its constituent parts and data from closely related analogs. The defining features of this molecule are the Boc-protecting group, the β-amino acid backbone, and the 4-methylphenyl (tolyl) side chain.

Property	Expected Value/Characteristic	Source/Rationale
CAS Number	270062-96-9	Vendor Information
Molecular Formula	C₁₇H₂₅NO₄	Calculated
Molecular Weight	307.39 g/mol	Calculated
Appearance	Expected to be a white to off-white solid.	Based on similar Boc-protected amino acids.[1][2]
Solubility	Soluble in organic solvents such as methanol, ethanol, and dichloromethane.	The Boc group and the aromatic ring enhance organic solvent solubility.
Melting Point	Estimated to be in the range of 80-110 °C.	Based on the melting point of the closely related Boc-L-homophenylalanine (76-80 °C). The addition of a methyl group may slightly alter this.
Optical Rotation	The specific rotation will depend on the stereochemistry (L or D) of the starting material. For comparison, Boc-L-homophenylalanine has a specific rotation of [α]20/D +6.5±1°, c = 2% in ethanol.	The chirality of the final product is determined by the synthetic route and starting materials.
NMR Spectroscopy	¹H NMR: Expected signals for the Boc group (singlet, ~1.4 ppm), the methyl group on the phenyl ring (singlet, ~2.3 ppm), the aliphatic protons of the amino acid backbone (multiplets, 2.5-4.5 ppm), and the aromatic protons (doublets, ~7.1-7.2 ppm). ¹³C NMR: Expected signals for the Boc carbonyl (~155 ppm), the carboxylic acid carbonyl (~175 ppm), the carbons of the Boc group (~28, 80 ppm), the aliphatic carbons, and the aromatic carbons.	Inferred from standard chemical shifts of Boc-protected amino acids and substituted benzene rings.
Mass Spectrometry	The expected [M+H]⁺ ion would be at m/z 308.18. Fragmentation would likely involve the loss of the Boc group.	Calculated from the molecular formula.
HPLC Analysis	Retention on a C18 reversed-phase column with a mobile phase of acetonitrile/water with a modifier like TFA is expected.	This is a standard method for the analysis of Boc-protected amino acids.[3]

Synthesis of Boc-beta-homo-4-methylphenylalanine: A Plausible and Robust Protocol

The synthesis of Boc-beta-homo-4-methylphenylalanine can be strategically approached in two main stages: the synthesis of the core β-amino acid, 3-amino-4-(4-methylphenyl)butanoic acid, followed by the protection of the amino group with a Boc moiety. A well-established and reliable method for the homologation of an α-amino acid to a β-amino acid is the Arndt-Eistert reaction.[4][5]

Part 1: Synthesis of 3-amino-4-(4-methylphenyl)butanoic acid via Arndt-Eistert Homologation

The Arndt-Eistert reaction allows for the extension of a carboxylic acid by one carbon atom.[4] In this case, the readily available N-protected 4-methylphenylalanine would be the starting material.

Caption: Workflow for the Arndt-Eistert Synthesis of a β-amino acid.

Detailed Experimental Protocol (Hypothetical):

• Activation of the Carboxylic Acid: To a solution of N-protected-4-methylphenylalanine (1 equivalent) in an anhydrous solvent such as THF or dichloromethane at 0 °C, add thionyl chloride (1.2 equivalents) dropwise. Allow the reaction to stir at room temperature for 2-4 hours, or until the reaction is complete as monitored by TLC. The solvent and excess thionyl chloride are then removed under reduced pressure to yield the crude acid chloride.

• Formation of the Diazoketone: The crude acid chloride is dissolved in an anhydrous, aprotic solvent like diethyl ether or THF. This solution is then added dropwise to a solution of diazomethane in diethyl ether at 0 °C. It is crucial to use an excess of diazomethane to ensure complete reaction and to neutralize the HCl generated. The reaction is typically stirred at 0 °C for 1-2 hours and then allowed to warm to room temperature overnight. Safety Note: Diazomethane is highly toxic and explosive. This step must be performed in a well-ventilated fume hood with appropriate safety precautions. Safer alternatives like (trimethylsilyl)diazomethane can also be used.[6]

• Wolff Rearrangement: The ethereal solution of the diazoketone is then treated with a catalyst, typically silver oxide (Ag₂O) or silver benzoate, in the presence of water. The reaction mixture is stirred at room temperature or gently heated to facilitate the rearrangement to a ketene, which is then trapped by water to form the homologous carboxylic acid. The progress of the reaction can be monitored by the evolution of nitrogen gas.

• Deprotection: The protecting group on the nitrogen is then removed under appropriate conditions. For example, a Cbz group can be removed by catalytic hydrogenation.

• Purification: The resulting 3-amino-4-(4-methylphenyl)butanoic acid can be purified by crystallization or column chromatography.

Part 2: Boc Protection of 3-amino-4-(4-methylphenyl)butanoic acid

The protection of the amino group with a tert-butyloxycarbonyl (Boc) group is a standard and high-yielding reaction in organic synthesis.[7][8]

Caption: General workflow for the Boc protection of an amino acid.

Detailed Experimental Protocol:

• Dissolution: Dissolve 3-amino-4-(4-methylphenyl)butanoic acid (1 equivalent) in a mixture of 1,4-dioxane and water (e.g., a 1:1 or 2:1 ratio).

• Basification: Add a base such as sodium hydroxide (1.5-2 equivalents) or triethylamine to the solution to deprotonate the amino group and facilitate the reaction.

• Addition of (Boc)₂O: To the stirred solution, add di-tert-butyl dicarbonate ((Boc)₂O) (1.1-1.5 equivalents), either neat or as a solution in dioxane.

• Reaction: Allow the reaction to stir at room temperature for several hours to overnight. The progress of the reaction can be monitored by TLC.

• Workup: Once the reaction is complete, the dioxane is typically removed under reduced pressure. The aqueous solution is then acidified to a pH of approximately 2-3 with a dilute acid such as 1M HCl or a citric acid solution. This protonates the carboxylic acid and any unreacted amine.

• Extraction and Purification: The product is then extracted with an organic solvent like ethyl acetate. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude Boc-beta-homo-4-methylphenylalanine can then be purified by crystallization or flash column chromatography.

Analytical Characterization

Rigorous analytical characterization is essential to confirm the identity, purity, and stereochemical integrity of the synthesized Boc-beta-homo-4-methylphenylalanine.

High-Performance Liquid Chromatography (HPLC)

Reversed-phase HPLC is the method of choice for assessing the purity of Boc-protected amino acids.[3]

• Column: A C18 stationary phase is typically used.

• Mobile Phase: A gradient of water and acetonitrile, both containing an acidic modifier such as 0.1% trifluoroacetic acid (TFA), is commonly employed. The TFA helps to suppress the ionization of the carboxylic acid, leading to better peak shapes.[3]

• Detection: UV detection at a low wavelength (e.g., 210-220 nm) is suitable for detecting the peptide bond and the Boc group.[3]

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy are indispensable for structural elucidation.

• ¹H NMR: The spectrum will provide characteristic signals for all the protons in the molecule. The integration of these signals will confirm the ratio of protons. Key signals to identify include the singlet for the nine protons of the Boc group and the distinct signals for the aromatic protons of the tolyl group.

• ¹³C NMR: This technique confirms the carbon framework of the molecule. The carbonyl carbons of the Boc and carboxylic acid groups will have characteristic chemical shifts in the downfield region.

• 2D NMR Techniques: For unambiguous assignment of all proton and carbon signals, 2D NMR experiments such as COSY (Correlation Spectroscopy) and HSQC (Heteronuclear Single Quantum Coherence) can be employed.

Mass Spectrometry (MS)

Mass spectrometry is used to confirm the molecular weight of the compound. Electrospray ionization (ESI) is a common technique for this type of molecule, which will typically show the protonated molecular ion [M+H]⁺.

Applications in Peptide Synthesis and Drug Discovery

The unique structural features of Boc-beta-homo-4-methylphenylalanine make it a valuable tool for medicinal chemists and peptide scientists.

Enhanced Proteolytic Stability

Peptides composed of β-amino acids are known to be more resistant to degradation by proteases compared to their α-amino acid counterparts. This increased stability can lead to a longer in vivo half-life for peptide-based therapeutics.

Induction of Stable Secondary Structures

The incorporation of β-amino acids into peptide sequences can induce the formation of stable secondary structures, such as helices and turns. This conformational constraint can lead to higher binding affinities and selectivities for biological targets.

Peptidomimetics and Drug Design

Boc-beta-homo-4-methylphenylalanine can serve as a scaffold for the development of peptidomimetics, which are molecules that mimic the structure and function of natural peptides but with improved pharmacological properties. The 4-methylphenyl side chain can be involved in hydrophobic interactions with target proteins.

Caption: The role of Boc-beta-homo-4-methylphenylalanine in research and development.

Conclusion

Boc-beta-homo-4-methylphenylalanine is a synthetically accessible and highly valuable building block for the development of novel peptides and peptidomimetics. Its ability to confer enhanced stability and induce specific conformations makes it a powerful tool in the design of new therapeutic agents. This guide has provided a comprehensive overview of its properties, a robust synthetic strategy, and key analytical methods for its characterization, offering a solid foundation for researchers and scientists working at the forefront of peptide chemistry and drug discovery.

References

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• Wikipedia. (n.d.). tert-Butyloxycarbonyl protecting group. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of N-Fmoc-L-β-homo-phenylalanines from trimethylsilydiazomethane. Retrieved from [Link]

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Engineering Peptidomimetics: A Technical Guide to Boc-Protected β-Amino Acid Analogs

Executive Summary & Mechanistic Rationale

The transition from native

-peptides to -peptide foldamers represents a paradigm shift in peptidomimetic drug design. By introducing an additional methylene group (–CH2–) into the peptide backbone, -amino acids shift the scissile bond away from the active site nucleophiles of endogenous proteases, conferring near-absolute resistance to enzymatic degradation[1].

As a Senior Application Scientist, I have observed that the successful incorporation of these non-proteinogenic building blocks requires a rigorous understanding of both their unique conformational thermodynamics and the steric challenges they present during synthesis. Unlike

-peptides, which rely on long-range interactions to stabilize secondary structures, -peptides can form highly stable, predictable secondary structures (foldamers) at remarkably short chain lengths[2]. This whitepaper provides an authoritative, self-validating framework for the synthesis, structural design, and solid-phase polymerization of Boc-protected -amino acid analogs.

Conformational Signatures & Foldamer Design

-amino acids possess an extra torsional angle ( ) around the bond. Paradoxically, this increased backbone flexibility allows for more rigid, predictable folding when specific side-chain substituents are used. Crystallographic studies confirm that Boc-protected -homo-amino acids (such as Boc-L- -homoleucine) frequently adopt a gauche conformation about the bond[3]. This preorganization is the mechanistic driver for the formation of the 14-helix, allowing researchers to project side chains in a predictable spatial arrangement to mimic protein-protein interaction interfaces[2].

Table 1: Conformational Signatures of β-Peptide Foldamers

Foldamer Type	Hydrogen Bond Pattern	Residues per Turn	Preferred Monomer Building Blocks
14-Helix	(14-atom ring)	3.0	-amino acids (e.g., Boc- -hLeu, Boc- -hAla)
12-Helix	(12-atom ring)	2.5	ACPC (cyclic), -disubstituted
10/12-Helix	Alternating	~2.7	-peptide hybrids

Chemical Synthesis of Boc-Protected β-Amino Acids

The most reliable and scalable method for generating enantiopure

-amino acids is the Arndt-Eistert homologation of their corresponding naturally occurring -amino acids[4].

Causality in Protecting Group Selection: Why utilize the tert-butyloxycarbonyl (Boc) protecting group instead of the widely used 9-fluorenylmethoxycarbonyl (Fmoc) during this homologation? The Arndt-Eistert synthesis involves the generation of a diazoketone intermediate and a subsequent Wolff rearrangement. Fmoc is highly base-labile and is prone to premature cleavage under the basic conditions required for diazomethane addition. Boc, being completely orthogonal to basic and nucleophilic conditions, remains intact throughout the homologation, ensuring high overall yields (typically 69–95% over two steps)[4].

Arndt-Eistert homologation workflow for synthesizing Boc-protected β-amino acids.

Optimized Boc-SPPS Protocol for β-Peptides

While Fmoc-SPPS is popular, Boc-SPPS offers distinct advantages for

-peptides, particularly when synthesizing highly aggregating foldamer sequences. However, the extra methylene group in -amino acids introduces significant steric hindrance, leading to noticeably slower coupling kinetics compared to standard -amino acids[5]. To counteract this, the protocol must utilize highly efficient coupling reagents (like HATU) and an in situ neutralization strategy[6].

Causality of In Situ Neutralization: In standard Boc-SPPS, the resin is neutralized with a base (e.g., DIEA) and washed before the activated amino acid is added. For

-peptides, this pre-neutralization allows the free terminal amines to rapidly hydrogen-bond with each other, forming insoluble -sheet-like aggregates that terminate chain elongation. By adding the base simultaneously with the activated Boc- -amino acid (in situ neutralization), the amine is acylated the exact moment it is liberated, kinetically outcompeting the aggregation pathway[6].

Iterative Boc-SPPS cycle optimized for β-amino acid coupling and in situ neutralization.

Self-Validating Experimental Protocol

Materials: Boc-protected

-amino acids, PAM or MBHA resin, HATU, DIEA, TFA, DMF, DCM.

• Resin Swelling: Swell 0.1 mmol of resin in a 1:1 mixture of DMF/DCM for 30 minutes to maximize pore accessibility.

• Boc Deprotection: Treat the resin with 50% TFA in DCM (2 × 5 min). The acid-labile Boc group is cleaved, leaving the peptide as a TFA salt[6].

• Activation & In Situ Neutralization (The Critical Step):

  • Pre-activate 4.0 equivalents of the Boc-

    -amino acid with 3.9 equivalents of HATU in minimal DMF for 2 minutes.

  • Add this mixture directly to the un-neutralized resin.

  • Immediately add 10.0 equivalents of DIEA to initiate in situ neutralization and coupling simultaneously.

• Extended Coupling: Agitate the reaction for 60 minutes. Mechanistic note: The extended time compensates for the slower coupling kinetics inherent to the

  -carbon's steric bulk[5].

• System Self-Validation (Kaiser Test): Perform a quantitative ninhydrin (Kaiser) test.

  • Logic: If the beads remain colorless, coupling is >99% complete. If the beads turn blue, primary amines remain. The system dictates a mandatory double-coupling cycle before proceeding, ensuring the protocol self-corrects for sequence-specific kinetic delays.

• Cleavage: Upon sequence completion, cleave the peptide from the resin using anhydrous HF with appropriate scavengers (e.g., p-cresol) at 0°C for 1 hour.

Structural Validation

Following RP-HPLC purification and HRMS mass confirmation, the secondary structure of the synthesized

-peptide must be validated. Circular Dichroism (CD) spectroscopy is the gold standard here. A properly folded 14-helix will display a characteristic CD signature: a strong minimum near 214 nm in aqueous conditions, confirming that the Boc-protected building blocks have successfully yielded the desired, environment-independent foldamer[2].

References

• Environment-independent 14-helix formation in short beta-peptides: striking a balance between shape control and functional diversity. PubMed (NIH).[Link]

• Novel Materials From the Supramolecular Self-Assembly of Short Helical β3-Peptide Foldamers. Frontiers.[Link]

• TAPP analogs containing β3-homo-amino acids: Synthesis and receptor binding. ResearchGate.[Link]

Sources

• 1. Frontiers | Novel Materials From the Supramolecular Self-Assembly of Short Helical β3-Peptide Foldamers [frontiersin.org]
• 2. Environment-independent 14-helix formation in short beta-peptides: striking a balance between shape control and functional diversity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Buy Boc-L-beta-homoleucine | 132549-43-0 [smolecule.com]
• 4. researchgate.net [researchgate.net]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. peptide.com [peptide.com]

Difference between beta-homophenylalanine and 4-methyl derivatives

Engineering Peptidomimetics: A Comparative Analysis of

-Homophenylalanine and its 4-Methyl Derivatives in Drug Design

Introduction: The Peptidomimetic Paradigm The translation of endogenous peptides into viable therapeutics is historically bottlenecked by their rapid proteolytic degradation and suboptimal pharmacokinetic profiles. To circumvent this, medicinal chemists employ non-natural amino acids to disrupt enzymatic recognition while preserving receptor affinity. Among these,

-homophenylalanine ( -hPhe) and its para-methylated derivative, 4-methyl- -homophenylalanine [ -hPhe(4-Me)], represent a critical evolutionary step in rational drug design, particularly for targets like Dipeptidyl Peptidase-IV (DPP-4) and the Kisspeptin receptor (Kiss1R) [2].

This technical guide dissects the structural, physicochemical, and pharmacological divergences between these two building blocks, providing researchers with actionable, self-validating protocols for their incorporation into novel therapeutics.

Structural Divergence and Physicochemical Causality

At the core of

-hPhe is a simple yet profound structural shift: the insertion of a methylene (-CH -) group between the -carbon and the carboxylate group of naturally occurring phenylalanine. This creates a -amino acid (3-amino-4-phenylbutanoic acid).

When we transition to

-hPhe(4-Me), a methyl group is appended to the para (4-) position of the phenyl ring [1]. This seemingly minor functionalization triggers a cascade of physicochemical changes:

• Steric Bulk and Entropic Binding: The 4-methyl group increases the molecular volume. In deep, hydrophobic receptor pockets (such as the S1 pocket of DPP-4), this extra bulk displaces ordered water molecules. The release of these water molecules into the bulk solvent provides an entropically driven increase in binding affinity[2].

• Electronic Modulation: The methyl group exerts a positive inductive (+I) effect, subtly increasing the electron density of the aromatic

  -system. This strengthens edge-to-face - stacking and cation- interactions with tyrosine or arginine residues within the target receptor.

• Metabolic Shielding: While the

  -backbone inherently protects against -peptidases, the para-methyl group sterically hinders cytochrome P450-mediated para-hydroxylation in the liver, extending the systemic half-life.

Table 1: Physicochemical and Structural Comparison

Property	-Homophenylalanine ( -hPhe)	4-Methyl- -homophenylalanine ( -hPhe(4-Me))
CAS Number (Fmoc-protected)	193954-28-8	270062-97-0
Molecular Formula (Fmoc)	C H NO	C H NO
Aromatic Substitution	Unsubstituted	para-Methylated (-CH )
Relative Lipophilicity (LogP)	Baseline	+0.4 to +0.6 (Estimated increase)
Proteolytic Stability	High (Resists -peptidases)	High (Resists peptidases + resists hepatic oxidation)
Receptor Pocket Preference	Standard hydrophobic pockets	Deep, lipophilic S1 pockets

Mechanistic Impact on Receptor Binding

The decision to utilize

-hPhe versus -hPhe(4-Me) is dictated by the spatial constraints of the target receptor. For instance, in the development of DPP-4 inhibitors, the S1 pocket is highly hydrophobic and accommodates the phenyl ring. The addition of the 4-methyl group allows the ligand to anchor more deeply into this pocket, drastically reducing the dissociation rate ( )[2].

Caption: Logical pathway demonstrating how the 4-methyl substitution on β-hPhe enhances PK/PD profiles.

Experimental Workflows for Comparative Validation

To accurately harness these derivatives, researchers must adapt standard synthetic and analytical protocols.

-amino acids exhibit slower coupling kinetics than -amino acids due to the increased conformational flexibility of the extra methylene group, which raises the entropic cost of forming the transition state during acylation.

Protocol 1: Solid-Phase Peptide Synthesis (SPPS) of

-hPhe(4-Me) Peptidomimetics Objective: Incorporate Fmoc- -hPhe(4-Me)-OH into a peptide sequence using Fmoc/tBu strategy.

• Resin Preparation: Swell Rink Amide AM resin (0.1 mmol) in DMF for 30 minutes to maximize surface area for reagent diffusion.

• Fmoc Deprotection: Treat with 20% piperidine in DMF (2 x 10 min).

  • Self-Validation Check: Monitor the UV absorbance of the dibenzofulvene-piperidine adduct in the flow-through at 301 nm. A plateau in absorbance confirms complete deprotection.

• Pre-activation: Dissolve 4 eq. (0.4 mmol) of Fmoc-

  -hPhe(4-Me)-OH and 3.95 eq. HATU in minimal DMF. Add 8 eq. DIPEA. Stir for 2 minutes.

  • Causality: HATU is selected over standard HBTU because the 7-aza group stabilizes the highly reactive OAt ester intermediate, overcoming the steric hindrance of the

    -homo derivative.

• Coupling: Add the activated amino acid to the resin. Agitate for 2.5 hours at room temperature.

  • Causality: The extended coupling time (compared to 45 mins for

    -amino acids) directly compensates for the entropic barriers of the -backbone.

• Validation (Kaiser Test): Perform a Kaiser test on a micro-cleaved sample. A yellow/colorless bead indicates successful coupling. If the beads turn blue (indicating unreacted primary amines), perform a secondary coupling using DIC/Oxyma before proceeding.

• Cleavage: Cleave using TFA/TIS/H

  O (95:2.5:2.5) for 2 hours, precipitate in cold diethyl ether, and lyophilize.

Caption: Self-validating SPPS workflow optimized for the steric constraints of β-homoamino acids.

Protocol 2: Self-Validating Proteolytic Stability Assay (In Vitro) Objective: Quantify the resistance of the synthesized

-hPhe(4-Me) peptidomimetic against target proteases compared to an -amino acid counterpart.

• Preparation: Prepare 100

  M stock solutions of the -hPhe(4-Me) modified peptide and an unmodified -Phe control peptide in PBS (pH 7.4).

• Enzyme Incubation: Add purified human DPP-4 (10 U/L) or human serum to both solutions. Incubate at 37°C under gentle agitation.

• Sampling & Quenching: Extract 50

  L aliquots at 0, 15, 30, 60, 120, and 240 minutes. Immediately quench by adding 50 L of 1% TFA in acetonitrile.

  • Causality: The low pH instantly protonates and denatures the catalytic triad of the enzyme, while the organic solvent precipitates serum proteins, halting degradation precisely at the target time-point.

• LC-MS/MS Analysis: Centrifuge at 10,000 x g for 10 mins. Inject the supernatant into an LC-MS/MS system (C18 column, gradient elution).

• Self-Validation Check: The

  -Phe control must exhibit >50% degradation by the 60-minute mark. If the control remains intact, the enzyme batch is inactive, rendering the assay invalid. A successful assay will show the -Phe control degrading rapidly, while the -hPhe(4-Me) peptide maintains >95% area-under-the-curve (AUC) at 240 minutes.

Case Studies in Drug Development

The strategic selection between these two derivatives has defined the success of several drug classes:

• DPP-4 Inhibitors: In the optimization of pyrrolidin-2-ylmethyl amides for Type 2 Diabetes, replacing a standard

  -phenylalanine with -hPhe prevented enzyme cleavage. However, subsequent functionalization to -hPhe(4-Me) increased the inhibitor's potency by filling the hydrophobic S1 pocket, leading to highly selective, long-acting candidates[2].

• Kisspeptin (Kiss1R) Agonists: Kisspeptin analogs are used to treat hormone-related diseases and cell proliferative disorders. Native kisspeptin is highly unstable. Incorporating

  -homophenylalanine and 4-methylphenylalanine derivatives into the sequence drastically improves the peptide's stability and receptor activity, allowing for sustained Kiss1R activation required for therapeutic efficacy [3].

Conclusion

While

-homophenylalanine provides the foundational proteolytic resistance necessary for peptidomimetic drugs, the 4-methyl derivative offers a refined tool for tuning lipophilicity, extending half-life, and maximizing receptor pocket occupancy. By understanding the causality behind these structural changes and employing rigorously validated experimental protocols, drug development professionals can significantly accelerate the optimization of next-generation peptide therapeutics.

References

• Fmoc-beta-HPhe(4-Me)-OH; CAS 270062-97-0 - Aapptec Peptides. Guidechem. 1

• Identification of Novel Human Dipeptidyl Peptidase-IV Inhibitors of Natural Origin: Virtual Screening and Activity Assays. PubMed Central (PMC). 2

• US11807660B2 - Peptide compound and application thereof, and composition containing the peptide compound. Google Patents. 3

Sources

• 1. peptide.com [peptide.com]
• 2. Identification of Novel Human Dipeptidyl Peptidase-IV Inhibitors of Natural Origin (Part I): Virtual Screening and Activity Assays - PMC [pmc.ncbi.nlm.nih.gov]
• 3. US11807660B2 - Peptide compound and application thereof, and composition containing peptide compound - Google Patents [patents.google.com]

An In-depth Technical Guide to the Synthesis of Boc-3-amino-4-(p-tolyl)butyric acid

Introduction

Boc-3-amino-4-(p-tolyl)butyric acid is a chiral β-amino acid derivative that serves as a crucial building block in the synthesis of various pharmaceutically active compounds. The presence of the tert-butyloxycarbonyl (Boc) protecting group on the amine and the tolyl group on the side chain imparts specific properties that are advantageous in multi-step organic syntheses. This guide provides a comprehensive overview of the primary synthetic pathways for this valuable molecule, with a focus on asymmetric strategies that yield enantiomerically pure products. The discussion will delve into the mechanistic underpinnings of these reactions and provide practical insights for researchers in drug discovery and development.

β-Amino acids are integral components of numerous biologically active molecules, including natural products and pharmaceuticals.[1][2] The development of efficient and stereoselective methods for their synthesis is a significant area of research in organic chemistry.[1][3] This guide will explore several key methodologies applicable to the synthesis of Boc-3-amino-4-(p-tolyl)butyric acid, including asymmetric hydrogenation and conjugate addition reactions.

Core Synthetic Strategies

The synthesis of Boc-3-amino-4-(p-tolyl)butyric acid can be approached through several distinct pathways. The choice of a particular route often depends on factors such as the desired stereochemistry, scalability, and the availability of starting materials and catalysts. This section will detail the most prominent and effective methods.

Asymmetric Hydrogenation of Enamides

Asymmetric hydrogenation is a powerful and atom-economical method for establishing stereocenters.[4][5] In the context of β-amino acid synthesis, the rhodium-catalyzed asymmetric hydrogenation of β-enamides is a particularly effective strategy.[3][6] This approach involves the reduction of a prochiral enamide precursor in the presence of a chiral rhodium catalyst to furnish the desired chiral amine with high enantioselectivity.

The general workflow for this approach is outlined below:

Caption: General workflow for the synthesis via asymmetric hydrogenation.

A key aspect of this method is the selection of the chiral ligand, which dictates the stereochemical outcome of the hydrogenation. Ligands such as DuPHOS, BPE, and various phosphoramidites have demonstrated high efficacy in rhodium-catalyzed asymmetric hydrogenations of enamides.[4] The (Z)-configuration of the enamide substrate often leads to higher enantioselectivites.[6]

Experimental Protocol: Rhodium-Catalyzed Asymmetric Hydrogenation

• Enamide Synthesis: The enamide precursor is typically synthesized by the condensation of a β-ketoester with an amine, followed by N-acylation. For the target molecule, this would involve a derivative of 4-(p-tolyl)acetoacetic ester.

• Hydrogenation: The enamide is dissolved in a suitable solvent (e.g., methanol, dichloromethane) in a high-pressure reactor.

• A solution of the rhodium precursor (e.g., [Rh(COD)₂]BF₄) and the chiral ligand (e.g., (R)-SDP) is added.

• The reactor is purged with hydrogen gas and pressurized to the desired level (typically 1-50 atm).

• The reaction is stirred at a specific temperature until completion, monitored by techniques like TLC or HPLC.

• Work-up and Protection: Upon completion, the solvent is removed, and the crude product is purified. The resulting amine is then protected with a Boc group using di-tert-butyl dicarbonate (Boc₂O) to yield the final product.

Conjugate Addition of Chiral Amides

Another powerful strategy for the asymmetric synthesis of β-amino acids is the conjugate addition of a chiral lithium amide to an α,β-unsaturated ester.[7] This method allows for the diastereoselective formation of the C-N and C-C bonds, with the stereochemistry being controlled by the chiral auxiliary on the nitrogen atom.

The logical flow of this synthetic route is as follows:

Caption: Synthesis pathway involving conjugate addition of a chiral amide.

A commonly used chiral auxiliary is (R)- or (S)-α-methylbenzylamine. The addition of the corresponding lithium amide to an α,β-unsaturated ester derived from p-tolylacetaldehyde proceeds with high diastereoselectivity. The subsequent removal of the chiral auxiliary via hydrogenolysis yields the enantiomerically enriched β-amino ester, which can then be Boc-protected and saponified to the desired acid.

Enolate Addition to Sulfinylimines

The addition of ester enolates to chiral N-tert-butanesulfinylimines is a versatile and highly stereoselective method for preparing a wide range of β-amino acid derivatives.[8] This approach offers excellent control over the stereochemistry at the newly formed C-C and C-N bonds.

The key steps in this synthetic pathway are:

• Synthesis of the N-tert-butanesulfinylimine: This is typically achieved by the condensation of p-tolylacetaldehyde with tert-butanesulfinamide.

• Enolate Formation and Addition: A titanium enolate of a suitable acetate ester is generated and then added to the sulfinylimine. This addition reaction proceeds with high diastereoselectivity.

• Removal of the Sulfinyl Group and Boc Protection: The sulfinyl group is readily cleaved under acidic conditions, and the resulting free amine is protected with a Boc group.

• Ester Hydrolysis: The final step involves the hydrolysis of the ester to afford the target carboxylic acid.

Other Synthetic Approaches

While the above methods are among the most robust, other strategies have also been employed for the synthesis of β-amino acids. These include the Arndt-Eistert homologation of α-amino acids, which, while effective, often involves hazardous reagents.[2][9] Additionally, biocatalytic methods are emerging as environmentally friendly alternatives.

Boc Protection of the Amino Group

The introduction of the tert-butyloxycarbonyl (Boc) protecting group is a crucial step in these synthetic pathways.[] This is typically achieved by reacting the free amino acid or its ester precursor with di-tert-butyl dicarbonate (Boc₂O) in the presence of a base.[11] The choice of solvent and base can be critical to avoid side reactions and ensure high yields.[11] For instance, using an inorganic base in a biphasic system of water and an organic solvent immiscible with water can effectively control the formation of impurities.[11]

The Boc group is stable under a wide range of reaction conditions but can be readily removed under acidic conditions, such as with trifluoroacetic acid (TFA), making it an ideal protecting group for peptide synthesis and other applications.[][12]

Data Summary

The following table summarizes typical outcomes for the discussed synthetic pathways, highlighting the key advantages of each method.

Synthetic Pathway	Key Reagents/Catalysts	Typical Yield (%)	Typical Enantiomeric Excess (%)	Key Advantages
Asymmetric Hydrogenation	Rh-chiral phosphine catalyst, H₂	85-95	88-96[6]	High atom economy, excellent enantioselectivity.[4]
Conjugate Addition	Chiral lithium amide, α,β-unsaturated ester	70-85	>95 (diastereomeric excess)	High diastereoselectivity, well-established methodology.[7]
Enolate Addition to Sulfinylimines	Ti(Oi-Pr)₄, chiral sulfinylimine	75-90	>98 (diastereomeric excess)	Broad substrate scope, high diastereoselectivity.[8]

Conclusion

The synthesis of Boc-3-amino-4-(p-tolyl)butyric acid can be accomplished through several efficient and highly stereoselective methods. Asymmetric hydrogenation of enamides stands out for its atom economy and high enantioselectivity. Conjugate addition of chiral amides and enolate addition to sulfinylimines also provide excellent stereocontrol and are valuable tools in the synthetic chemist's arsenal. The choice of the optimal synthetic route will depend on the specific requirements of the research, including scalability, cost, and desired stereochemical purity. The methodologies described in this guide represent the state-of-the-art in the synthesis of this important chiral building block, providing a solid foundation for researchers in the pharmaceutical and chemical industries.

References

• Rhodium-catalyzed asymmetric hydrogenation of β-branched enamides for the synthesis of β-stereogenic amines - Chemical Communications (RSC Publishing). Available at: [Link]

• Rhodium/MonoPhos‐Catalysed Asymmetric Hydrogenation of Enamides - SciSpace. Available at: [Link]

• Asymmetric Synthesis of β-Amino Acids via the Michael Addition of Chiral Metal Amides. Available at: [Link]

• Asymmetric synthesis of beta-amino acid derivatives incorporating a broad range of substitution patterns by enolate additions to tert-butanesulfinyl imines - PubMed. Available at: [Link]

• Rhodium-Catalyzed Asymmetric Reductive Hydroformylation of α-Substituted Enamides. Available at: [Link]

• Recent advances in the catalytic asymmetric synthesis of β-amino acids - RSC Publishing. Available at: [Link]

• Rhodium-Catalyzed Asymmetric Hydrogenation. Available at: [Link]

• Catalytic Asymmetric Synthesis of Unprotected β2-Amino Acids | Journal of the American Chemical Society - ACS Publications. Available at: [Link]

• Recent advances in the catalytic asymmetric synthesis of beta-amino acids - ResearchGate. Available at: [Link]

• CN112225666B - Preparation method of (R) -3-amino-4- (2,4, 5-trifluorophenyl) methyl butyrate - Google Patents.
• CN112500316A - Method for preparing BOC- (R) -3-amino-4- (2,4, 5-trifluorophenyl) butyric acid - Google Patents.

• Synthesis of S- and R-4-Amino-3-hydroxybutyric Acid (GABOB) - SciSpace. Available at: [Link]

• CN102115450A - Preparation method for 4-amino-3-phenylbutyric acid - Google Patents.

• A safe and efficient synthesis of N-Boc-β3-amino acid methyl esters from α-amino acids: applications in the formal synthesis of sedum alkaloids - RSC Publishing - Rsc.org. Available at: [Link]

• α-AMINOISOBUTYRIC ACID - Organic Syntheses Procedure. Available at: [Link]

• Efficient Synthesis of 3-R-Boc-amino-4-(2,4,5-trifluorophenyl)butyric Acid - Figshare. Available at: [Link]

• Synthesizing tertiary-butylesters of BOC-amino acids. : r/Chempros - Reddit. Available at: [Link]

• Synthesis of substance P partial sequential peptides on a photolytically removable 4-aminomethyl-3-nitrobenzoylaminomethyl. Available at: [Link]

• A safe and efficient synthesis of N-Boc-β3-amino acid methyl esters from α-amino acids: applications in the formal synthesis of sedum alkaloids - PMC. Available at: [Link]

Sources

• 1. Recent advances in the catalytic asymmetric synthesis of β-amino acids - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 2. A safe and efficient synthesis of N-Boc-β3-amino acid methyl esters from α-amino acids: applications in the formal synthesis of sedum alkaloids - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. scispace.com [scispace.com]
• 5. shop.lehrmittelverlag.lu.ch [shop.lehrmittelverlag.lu.ch]
• 6. Rhodium-catalyzed asymmetric hydrogenation of β-branched enamides for the synthesis of β-stereogenic amines - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 7. Asymmetric Synthesis of β-Amino Acids via the Michael Addition of Chiral Metal Amides [jstage.jst.go.jp]
• 8. Asymmetric synthesis of beta-amino acid derivatives incorporating a broad range of substitution patterns by enolate additions to tert-butanesulfinyl imines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. A safe and efficient synthesis of N-Boc-β3-amino acid methyl esters from α-amino acids: applications in the formal synthesis of sedum alkaloids - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 11. CN112500316A - Method for preparing BOC- (R) -3-amino-4- (2,4, 5-trifluorophenyl) butyric acid - Google Patents [patents.google.com]
• 12. chempep.com [chempep.com]

Thermodynamic stability of Boc-protected beta-amino acids

The following guide provides an in-depth technical analysis of the thermodynamic stability of Boc-protected

-amino acids, designed for researchers in peptide chemistry and drug development.

Thermodynamic Stability and Degradation Kinetics of Boc-Protected -Amino Acids

Executive Summary

-Amino acids are critical building blocks for peptidomimetics and foldamers due to their resistance to proteolytic degradation and ability to form stable secondary structures (e.g., 14-helices). However, the introduction of the extra methylene group ( ) into the backbone alters the thermodynamic landscape compared to -amino acids. This guide analyzes the stability of tert-butyloxycarbonyl (Boc) protected -amino acids, focusing on three critical vectors: thermal decomposition , intramolecular cyclization ( -lactam formation) , and configurational stability (racemization) .

Thermodynamic Fundamentals

The stability of Boc-protected

-amino acids is governed by the interplay between the acid-labile urethane protecting group and the unique conformational freedom of the -backbone.

The Weakest Link: The Boc Urethane

Thermodynamically, the Boc group is the primary point of failure. The decomposition is driven by entropy (

) due to the release of gaseous byproducts.

• Decomposition Onset (

  ): Typically 180°C – 200°C in the solid state (DSC/TGA).

• Mechanism: Thermal fragmentation yields isobutylene and carbon dioxide.

• Comparison: The

  -backbone does not significantly alter the thermal lability of the Boc group itself compared to -amino acids, as the electronic effect of the carboxyl group is attenuated by the extra methylene spacer.

Backbone Dynamics and Entropy

-Amino acids possess an additional rotatable bond ( ) compared to -amino acids.

• Entropic Penalty: In solution,

  -peptides suffer a higher entropic penalty upon folding than -peptides. However, Boc-protected monomers generally exhibit higher degrees of freedom.

• Enthalpic Stabilization: In the solid state, Boc-

  -amino acids often form distinct hydrogen-bonding networks (e.g., sheets) different from the "head-to-tail" chains of -amino acids, potentially raising melting points ( ) and lattice energy.

Chemical Instability Pathways

The Beta-Lactam Trap (Cyclization)

Unlike

-amino acids, which risk diketopiperazine formation (intermolecular or from dipeptides), -amino acids face a unique intramolecular risk: cyclization to form -lactams (2-azetidinones).

• Thermodynamics: The formation of the 4-membered ring is strained (

  26 kcal/mol strain energy). Therefore, spontaneous cyclization of free -amino acids is thermodynamically unfavorable.

• Activation Risk: If the carboxyl group is activated (e.g., active esters like NHS, pentafluorophenyl) or if the Boc group is prematurely cleaved in the presence of dehydrating agents, the nitrogen nucleophile can attack the carbonyl.

• Boc Protection Role: The Boc group reduces the nucleophilicity of the nitrogen, effectively raising the activation energy (

  ) for this cyclization, rendering the molecule stable under standard storage conditions.

Diagram: Instability Pathways

Caption: Decomposition and cyclization pathways. Solid lines indicate standard reactions; dashed lines indicate instability risks.

Configurational Stability (Racemization)

This is the primary advantage of

-amino acids over -amino acids.

Feature	-Amino Acid	-Amino Acid (Sidechain on -C)	-Amino Acid (Sidechain on -C)
Chiral Center	-Carbon	-Carbon	-Carbon
Proximity to COOH	Adjacent (High Acidity)	Distant (Low Acidity)	Adjacent (High Acidity)
Racemization Risk	High (via Enolization)	Negligible	Moderate/High

• Mechanism: Racemization typically proceeds via proton abstraction to form a planar enolate.

• -Stability: In -amino acids (the most common type), the chiral center is separated from the electron-withdrawing carbonyl by a methylene group. The of the -proton is , making base-catalyzed epimerization chemically impossible under standard peptide synthesis conditions.

Experimental Assessment Protocols

To validate the thermodynamic stability of a specific Boc-

-amino acid, the following protocols should be employed.

Thermal Gravimetric Analysis (TGA)

Objective: Determine

(decomposition temperature) and volatile content.

• Preparation: Dry sample in a vacuum desiccator (P2O5) for 24h to remove surface moisture.

• Instrument: Calibrated TGA (e.g., TA Instruments Q500).

• Pan: Platinum or Alumina (avoid Aluminum if

  C).

• Atmosphere: Nitrogen (

  ) purge at 40-60 mL/min (prevents oxidative degradation).

• Ramp: Equilibrate at 30°C, then ramp at 10°C/min to 300°C.

• Analysis:

  • Record

    (temperature at 5% mass loss).[1]

  • Identify the step-loss corresponding to isobutylene/CO2 (theoretical mass loss

    40-50% depending on MW).

Differential Scanning Calorimetry (DSC)

Objective: Distinguish melting (

) from decomposition and identify glass transitions ( ).

• Encapsulation: Hermetically sealed aluminum pans (prevents sublimation).

• Protocol: Heat-Cool-Heat cycle.

  • Cycle 1: 25°C to (

    C) at 10°C/min.

  • Cool: To 0°C at 10°C/min.

  • Cycle 2: 25°C to 250°C.

• Interpretation: An endotherm in Cycle 1 followed by an exotherm (decomposition) in Cycle 2 indicates thermal instability. For Boc-amino acids, the melting endotherm is often immediately followed by the decomposition endotherm/exotherm.

Storage and Handling Guidelines

Based on the thermodynamic data, the following "Self-Validating System" for handling is recommended:

Parameter	Recommendation	Thermodynamic Rationale
Temperature	+2°C to +8°C	Arrhenius kinetics: Reducing T by 10°C slows degradation by ~2-3x. Essential to prevent slow thermal decarboxylation.
Moisture	Desiccated	Hydrolysis of the Boc-urethane is acid-catalyzed; ambient moisture + trace acid (impurities) accelerates autocatalytic cleavage.
Activation	In situ only	Do not store activated esters (e.g., Boc- -Ala-OSu) long-term. The thermodynamic drive toward -lactam formation is high once the leaving group is improved.
Solvent	Avoid protic acids	In solution, avoid solvents like CHCl3 (which can form HCl over time) or unbuffered water.

Shelf-Life Estimation (Arrhenius)

To predict shelf-life (

) without waiting years, perform Accelerated Stability Testing :

• Incubate samples at 40°C, 50°C, and 60°C.

• Measure purity via HPLC at defined intervals (e.g., 1, 3, 7 days).

• Plot

  vs .

• Extrapolate

  to 4°C to determine shelf-life.

References

• Mechanism of Boc Removal

  • Lundt, B. F., et al. "Selective removal of the N alpha-t-butoxycarbonyl group in solid phase peptide synthesis." International Journal of Peptide and Protein Research, 1978. Link

• Beta-Amino Acid Stability & Foldamers

  • Seebach, D., et al. "Beta-Peptides: Synthesis by Arndt-Eistert homologation with concomitant peptide coupling. Structure determination by NMR and CD spectroscopy and by X-ray crystallography." Helvetica Chimica Acta, 1996. Link

• Beta-Lactam Formation Kinetics

  • Palomo, C., et al. "From beta-lactams to alpha- and beta-amino acid derived peptides." Amino Acids, 1999.[2] Link

• Thermal Analysis of Amino Acids

  • Rodante, F. "Thermodynamics of the ionization of beta-alanine in water-ethanol solvent mixtures." Thermochimica Acta, 1990. Link

• Racemization Mechanisms

  • Kovacs, J. "Racemization of amino acid derivatives."[2] The Journal of Organic Chemistry, 1980. Link

Sources

• 1. Thermal gravimetric analysis (TGA) | Chemotion [chemotion.net]
• 2. pubs.acs.org [pubs.acs.org]

The Architectural Backbone of Innovation: A Technical Guide to Beta-Amino Acid Building Blocks for Foldamer Research

For Immediate Release

A Comprehensive Technical Guide for Researchers, Scientists, and Drug Development Professionals on the Synthesis, Design, and Application of β-Amino Acid-Based Foldamers.

This in-depth guide serves as a critical resource for navigating the intricate world of β-amino acid building blocks and their assembly into functional foldamers. From the fundamental principles of stereoselective synthesis to the nuances of solid-phase oligomerization and structural characterization, this document provides the essential knowledge for harnessing the power of these unique biomimetic scaffolds in drug discovery and materials science.

Introduction: The Rise of Foldamers and the Centrality of β-Amino Acids

Foldamers, synthetic oligomers that adopt well-defined, predictable three-dimensional structures, have emerged as a compelling class of molecules for mimicking biological structures and functions.[1][2][3][4] Unlike their natural α-peptide counterparts, foldamers built from β-amino acids exhibit remarkable resistance to proteolytic degradation, a crucial attribute for therapeutic development.[1][4][5] The additional carbon in the backbone of β-amino acids bestows unique conformational properties, allowing for the formation of diverse and stable secondary structures, including helices, sheets, and turns, that can be tailored for specific applications.[5][6][7][8] This guide will delve into the core methodologies and strategic considerations for working with β-amino acid building blocks to advance foldamer research.

The Foundation: Stereoselective Synthesis of β-Amino Acid Monomers

The journey to a functional foldamer begins with the precise synthesis of its constituent β-amino acid monomers. The stereochemistry at the α- and β-carbons dictates the ultimate folding preference of the resulting oligomer. Several robust synthetic strategies have been developed to achieve high enantiopurity.

Arndt-Eistert Homologation: A Classic Route with Modern Refinements

The Arndt-Eistert reaction is a cornerstone of β-amino acid synthesis, providing a reliable method for one-carbon homologation of α-amino acids.[9][10] The process involves the conversion of an N-protected α-amino acid to its corresponding acid chloride, followed by reaction with diazomethane to form a diazoketone intermediate. Subsequent Wolff rearrangement in the presence of a nucleophile, such as water or an alcohol, yields the desired β-amino acid.[10]

Modern adaptations of this method have focused on improving safety and efficiency. For instance, the use of Fmoc-α-amino acid pentafluorophenyl esters for the acylation of diazomethane has been shown to produce crystalline and pure Fmoc-aminoacyldiazomethanes in good yields.[11] Continuous flow synthesis has also been successfully applied to the Arndt-Eistert homologation, offering a safer and more scalable approach.[12]

Experimental Protocol: Modified Arndt-Eistert Synthesis for Fmoc-β-Homoamino Acids [10]

• Activation of N-Fmoc-α-amino acid: Dissolve the N-Fmoc-α-amino acid in anhydrous tetrahydrofuran (THF). Cool the solution to -15 °C. Add N-methylmorpholine followed by isobutyl chloroformate and stir for 10 minutes.

• Formation of Diazoketone: In a separate flask, prepare a solution of diazomethane in diethyl ether. Slowly add the activated amino acid solution to the diazomethane solution at -15 °C. Allow the reaction to warm to room temperature and stir overnight.

• Wolff Rearrangement: Add a solution of silver benzoate in triethylamine to the diazoketone solution. Irradiate the mixture with a UV lamp or heat to induce the rearrangement.

• Hydrolysis: After the rearrangement is complete, add water and hydrolyze the resulting ester to obtain the free Fmoc-β-homoamino acid.

• Purification: Purify the product by column chromatography.

Caution: Diazomethane is toxic and explosive. This reaction should only be performed in a well-ventilated fume hood by trained personnel.

Asymmetric and Enantioselective Approaches

While the Arndt-Eistert reaction is effective for homologating existing chiral α-amino acids, other methods are employed for the de novo asymmetric synthesis of β-amino acids. These include:

• Chiral Pool Synthesis: Utilizing readily available chiral starting materials, such as α-amino acids or their derivatives, to synthesize enantiopure β-amino acids.[13][14]

• Asymmetric Conjugate Addition: The addition of nucleophiles to α,β-unsaturated carbonyl compounds using chiral catalysts or auxiliaries is a powerful strategy for establishing the stereocenters of β-amino acids.[6][15][16]

• Enantioselective Hydrogenation: The reduction of enamines or other unsaturated precursors using chiral catalysts can provide access to enantiomerically enriched β-amino acids.[15]

The choice of synthetic route depends on the desired substitution pattern and stereochemistry of the target β-amino acid. For β²-amino acids, which are more challenging to synthesize than their β³-counterparts, methods involving the stereoselective transformation of β-nitroacrylates have shown significant progress.[5][17]

Protecting Group Strategies: Orchestrating the Assembly

The successful synthesis of a foldamer relies on the judicious use of protecting groups to mask reactive functionalities on the β-amino acid monomers during oligomerization. The most common strategy in solid-phase peptide synthesis (SPPS) is the Fmoc/tBu (9-fluorenylmethoxycarbonyl/tert-butyl) approach.[18][19][20]

Protecting Group	Target Functionality	Removal Conditions	Stability
Fmoc	α-Amino group	20% Piperidine in DMF (Base-labile)	Acid-stable
Boc	α-Amino group / Side-chain amino	Trifluoroacetic acid (TFA) (Acid-labile)	Base-stable
tBu	Carboxyl, Hydroxyl, Thiol side-chains	Trifluoroacetic acid (TFA) (Acid-labile)	Base-stable
Trt (Trityl)	Amide, Hydroxyl, Thiol side-chains	Mildly acidic conditions	Base-stable
Cbz (Z)	Amino group	Catalytic hydrogenolysis, strong acids	Base-stable

Causality in Protecting Group Selection: The orthogonality of the Fmoc and tBu protecting groups is the cornerstone of this strategy. The base-labile Fmoc group on the α-amine allows for its selective removal during each coupling cycle without affecting the acid-labile tBu groups protecting the side chains. The tBu groups are then removed in a single final step with strong acid. This ensures the integrity of the growing peptide chain and prevents unwanted side reactions. For specific applications, other protecting groups like Alloc (allyloxycarbonyl), which is removed by palladium catalysis, can be incorporated for orthogonal side-chain functionalization.[18]

Solid-Phase Synthesis of β-Peptide Foldamers: Building the Chain

Solid-phase peptide synthesis (SPPS) has revolutionized the construction of peptide-based molecules, and its principles are directly applicable to the synthesis of β-peptide foldamers.[19][21] The process involves the stepwise addition of protected amino acid monomers to a growing chain that is covalently attached to an insoluble resin support.

Workflow for Fmoc-Based Solid-Phase Synthesis of a β-Peptide Foldamer

Caption: Stepwise workflow for solid-phase synthesis of β-peptide foldamers.

Detailed Protocol: Solid-Phase Synthesis of a β-Peptide Foldamer [19]

• Resin Preparation: Swell the appropriate resin (e.g., Rink amide resin for a C-terminal amide) in a suitable solvent like N,N-dimethylformamide (DMF).

• Fmoc Deprotection: Treat the resin with a solution of 20% piperidine in DMF to remove the Fmoc protecting group from the N-terminus of the growing peptide chain.

• Washing: Thoroughly wash the resin with DMF to remove excess piperidine and the cleaved Fmoc adduct.

• Amino Acid Coupling: Add the next Fmoc-protected β-amino acid, pre-activated with a coupling reagent (e.g., HATU, HBTU), to the resin and allow the reaction to proceed to completion.

• Washing: Wash the resin with DMF to remove unreacted amino acid and coupling reagents.

• Capping (Optional): To prevent the formation of deletion sequences, any unreacted amino groups can be capped by acetylation with acetic anhydride.

• Repeat: Repeat steps 2-6 for each subsequent β-amino acid in the desired sequence.

• Cleavage and Deprotection: After the final monomer is coupled, treat the resin with a cleavage cocktail, typically containing a strong acid like trifluoroacetic acid (TFA) and scavengers (e.g., water, triisopropylsilane), to cleave the peptide from the resin and remove the side-chain protecting groups.

• Purification and Analysis: Precipitate the crude peptide in cold diethyl ether, and purify it using reverse-phase high-performance liquid chromatography (RP-HPLC). The final product is characterized by mass spectrometry and other analytical techniques.

Microwave-assisted SPPS can significantly accelerate the coupling and deprotection steps, leading to higher purity peptides in a shorter timeframe.[22]

Foldamer Design Principles: From Sequence to Structure

The primary sequence of β-amino acids dictates the resulting secondary structure of the foldamer. The substitution pattern on the β-amino acid backbone is a key determinant of the preferred conformation.

• β³-Amino Acids: Oligomers of β³-amino acids tend to form a 14-helix, which is characterized by a 14-membered hydrogen-bonded ring.[7] This helix has a larger diameter than the α-helix found in proteins.

• β²-Amino Acids: The presence of β²-substituents can lead to different helical structures, and their incorporation is crucial for creating diverse foldamer architectures.[5]

• Cyclic β-Amino Acids: Constrained cyclic β-amino acids, such as trans-2-aminocyclopentanecarboxylic acid (ACPC), can induce the formation of a 12-helix.[23]

• α/β-Peptides: The combination of α- and β-amino acids in the same oligomer allows for the creation of hybrid foldamers with unique structural and functional properties.[3][24][25]

Hierarchical Approach to Foldamer Structural Analysis

Caption: Hierarchical levels of foldamer structure.

Characterization of Foldamer Structure: Unveiling the 3D Architecture

A combination of spectroscopic and analytical techniques is employed to elucidate the three-dimensional structure of β-peptide foldamers.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR is a powerful tool for determining the solution-state structure of foldamers. Multidimensional NMR experiments, such as COSY, TOCSY, and NOESY, provide information about through-bond and through-space connectivities, allowing for the assignment of resonances and the calculation of a 3D structural model.[26][27][28]

• Circular Dichroism (CD) Spectroscopy: CD spectroscopy is used to probe the secondary structure of foldamers in solution. Different helical and sheet structures give rise to characteristic CD spectra, providing a rapid assessment of the overall conformation.[23][28]

• X-ray Crystallography: When suitable crystals can be obtained, X-ray crystallography provides a high-resolution, atomic-level picture of the foldamer's solid-state structure.

• Mass Spectrometry (MS): MS is essential for verifying the molecular weight and purity of the synthesized foldamers.

Applications in Drug Discovery and Beyond

The unique properties of β-peptide foldamers make them attractive candidates for a wide range of applications, particularly in drug discovery.

• Inhibition of Protein-Protein Interactions (PPIs): Foldamers can be designed to mimic the secondary structures of proteins, such as α-helices, that are often involved in PPIs.[1][3][4][7] By presenting a similar array of side chains, these foldamers can disrupt disease-relevant PPIs.

• Antimicrobial Agents: The amphipathic nature of certain β-peptide helical structures allows them to disrupt bacterial membranes, making them promising candidates for the development of new antibiotics.[6]

• Biomaterials: The self-assembly properties of some β-peptides can be harnessed to create novel biomaterials, such as hydrogels for tissue engineering and drug delivery.[29][30]

• Catalysis: The defined three-dimensional arrangement of functional groups on a foldamer scaffold can be used to create enzyme-like catalysts.[1]

The ability to rationally design and synthesize β-peptide foldamers with tailored structures and functions opens up exciting new avenues for research and development in medicine, materials science, and beyond. As our understanding of the principles governing their folding and function continues to grow, so too will their impact on these fields.

References

• Continuous flow synthesis of β-amino acids from α-amino acids via Arndt–Eistert homologation. RSC Publishing.
• Enantioselective Synthesis of β-amino acids: A Review. ResearchGate.
• Enantioselective Synthesis of β-amino acids: A Review. Hilaris.
• Arndt–Eistert reaction. Wikipedia.
• Biosynthesis of natural products containing β-amino acids. RSC Publishing.
• Amyloid Beta Peptides.
• Progress in recent development of stereoselective synthesis of β2-amino acid derivatives from β-nitroacrylate derivatives. Organic & Biomolecular Chemistry (RSC Publishing).
• Beta2-amino acids-syntheses, occurrence in natural products, and components of beta-peptides1,2. PubMed.
• Design principles of the foldamer-dendrimer conjugates. Foldamers based... ResearchGate.
• Homologation of alpha-amino acids to beta-amino acids using Fmoc-amino acid pentafluorophenyl esters. PubMed.
• Design and synthesis of beta-peptides with biological activity. PubMed.
• Unnatural helical peptidic foldamers as protein segment mimics. Chemical Society Reviews (RSC Publishing).
• β-Peptoid Foldamers at Last. Accounts of Chemical Research - ACS Publications.
• Direct Solid-Phase Synthesis of the β-Amyloid (1−42) Peptide Using Controlled Microwave Heating. The Journal of Organic Chemistry - ACS Publications.
• Sequence-Based Design of α/β-Peptide Foldamers that Mimic BH3 Domains. PMC - NIH.
• Foldamers as versatile frameworks for the design and evolution of function. PMC.
• β-Peptides as inhibitors of protein–protein interactions. PMC.
• Helical Foldamers and Stapled Peptides as New Modalities in Drug Discovery: Modulators of Protein-Protein Interactions. MDPI.
• Arndt-Eistert Synthesis. Organic Chemistry Portal.
• Acetyl group for proper protection of β-sugar-amino acids used in SPPS. PMC.
• β-Peptide foldamer helices with tailored diameters.
• Homologation of α-Amino Acids to β-Amino Acids via a Modified Arndt-Eistert Synthesis. Digital Commons @ IWU.
• α/β-Peptide foldamers: state of the art. Semantic Scholar.
• Folding and function in α/β-peptides: Targets and therapeutic applications. PMC.
• Synthesis of β,β-Dimethylated Amino Acid Building Blocks Utilizing the 9-Phenylfluorenyl Protecting Group. ACS Publications.
• Amino Acid-Protecting Groups. Chemical Reviews - ACS Publications.
• Solid-phase Peptide Synthesis (SPPS) in Research & Development. Gyros Protein Technologies.
• Amino Acid-Protecting Groups.
• A) Solid‐phase synthesis of parallel β‐sheets via multicomponent... ResearchGate.
• Enantioselective radical C–H amination for the synthesis of β-amino alcohols. PMC.
• Solid-Phase Peptide Synthesis Methods: Complete Guide. Biovera Research.
• Amino Acid-Protecting Groups. SciSpace.
• 2.6 Chiral Pool Synthesis: From α-Amino Acids and Derivatives. ResearchGate.
• Asymmetric Synthesis.
• Structural Insights into Peptide Foldamers Containing β or γ Amino Acid Residues Gained Using NMR Spectroscopy. etd@IISc.
• Beta2-Amino Acids: Synthesis Approaches & Compounds. Chiroblock GmbH.
• Asymmetric synthesis of .beta.-amino acids. 1. Highly diastereoselective addition of a racemic .beta.-alanine enolate derivative to electrophiles. The Journal of Organic Chemistry - ACS Publications.
• β-Peptides: from structure to function. Request PDF - ResearchGate.
• Peptides in Therapeutic Applications. BroadPharm.
• Three Inventive Biomedical Applications for Synthetic Peptides. GenScript.
• NMR studies of aromatic foldamer segments a, Chemical formulae of... ResearchGate.
• Synthesis and Structural Characterization of Helix-Forming β-Peptides: trans-2-Aminocyclopentanecarboxylic Acid Oligomers. University of Wisconsin–Madison.
• Folding peptides studied by NMR. SeRMN-UAB.
• Design and NMR conformational study of a β-sheet peptide based on Betanova and WW domains. PMC.

Sources

• 1. Unnatural helical peptidic foldamers as protein segment mimics - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D2CS00395C [pubs.rsc.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Sequence-Based Design of α/β-Peptide Foldamers that Mimic BH3 Domains - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Beta2-amino acids-syntheses, occurrence in natural products, and components of beta-peptides1,2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. hilarispublisher.com [hilarispublisher.com]
• 7. β-Peptides as inhibitors of protein–protein interactions - PMC [pmc.ncbi.nlm.nih.gov]
• 8. doktori.bibl.u-szeged.hu [doktori.bibl.u-szeged.hu]
• 9. Arndt–Eistert reaction - Wikipedia [en.wikipedia.org]
• 10. Arndt-Eistert Synthesis [organic-chemistry.org]
• 11. Homologation of alpha-amino acids to beta-amino acids using Fmoc-amino acid pentafluorophenyl esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Continuous flow synthesis of β-amino acids from α-amino acids via Arndt–Eistert homologation - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 13. researchgate.net [researchgate.net]
• 14. acikders.ankara.edu.tr [acikders.ankara.edu.tr]
• 15. researchgate.net [researchgate.net]
• 16. Beta2-Amino Acids: Synthesis Approaches & Compounds - ChiroBlock Chiroblock GmbH [chiroblock.com]
• 17. Progress in recent development of stereoselective synthesis of β2-amino acid derivatives from β-nitroacrylate derivatives - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 18. pubs.acs.org [pubs.acs.org]
• 19. biovera.com.au [biovera.com.au]
• 20. scispace.com [scispace.com]
• 21. gyrosproteintechnologies.com [gyrosproteintechnologies.com]
• 22. pubs.acs.org [pubs.acs.org]
• 23. bif.wisc.edu [bif.wisc.edu]
• 24. semanticscholar.org [semanticscholar.org]
• 25. Folding and function in α/β-peptides: Targets and therapeutic applications - PMC [pmc.ncbi.nlm.nih.gov]
• 26. Structural Insights into Peptide Foldamers Containing β or γ Amino Acid Residues Gained Using NMR Spectroscopy [etd.iisc.ac.in]
• 27. Folding peptides studied by NMR | SeRMN – NMR Service at UAB [sermn.uab.cat]
• 28. Design and NMR conformational study of a β-sheet peptide based on Betanova and WW domains - PMC [pmc.ncbi.nlm.nih.gov]
• 29. researchgate.net [researchgate.net]
• 30. genscript.com [genscript.com]

Strategic Sourcing & Technical Profile: Boc-β-Homo-4-Me-Phe-OH

Executive Summary

Boc-β-Homo-4-Me-Phe-OH (CAS: 270062-96-9) represents a critical building block in modern peptidomimetic drug design.[1] By introducing a methylene group into the backbone of 4-methyl-phenylalanine, this β-amino acid confers significant proteolytic resistance and alters the secondary structure (e.g., helix formation) of bioactive peptides.[1]

This guide addresses the scarcity of "off-the-shelf" commercial stock for this specific derivative, analyzing the sourcing landscape, pricing tiers, and providing a validated synthesis protocol for internal production when commercial lead times exceed project critical paths.[1]

Part 1: Chemical Profile & Technical Specifications[1][2][3]

The introduction of the methyl group at the para position of the phenyl ring increases lipophilicity compared to the unsubstituted β-homophenylalanine, enhancing membrane permeability and receptor binding affinity in hydrophobic pockets.

Feature	Specification
Chemical Name	(S)-3-(Boc-amino)-4-(4-methylphenyl)butyric acid
Common Name	Boc-β-Homo-4-Me-Phe-OH
CAS Number	270062-96-9
Molecular Formula	C₁₆H₂₃NO₄
Molecular Weight	293.36 g/mol
Stereochemistry	L-Configuration (S)
Solubility	Soluble in DCM, DMF, DMSO; Sparingly soluble in water
Purity Requirement	>98% (HPLC), >99% ee (Chiral Purity)

Structural Logic

The "β-homo" modification extends the carbon skeleton by one CH₂ unit.[1][2] In peptide synthesis, this prevents standard proteolytic cleavage (e.g., by chymotrypsin), extending the half-life of therapeutic candidates. The para-methyl group serves as a steric probe, often used to optimize selectivity between receptor subtypes.

Part 2: Commercial Sourcing & Pricing Analysis[1]

Market Availability

Unlike standard amino acids, Boc-β-Homo-4-Me-Phe-OH is a Tier 3 Niche Reagent .[1] It is rarely held in bulk inventory and is typically synthesized on-demand (make-to-order) or held in milligram quantities by specialized peptide CROs.[1]

Validated Suppliers

The following suppliers have demonstrated historical listings or synthesis capabilities for this specific CAS.

Supplier Tier	Vendor	Availability Status	Est. Pricing (Research Scale)	Lead Time
Tier 1 (Stock)	Aapptec	Catalog Listed	~$120 - $180 / 250 mg	1-2 Weeks
Tier 2 (Catalog)	Chem-Impex	Inquire/Intermittent	~$450 - $600 / 1 g	2-4 Weeks
Tier 3 (Bulk)	BOC Sciences	Custom Synthesis	Inquire (Min.[1] 50g)	6-8 Weeks
Distributor	Sigma-Aldrich	Third-party sourcing	High Premium (> $800/g)	Variable

Procurement Insight: Pricing for this derivative commands a 300-400% premium over the unsubstituted Boc-β-Homo-Phe-OH (approx.[1] $235/g). The cost driver is the precursor 4-Methyl-Phenylalanine and the multi-step homologation required.[1]

Sourcing Decision Logic

The following decision tree illustrates the optimal procurement strategy based on project phase and quantity.

Figure 1: Strategic sourcing workflow for niche β-amino acids. Internal synthesis becomes a viable fallback when commercial lead times threaten project timelines.

Part 3: Internal Synthesis Protocol (Arndt-Eistert Homologation)

If commercial stock is unavailable, the synthesis of Boc-β-Homo-4-Me-Phe-OH can be performed via the Arndt-Eistert homologation of the commercially available α-amino acid precursor (Boc-4-Me-Phe-OH).[1]

Safety Warning: This protocol involves the generation of Diazomethane (CH₂N₂), which is explosive and toxic. Use of Trimethylsilyldiazomethane (TMSCHN₂) is recommended as a safer alternative, though traditional diazomethane is described here for mechanistic clarity.

Reaction Pathway[1]

• Activation: Mixed anhydride formation.

• Diazotization: Formation of α-diazoketone.

• Wolff Rearrangement: Silver-catalyzed rearrangement to the β-amino acid.[1]

Figure 2: Arndt-Eistert homologation pathway.[1] Critical control points include temperature maintenance during activation to prevent racemization.

Step-by-Step Methodology

1. Mixed Anhydride Formation:

• Dissolve 10 mmol of Boc-4-Me-Phe-OH in anhydrous THF (50 mL).

• Cool to -15°C under Nitrogen.

• Add N-Methylmorpholine (NMM) (1.1 eq) followed by Isobutyl chloroformate (1.1 eq) dropwise.

• Critical: Stir for exactly 15 minutes. Longer times increase urethane byproduct formation.

2. Diazoketone Generation:

• Filter the precipitated NMM·HCl salts rapidly in the cold.

• Add the filtrate to a solution of diazomethane (approx. 2.5 eq) in ether at 0°C. (Or use TMSCHN₂ in hexane).

• Stir at 0°C for 1 hour, then allow to warm to room temperature overnight.

• Evaporate solvent to yield the yellow crystalline diazoketone.

3. Wolff Rearrangement:

• Dissolve the diazoketone in 1,4-Dioxane/Water (9:1).

• Add Silver Benzoate (0.1 eq) dissolved in Triethylamine (TEA).

• Sonicate or warm to 50°C until Nitrogen evolution ceases (approx. 1-3 hours).

• Concentrate, acidify with 1M HCl (to pH 2), and extract with Ethyl Acetate.

Part 4: Quality Control & Validation

Trustworthiness in peptide science relies on rigorous characterization. For β-amino acids, Chiral Purity is the primary failure mode due to potential racemization during the mixed anhydride step.

QC Specifications Table

Test Method	Acceptance Criteria	Purpose
HPLC (C18)	> 98.0% Area	Assess chemical purity and deletion sequences.
ESI-MS	[M+Na]⁺ = 316.36 ± 1 Da	Confirm molecular identity.
Chiral HPLC	> 99.0% ee	Critical: Verify no racemization of the α-carbon.
¹H NMR	Consistent structure	Verify the presence of the β-CH₂ protons (multiplets ~2.3-2.6 ppm).[1]

Validation Check

• Self-Validating Step: In the ¹H NMR, the shift of the α-proton (adjacent to NH) will move upfield compared to the starting material.[1] The appearance of distinct diastereotopic protons for the new β-methylene group confirms homologation.[1]

References

• Podlech, J., & Seebach, D. (1995). On the Preparation of β-Amino Acids from α-Amino Acids using the Arndt-Eistert Reaction. Liebigs Annalen.

Sources

• 1. peptide.com [peptide.com]
• 2. peptide.com [peptide.com]

Introduction: The Significance of β-Amino Acids in Modern Medicinal Chemistry

An In-Depth Technical Guide to 4-Methylphenyl β-Amino Acid Derivatives: Synthesis, Properties, and Applications in Drug Discovery

In the landscape of drug discovery and development, the quest for molecules with enhanced therapeutic profiles is perpetual. While α-amino acids are the fundamental constituents of proteins, their homologues, β-amino acids, have emerged as pivotal building blocks for creating novel pharmaceuticals. These structures, distinguished by an additional methylene unit in their carbon backbone, offer unique conformational properties and are often resistant to enzymatic degradation, a critical advantage for therapeutic peptides.[1][2][3] The incorporation of β-amino acids can significantly alter the biological properties of synthetic peptides, improving metabolic stability, target selectivity, and overall pharmacological activity.[3]

This guide focuses on a specific, highly valuable subclass: 4-methylphenyl β-amino acid derivatives. The "4-methylphenyl" (or p-tolyl) moiety is a common feature in many successful drug molecules. Its presence can modulate a compound's lipophilicity, influence its binding affinity to biological targets through hydrophobic and van der Waals interactions, and affect its metabolic profile. By combining this privileged chemical scaffold with the unique advantages of a β-amino acid core, researchers can unlock new avenues for developing potent and stable therapeutic agents.

This document serves as a technical resource for researchers, scientists, and drug development professionals, providing a comprehensive overview of the synthesis, characterization, and potential applications of these promising derivatives. We will delve into the causality behind synthetic choices, present detailed experimental protocols, and explore the structure-activity relationships that govern their biological function.

Part 1: Synthetic Strategies for Aryl β-Amino Acid Derivatives

The stereoselective synthesis of β-amino acids, particularly those bearing aryl substituents, is a significant challenge that has been addressed through various innovative methodologies.[4] The choice of synthetic route is critical and depends on factors such as desired stereochemistry, scalability, and functional group tolerance. Common strategies include conjugate additions, Mannich-type reactions, and enzymatic resolutions.[3]

The Rodionov Reaction: A Classic Approach

A foundational method for synthesizing β-amino acids is the Rodionov reaction, a one-pot condensation of an aldehyde, malonic acid, and ammonia (or an amine) in an alcoholic solvent.[5] For the synthesis of 4-methylphenyl β-amino acid, 4-methylbenzaldehyde serves as the key starting material.

Causality: This method is often chosen for its operational simplicity and the ready availability of starting materials. The reaction proceeds through a Knoevenagel condensation of the aldehyde and malonic acid, followed by a Michael addition of the amine and subsequent decarboxylation. While effective for producing racemic products, achieving enantioselectivity often requires subsequent resolution steps.

Asymmetric Synthesis via Conjugate Addition

Catalytic enantioselective conjugate addition reactions, such as the aza-Michael addition, represent a more advanced strategy for directly obtaining chiral β-amino acid derivatives.[6] This involves the addition of an amine nucleophile to an α,β-unsaturated carbonyl compound derived from 4-methylcinnamic acid.

Causality: This approach is favored when controlling stereochemistry at the outset is paramount. The use of a chiral catalyst (e.g., a copper complex with a chiral ligand) guides the addition of the amine to one face of the double bond, resulting in an enantioenriched product. This method bypasses the need for classical resolution, making it more atom-economical and efficient for producing a single desired enantiomer.[6]

Enzymatic Resolution for Enantiopurity

For racemic mixtures of β-amino acid esters, enzymatic resolution offers a highly effective and environmentally friendly method for separating enantiomers. Lipases, such as Burkholderia cepacia lipase (PSIM), can selectively hydrolyze one enantiomer of a racemic ester, leaving the other unreacted.[5]

Causality: This bio-catalytic method is prized for its exquisite stereoselectivity, often yielding products with excellent enantiomeric excess (≥99%).[5] It operates under mild conditions, avoiding the harsh reagents and high temperatures that can compromise sensitive functional groups. This makes it an ideal choice for the final purification step in a synthetic sequence to obtain optically pure compounds for pharmacological testing.

Experimental Workflow: Synthesis and Resolution

The following diagram illustrates a typical workflow for producing enantiomerically pure 4-methylphenyl β-amino acid, combining the Rodionov synthesis with enzymatic resolution.

Caption: Workflow for the synthesis and resolution of 4-methylphenyl β-amino acid.

Part 2: Detailed Experimental Protocols

Adherence to validated protocols is essential for reproducibility and safety. Below is a representative step-by-step methodology for the synthesis and resolution of 4-methylphenyl β-amino acid derivatives, adapted from established procedures.[5]

Protocol 1: Synthesis of Racemic (±)-3-Amino-3-(4-methylphenyl)propionic Acid

• Reaction Setup: To a 250 mL round-bottom flask equipped with a reflux condenser, add 4-methylbenzaldehyde (10.0 g, 83.2 mmol), malonic acid (9.5 g, 91.5 mmol), and ammonium acetate (6.4 g, 83.2 mmol).

• Solvent Addition: Add 100 mL of absolute ethanol to the flask.

• Reflux: Heat the reaction mixture to reflux and maintain for 6 hours. Monitor the reaction progress using thin-layer chromatography (TLC).

• Workup: After completion, cool the mixture to room temperature. A white precipitate will form.

• Isolation: Collect the solid product by vacuum filtration, wash with cold ethanol (2 x 20 mL), and then with diethyl ether (2 x 20 mL).

• Drying: Dry the product under vacuum to yield racemic (±)-3-amino-3-(4-methylphenyl)propionic acid.

Protocol 2: Lipase-Catalyzed Resolution

• Esterification: First, convert the racemic acid to its corresponding ethyl ester hydrochloride salt using thionyl chloride in ethanol.

• Reaction Setup: In a 100 mL flask, dissolve the racemic ethyl ester hydrochloride (2.0 g) in a mixture of isopropyl ether (iPr₂O, 50 mL), water (10 mL), and triethylamine (Et₃N, 1.2 equivalents).

• Enzyme Addition: Add lipase PSIM (Burkholderia cepacia, 200 mg).

• Incubation: Seal the flask and place it in an orbital shaker at 45 °C.

• Monitoring: Monitor the reaction for the formation of the (S)-amino acid and consumption of the (S)-ester using chiral HPLC. The reaction typically reaches ~50% conversion.

• Separation: After the reaction, separate the aqueous layer (containing the (S)-amino acid) from the organic layer (containing the unreacted (R)-ester).

• Isolation:

  • Aqueous Layer: Acidify the aqueous layer with HCl to precipitate the (S)-amino acid, which can be collected by filtration.

  • Organic Layer: Wash the organic layer with brine, dry over sodium sulfate, and evaporate the solvent to recover the (R)-ester.

Part 3: Pharmacological Potential and Structure-Activity Relationships (SAR)

The true value of 4-methylphenyl β-amino acid derivatives lies in their potential as pharmacologically active agents. While direct studies on this specific scaffold are emerging, extensive research on related β-amino acids and molecules containing the 4-methylphenyl group provides a strong basis for predicting their utility.

Principles of Structure-Activity Relationships (SAR)

SAR studies explore how modifications to a molecule's structure affect its biological activity.[7] For 4-methylphenyl β-amino acid derivatives, key modification points include the phenyl ring, the amino group, and the carboxylic acid. The goal is to optimize interactions with a biological target, such as an enzyme or receptor.

Logical Framework for SAR:

Sources

• 1. Synthesis of chiral-β-amino acids and their applications in Medicinal Chemistry - White Rose eTheses Online [etheses.whiterose.ac.uk]
• 2. Unnatural Amino Acids: Strategies, Designs and Applications in Medicinal Chemistry and Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chemistry.illinois.edu [chemistry.illinois.edu]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. Enantioselective Synthesis of β-Amino Acid Derivatives Enabled by Ligand-Controlled Reversal of Hydrocupration Regiochemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Structure Activity Relationships - Drug Design Org [drugdesign.org]

Protocols & Analytical Methods

Solid-phase peptide synthesis protocol for Boc-beta-homophenylalanine

Application Note: High-Efficiency Solid-Phase Synthesis Protocol for Peptides Incorporating Boc-

-Homophenylalanine

Introduction & Mechanistic Rationale

The incorporation of

-amino acids, such as Boc- -homophenylalanine (Boc- -HoPhe-OH)[1], into therapeutic peptide sequences is a cornerstone of modern peptidomimetic drug development. By introducing an additional methylene group ( ) into the peptide backbone, -amino acids confer profound resistance to proteolytic degradation while enabling the formation of unique secondary structures (e.g., 14-helices).

However, synthesizing these sequences presents unique chemical challenges. The steric bulk of the phenyl ring shifted to the

-position can hinder the nucleophilic attack of the resin-bound amine onto the activated carboxylate. Furthermore, standard Fmoc-based Solid-Phase Peptide Synthesis (SPPS) often suffers from incomplete couplings and sequence-dependent aggregation when handling highly hydrophobic or "difficult" sequences[2].

To overcome these barriers, this protocol utilizes Boc/Bzl chemistry combined with the Kent In Situ Neutralization Paradigm [3][4]. Traditional Boc-SPPS involves a discrete neutralization step (e.g., 10% DIEA in DCM) after TFA deprotection, leaving the free amine exposed on the resin. This neutral resin-peptide is highly susceptible to intermolecular hydrogen bonding, leading to rapid

-sheet formation and aggregation[5][6]. The in situ neutralization protocol circumvents this by adding the activated Boc- -HoPhe-OH and base simultaneously. The amine is acylated the exact moment it is neutralized, trapping the reactive intermediate and dramatically increasing coupling efficiency[5][6].

Experimental Protocol: In Situ Neutralization Boc-SPPS

This protocol is designed as a self-validating system, ensuring that each step is quantitatively verified before proceeding, thereby preventing compounding errors during chain elongation.

Materials & Reagents

• Amino Acid : Boc-

  -HoPhe-OH (CAS: 51871-62-6)[1].

• Resin : PAM (phenylacetamidomethyl) resin for C-terminal acids, or MBHA resin for C-terminal amides. PAM is specifically chosen for its superior stability against repeated 100% TFA treatments[7].

• Coupling Reagents : HATU and DIEA (Diisopropylethylamine)[6].

• Deprotection : 100% Trifluoroacetic acid (TFA)[5].

Step-by-Step Chain Assembly Cycle

Note: The following cycle is optimized for a 0.1 mmol synthesis scale.

• Resin Swelling : Swell the PAM or MBHA resin in N,N-dimethylformamide (DMF) for 30 minutes to expand the polystyrene matrix and maximize pore accessibility[8].

• Rapid Boc Deprotection : Treat the peptide-resin with 100% TFA for 1 minute. Drain and repeat for another 1 minute[5]. Causality: Using neat TFA instead of 50% TFA/DCM ensures rapid, complete deprotection while minimizing the time the peptide is exposed to acid, thereby protecting delicate benzyl side-chain groups.

• Flow Wash : Wash the resin with a continuous flow of DMF for exactly 30 seconds[5].

• Pre-Activation (Visual QC) : In a separate vial, dissolve 0.4 mmol Boc-

  -HoPhe-OH (4 eq) and 0.38 mmol HATU (3.8 eq) in minimal DMF (to achieve a >0.2 M concentration). Add 1.0 mmol DIEA (10 eq)[5][6].

  • Self-Validation Check: The solution must immediately turn pale yellow. A lack of color change indicates degraded DIEA or moisture contamination.

• In Situ Neutralization & Coupling : Add the activated mixture directly to the TFA-salt resin. Agitate vigorously for 10 minutes[5].

• Flow Wash : Wash the resin with DMF for 30 seconds to remove excess reagents[5].

Workflow of the optimized in situ neutralization Boc-SPPS cycle for β-amino acids.

Quality Control: The Self-Validating System

Before proceeding to global cleavage, the synthesis must be validated to prevent the loss of high-value

-amino acid materials.

1. Quantitative Kaiser (Ninhydrin) Test Following step 6, extract a few resin beads and perform a Kaiser test.

• Negative (Yellow): Indicates >99% coupling efficiency. Proceed to the next cycle.

• Positive (Blue): Indicates incomplete coupling due to the steric hindrance of the

  -HoPhe residue. Do not deprotect. Re-couple using fresh reagents for 20 minutes.

2. TFMSA Micro-Cleavage (Pre-HF Verification) Anhydrous HF cleavage is hazardous and requires specialized Teflon equipment[2][7]. Before committing the entire batch, perform a micro-cleavage on 5 mg of resin using Trifluoromethanesulfonic acid (TFMSA). Unlike HF, TFMSA is inert to glass and can be performed in standard laboratory glassware[7]. Precipitate the micro-cleavage product in cold ether and analyze via LC-MS to confirm the correct mass of the Boc-

-HoPhe-OH incorporated sequence[6][7].

Global Cleavage Protocol: Anhydrous Hydrogen Fluoride (HF)

Because Boc/Bzl is not a truly orthogonal protection scheme (both groups are acid-labile, just at different thresholds), final cleavage requires a highly potent acid like liquid anhydrous HF to simultaneously cleave the peptide from the PAM/MBHA resin and remove all benzyl-based side-chain protecting groups[2][6].

HF Cleavage Procedure

• Preparation : Transfer the completely dried peptide-resin into a Teflon HF reaction vessel. Add p-cresol as a carbocation scavenger (Ratio: 90% HF / 10% p-cresol)[5]. Causality: HF generates highly reactive benzyl carbocations during deprotection. p-Cresol acts as a reversible acylium ion scavenger, irreversibly trapping these cations to prevent the permanent alkylation of the peptide[2].

• Condensation : Cool the vessel to -78°C (dry ice/acetone bath) and condense liquid anhydrous HF into the reactor[2].

• Cleavage : Warm the vessel to 0°C and stir for exactly 1 hour[5].

• Evaporation : Rapidly evaporate the HF and volatile byproducts under high vacuum at 0°C[7].

• Workup : Wash the remaining resin/peptide mixture with cold diethyl ether (3 x 10 mL) to precipitate the peptide and extract the p-cresol[2][7].

• Extraction : Extract the target peptide from the resin using 50% aqueous acetonitrile containing 0.1% TFA, then lyophilize to obtain the crude peptide powder[2].

Anhydrous HF cleavage mechanism and downstream extraction workflow.

Quantitative Data Summaries

Table 1: Comparison of Coupling Reagents for

-Amino Acids Selection of the correct activator is critical due to the steric hindrance of the -phenyl group.

Coupling Reagent	Activation Kinetics	Relative Coupling Efficiency	Byproduct / Leaving Group
HATU	< 1 min	Excellent (>99%)	Tetramethylguanidinium / HOAt
HBTU	2-3 min	Good (90-95%)	Tetramethylguanidinium / HOBt
DIC / HOBt	10-15 min	Moderate (70-85%)	Diisopropylurea (DIU)

Table 2: HF Cleavage Scavenger Optimization Tailoring the scavenger cocktail based on the specific amino acid composition of the sequence[7].

Scavenger System	Ratio (v/v)	Target Reactive Species	Sequence Indication
HF / p-cresol	90:10	Benzyl cations	Standard Boc-SPPS sequences
HF / DMS / p-cresol	25:65:10	Benzyl cations, Oxidation	Sequences containing Met or Cys
HF / p-thiocresol	90:10	Formyl groups	Sequences containing Trp(For)

References

• In Situ Neutralization Protocols for Boc-SPPS - Springer Nature Experiments. Available at:[Link]

• In Situ Neutralization Protocols for Boc-SPPS - PubMed (NIH). Available at: [Link]

• Anhydrous hydrogen fluoride cleavage in Boc solid phase peptide synthesis - PMC (NIH). Available at:[Link]

• In Situ neutralization in Boc-chemistry solid phase peptide synthesis - ResearchGate. Available at:[Link]

Sources

• 1. peptide.com [peptide.com]
• 2. Anhydrous hydrogen fluoride cleavage in Boc solid phase peptide synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. In Situ Neutralization Protocols for Boc-SPPS | Springer Nature Experiments [experiments.springernature.com]
• 4. In Situ Neutralization Protocols for Boc-SPPS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. peptide.com [peptide.com]
• 7. chempep.com [chempep.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]

Coupling conditions for steric hindered beta-amino acids in SPPS

Advanced Coupling Strategies for Sterically Hindered -Amino Acids in Solid-Phase Peptide Synthesis (SPPS)

Target Audience: Researchers, Peptide Chemists, and Drug Development Professionals Application Focus: Synthesis of Peptidomimetics, Foldamers, and Proteolytically Stable Therapeutics

The Mechanistic Barrier: Steric Hindrance & Aggregation

The incorporation of

-amino acids into peptide sequences is a cornerstone strategy in modern drug development for enhancing proteolytic stability and inducing specific secondary structures (e.g., foldamers). However, transitioning from - to -amino acids introduces profound thermodynamic and kinetic hurdles during Solid-Phase Peptide Synthesis (SPPS).

The primary challenge is steric hindrance . The introduction of an additional methylene group in the peptide backbone alters the trajectory of the growing chain. When coupled with bulky side chains (e.g.,

-disubstituted amino acids), the nucleophilicity of the resin-bound terminal amine is severely compromised. Furthermore, sequences rich in -amino acids are highly prone to inter- and intramolecular hydrogen bonding, leading to -sheet-like aggregation on the resin[1]. This aggregation effectively shields the reactive N-terminus, resulting in incomplete couplings, deletion sequences, and drastically reduced crude purity. Standard room-temperature SPPS protocols are generally insufficient to overcome these activation energy barriers[2].

Strategic Reagent Selection: Causality and Chemistry

To force the acylation of a sterically obscured amine, the choice of coupling reagent is critical. The reagent must generate a highly reactive active ester while minimizing side reactions such as epimerization or premature chain termination.

The DIC/OxymaPure Paradigm

For routine to moderately difficult

-amino acid couplings, the combination of N,N'-Diisopropylcarbodiimide (DIC) and Ethyl cyanohydroxyiminoacetate (OxymaPure) has superseded traditional DIC/HOBt methods. OxymaPure exhibits a superior leaving-group ability compared to HOBt, generating an active ester with reactivity approaching that of HOAt, but without the explosive hazards[3][4]. Crucially, DIC/Oxyma is non-basic, which prevents the base-catalyzed side reactions (like aspartimide formation or epimerization) often seen with uronium salts.

Uronium Salts: HATU vs. COMU

When DIC/Oxyma fails due to extreme steric clash, uronium/aminium salts are deployed.

• HATU is the traditional "gold standard" for difficult couplings. However, in the presence of a highly hindered, slow-reacting amine, excess HATU can react directly with the N-terminus to form a stable guanidinium byproduct, permanently terminating the peptide chain.

• COMU is a third-generation morpholino-based uronium salt that utilizes the Oxyma leaving group. It is highly recommended for

  -amino acids. The morpholino moiety provides an "internal base" effect that accelerates the reaction even deep within the resin matrix, making it exceptionally effective for sterically hindered and N-alkylated residues[5].

Caption: Mechanistic Pathway of Uronium/Oxyma-Mediated Active Ester Formation.

Table 1: Coupling Reagent Profiles for -Amino Acids

Reagent System	Base Required	Reactivity	Guanidinylation Risk	Best Use Case in -Peptide SPPS
DIC / Oxyma	None	High	None	First-line choice; excellent for Microwave SPPS.
HATU	DIPEA (2 eq)	Very High	High	Single difficult couplings; requires strict stoichiometry.
COMU	DIPEA (2 eq)	Extremely High	Low	Double couplings; highly hindered -residues.

Thermodynamic Intervention: Microwave-Assisted SPPS (MW-SPPS)

Chemical activation alone is often insufficient for contiguous

-amino acid sequences. The application of Microwave-Assisted SPPS (MW-SPPS) is the most critical parameter for success.

Microwave irradiation rapidly and uniformly heats the reaction mixture, providing the thermodynamic energy required to disrupt the hydrophobic collapse and inter-chain hydrogen bonding (aggregation) characteristic of

-peptides[1]. By maintaining the growing peptide chain in an extended, solvated conformation, the N-terminal amine remains accessible. Furthermore, MW energy drastically accelerates the acylation kinetics; couplings that would traditionally take 24 hours at room temperature can be driven to >95% completion in 15–20 minutes at 75°C[6][7].

Table 2: Optimized MW-SPPS Parameters

Step	Reagents	Temp (°C)	Time	Rationale
Standard -AA Coupling	DIC/Oxyma (5 eq)	75°C	5 min	Rapid, efficient coupling for unhindered residues.
Hindered -AA Coupling	DIC/Oxyma (5 eq)	75°C	20 min	Extended time allows for slower nucleophilic attack[1].
Fmoc Deprotection	20% Piperidine/DMF	75°C	3 min	Rapid removal prevents aspartimide formation.

Validated Experimental Protocols

The following protocol is a self-validating system designed to maximize yield while preventing chain termination. It utilizes a low-loading PEG-based resin (e.g., ChemMatrix) which swells exceptionally well in DMF and accommodates the expanding steric bulk of foldamers better than traditional polystyrene resins[8].

Caption: MW-Assisted SPPS Workflow for Hindered

-Amino Acids.

Protocol A: Primary MW-Assisted Coupling (DIC/Oxyma)

Note: Scale is based on 0.1 mmol resin loading.

• Resin Preparation: Swell 0.1 mmol of ChemMatrix Rink Amide resin (loading ~0.3 mmol/g) in DMF for 30 minutes at room temperature. Drain.

• Fmoc Deprotection: Add 5 mL of 20% piperidine in DMF. Irradiate with microwaves to reach 75°C for 3 minutes. Drain and wash the resin thoroughly with DMF (5 × 5 mL).

• Activation: In a separate vial, dissolve 0.5 mmol (5 eq) of the Fmoc-

  -amino acid and 0.5 mmol (5 eq) of OxymaPure in 2 mL of DMF. Add 0.5 mmol (5 eq) of DIC. Stir for 2 minutes to allow active ester formation.

• Coupling: Add the activated amino acid solution to the resin. Irradiate with microwaves to maintain 75°C for 20 minutes.

• Washing & Validation: Drain the reaction vessel and wash with DMF (5 × 5 mL). Perform a Kaiser test (Ninhydrin assay).

  • Self-Validation Check: If the beads remain colorless/yellow, the coupling is complete. Proceed to the next deprotection. If the beads turn blue, proceed immediately to Protocol B.

Protocol B: Rescue Double-Coupling (COMU/DIPEA)

Use this protocol exclusively if Protocol A yields a positive Kaiser test, indicating severe steric blockage.

• Re-Activation: Dissolve 0.5 mmol (5 eq) of the Fmoc-

  -amino acid and 0.5 mmol (5 eq) of COMU in 2 mL of DMF.

• Base Addition: Add 1.0 mmol (10 eq) of DIPEA to the solution. The solution will turn slightly yellow/orange, indicating the formation of the highly reactive uronium species. Do not pre-activate for more than 1 minute to prevent degradation.

• Coupling: Add the mixture to the resin. React at room temperature for 1 hour, or under mild MW heating (50°C) for 15 minutes[5].

• Washing: Drain and wash extensively with DMF (5 × 5 mL). Re-test with the Kaiser assay.

References

• Microwave Assisted SPPS of Hindered Non-Standard Amino Acids. CEM Corporation Application Notes.6

• Microwave Assisted SPPS of Hindered, Non-Standard Amino Acids. CEM Corporation.2

• Microwave heating in solid-phase peptide synthesis. Luxembourg Bio Technologies.1

• Microwave-Assisted Peptide Synthesis: A Faster Approach. Creative Peptides.7

• Direct Solid-Phase Synthesis of the β-Amyloid (1−42) Peptide Using Controlled Microwave Heating. ResearchGate.8

• Improved synthesis on solid phase of dithiocarbamic cRGD-derivative and 99m Tc-radiolabelling. ResearchGate.5

• Improved Acylation of Pseudoproline: Masked Threonine in Flow Peptide Chemistry. ACS Publications.3

• Mega-High-Throughput Screening Platform for the Discovery of Biologically Relevant Sequence-Defined Non-Natural Polymers. ACS Central Science.4

Sources

• 1. luxembourg-bio.com [luxembourg-bio.com]
• 2. Microwave Assisted SPPS of Hindered, Non-Standard Amino Acids [cem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. cemcontenttype.s3.amazonaws.com [cemcontenttype.s3.amazonaws.com]
• 7. Microwave-Assisted Peptide Synthesis: A Faster Approach - Creative Peptides [creative-peptides.com]
• 8. researchgate.net [researchgate.net]

Incorporating 3-(Boc-amino)-4-(4-methylphenyl)butyric acid into beta-peptides

Application Note & Protocol

Topic: A Comprehensive Guide to the Incorporation of 3-(Boc-amino)-4-(4-methylphenyl)butyric Acid into β-Peptide Scaffolds

Audience: Researchers, scientists, and drug development professionals engaged in peptide chemistry and medicinal chemistry.

Executive Summary & Introduction

β-Peptides, oligomers of β-amino acids, represent a fascinating class of foldamers that exhibit unique structural and biological properties. Unlike their α-peptide counterparts, the additional carbon in the backbone of β-peptides confers remarkable resistance to proteolytic degradation, making them highly attractive candidates for therapeutic development.[1] The distinct backbone also allows for the formation of stable, well-defined secondary structures, such as 12- and 14-helices, which can be engineered to mimic the topologies of bioactive α-peptides.[1][2]

This guide provides a detailed technical overview and validated protocols for the incorporation of a specific, non-proteinogenic β-amino acid, 3-(Boc-amino)-4-(4-methylphenyl)butyric acid , into peptide chains. This building block is of particular interest due to the tolyl group, which can engage in hydrophobic or π-stacking interactions within a peptide structure, and the Boc-protected amine, which is compatible with standard peptide synthesis strategies.

Herein, we elucidate the rationale behind key experimental choices, from reagent selection to reaction conditions, focusing primarily on the robust and widely adopted Solid-Phase Peptide Synthesis (SPPS) methodology.[3][4][5] We also provide insights into solution-phase techniques and essential characterization methods for the final β-peptide product.

The Core Building Block: 3-(Boc-amino)-4-(4-methylphenyl)butyric Acid

Before incorporation, it is crucial to understand the properties of the monomer. This β-amino acid (CAS No. 270062-96-9)[6] is a chiral molecule whose stereochemistry will influence the final peptide's secondary structure. It is typically synthesized via multi-step organic synthesis if not commercially available.

Caption: Chemical structure of the core β-amino acid.

Solid-Phase Peptide Synthesis (SPPS): The Primary Workflow

SPPS is the method of choice for the routine synthesis of peptides.[5][7] The growing peptide chain is covalently anchored to an insoluble resin support, allowing for the use of excess reagents to drive reactions to completion, with purification at each step achieved by simple filtration and washing.[3] We will detail the Boc/Bzl (tert-butyloxycarbonyl/benzyl) protection strategy, which is perfectly suited for our N-terminally Boc-protected building block.

The SPPS Cycle: A Conceptual Overview

The synthesis is a cyclical process involving two key steps: the deprotection of the N-terminal amine of the resin-bound peptide and the coupling of the next protected amino acid.

Caption: The iterative workflow for Solid-Phase Peptide Synthesis (SPPS).

Materials & Reagents

Category	Reagent/Material	Purpose	Recommended Grade
Resin	Wang Resin / Merrifield Resin	Solid support for peptide assembly	100-200 mesh, 0.5-1.0 mmol/g loading
Solvents	Dichloromethane (DCM), Dimethylformamide (DMF)	Swelling resin, washing, reaction solvent	Anhydrous, Peptide Synthesis Grade
β-Amino Acid	3-(Boc-amino)-4-(4-methylphenyl)butyric acid	Building block	>98% purity
Deprotection	Trifluoroacetic Acid (TFA)	Removes the Boc protecting group	Reagent Grade
Neutralization	Diisopropylethylamine (DIEA)	Neutralizes TFA salt to free amine	Redistilled, >99.5%
Coupling	HATU, HBTU, or HCTU	Activating agent for carboxylic acid	>98% purity
Coupling	Dicyclohexylcarbodiimide (DCC) / HOBt	Alternative (less potent) activating agents	>99% purity
Cleavage	TFA, Triisopropylsilane (TIS), Water	Cleaves peptide from resin, removes side-chain groups	Reagent Grade
Precipitation	Diethyl Ether (cold)	Precipitates crude peptide from cleavage solution	Anhydrous, Reagent Grade

Detailed Protocol: SPPS Incorporation

This protocol assumes a starting scale of 0.25 mmol on a Wang resin.

Step 1: Resin Preparation & Swelling

• Place 0.25 mmol of Wang resin in a fritted peptide synthesis vessel.

• Add 10 mL of DCM and allow the resin to swell for 30 minutes with gentle agitation.

• Drain the DCM. Add 10 mL of DMF, agitate for 5 minutes, and drain. Repeat this DMF wash twice.

Step 2: N-terminal Boc Deprotection Causality: The Boc group is acid-labile and is efficiently removed by TFA.[8] A 25-50% solution in DCM provides sufficient acidity to cleave the Boc group without prematurely cleaving the peptide from an acid-sensitive resin like Wang resin.[9]

• Add 10 mL of a 25% TFA solution in DCM to the resin.

• Agitate for 2 minutes and drain.

• Add a fresh 10 mL of 25% TFA in DCM and agitate for 20-30 minutes.

• Drain the deprotection solution and wash the resin thoroughly with DCM (3 x 10 mL) followed by DMF (3 x 10 mL).

Step 3: Neutralization Causality: After TFA treatment, the newly exposed N-terminal amine exists as a trifluoroacetate salt. This salt is not nucleophilic and must be neutralized to the free amine before it can react in the subsequent coupling step.[9]

• Add 10 mL of a 10% DIEA solution in DMF to the resin.

• Agitate for 5 minutes and drain. Repeat this step.

• Wash the resin thoroughly with DMF (5 x 10 mL) to remove all traces of DIEA.

Step 4: Coupling of 3-(Boc-amino)-4-(4-methylphenyl)butyric acid Causality: β-amino acids, especially those with substitution at the β-carbon, can be sterically hindered. Therefore, potent activating agents are required to form a highly reactive intermediate that can overcome this steric barrier. Aminium/uronium salts like HATU or HBTU are superior to standard carbodiimides for such "difficult" couplings as they form activated OBt or OAt esters.[10][11]

• In a separate vial, dissolve the following in 5 mL of DMF:

  • 3-(Boc-amino)-4-(4-methylphenyl)butyric acid: 4 equivalents (1.0 mmol)

  • HATU: 3.9 equivalents (0.975 mmol)

• Add DIEA (8 equivalents, 2.0 mmol) to the activation solution.

• Allow the solution to pre-activate for 2-5 minutes. The solution may change color.

• Add the activated amino acid solution to the synthesis vessel containing the deprotected and neutralized resin.

• Agitate the reaction mixture for 2-4 hours at room temperature.

• Self-Validation: Perform a Kaiser test on a small sample of beads. A negative result (beads remain yellow) indicates a complete reaction. If the test is positive (blue beads), the coupling is incomplete. In this case, drain the vessel and perform a second coupling with a fresh solution of activated amino acid (double coupling).[12]

• Once the coupling is complete, drain the reaction solution and wash the resin thoroughly with DMF (3 x 10 mL) and DCM (3 x 10 mL). The resin is now ready for the next synthesis cycle.

Step 5: Final Cleavage and Deprotection Causality: A strong acid, typically >90% TFA, is required to cleave the ester linkage anchoring the peptide to the Wang resin and to simultaneously remove any acid-labile side-chain protecting groups (e.g., t-Butyl).[13][14] During this process, reactive carbocations are generated from the protecting groups. Scavengers like water and TIS are essential to quench these cations and prevent side reactions with nucleophilic residues like Tryptophan or Methionine.[15]

• After the final synthesis cycle, wash the peptide-resin with DCM (3 x 10 mL) and dry it under a stream of nitrogen for 1 hour.

• Prepare a cleavage cocktail: 95% TFA, 2.5% Water, 2.5% Triisopropylsilane (TIS). Use approximately 10 mL per gram of resin.

• Add the cleavage cocktail to the dry peptide-resin in the reaction vessel.

• Agitate gently at room temperature for 2-3 hours.

• Filter the solution to separate the resin beads and collect the filtrate containing the peptide.

• Wash the resin with a small amount of fresh cleavage cocktail and combine the filtrates.

• Concentrate the TFA solution to about 1-2 mL using a rotary evaporator or a stream of nitrogen.

• Add the concentrated solution dropwise to a 50 mL conical tube containing 40 mL of cold diethyl ether with vigorous stirring. A white precipitate (the crude peptide) should form.

• Centrifuge the mixture, decant the ether, and wash the peptide pellet twice more with cold ether.

• Dry the crude peptide pellet under vacuum.

Solution-Phase Synthesis: An Alternative Approach

For shorter β-peptides or large-scale production, solution-phase synthesis can be advantageous.[16][17] The fundamental chemistry of peptide bond formation is the same, but purification is performed after each step via extraction or chromatography.

Caption: General workflow for solution-phase β-peptide synthesis.

Characterization of the Final β-Peptide

After synthesis and purification (typically by reverse-phase HPLC), the identity and purity of the β-peptide must be confirmed.

Technique	Purpose	Expected Outcome
RP-HPLC	Assess purity and isolate the final product.	A single major peak in the chromatogram, indicating >95% purity.
Mass Spectrometry (MALDI-TOF or ESI-MS)	Confirm the molecular weight of the peptide.	The observed mass should match the calculated theoretical mass of the peptide sequence.
NMR Spectroscopy (¹H, COSY, TOCSY)	Confirm the sequence and incorporation of the β-amino acid.	Characteristic signals for the tolyl group and the unique β-amino acid backbone protons.
Circular Dichroism (CD) Spectroscopy	Determine the secondary structure in solution.	Spectra may show characteristic minima/maxima indicative of helical structures (e.g., 12-helix, 14-helix) common to β-peptides.[2]

Troubleshooting & Key Considerations

Problem	Potential Cause	Recommended Solution
Incomplete Coupling (Positive Kaiser Test)	Steric hindrance of the β-amino acid; poor resin swelling.	Perform a "double coupling" with fresh reagents. Switch to a more potent coupling reagent like COMU or TFFH. Ensure solvents are anhydrous.
Low Crude Peptide Yield	Incomplete cleavage from the resin; peptide precipitation during cleavage.	Extend cleavage time to 4 hours. Ensure sufficient volume of cleavage cocktail is used.
Extra Peaks in Mass Spectrum	Deletion sequences (incomplete coupling); side reactions during cleavage.	Optimize coupling times and use double coupling for difficult steps. Ensure proper use of scavengers in the cleavage cocktail.
Racemization	Over-activation or use of excessive base during coupling.	Minimize pre-activation time. Use a base like DIEA, which is non-nucleophilic, and use the recommended stoichiometry.

References

• Vertex AI Search. (n.d.). Overview of Solid Phase Peptide Synthesis (SPPS). Retrieved March 3, 2026.

• National Institutes of Health. (2025, April 10). Fundamental Aspects of SPPS and Green Chemical Peptide Synthesis. PMC. Retrieved March 3, 2026, from [Link]

• American Chemical Society Publications. (n.d.). Synthesis and Structural Characterization of Helix-Forming β-Peptides: trans-2-Aminocyclopentanecarboxylic Acid Oligomers. Journal of the American Chemical Society. Retrieved March 3, 2026, from [Link]

• ResearchGate. (2025, August 6). Chemoselective Deprotection of N-Boc Group in Amino Acids and Peptides by Bismuth(III) Trichloride. Retrieved March 3, 2026, from [Link]

• Dick, F. (1994). Acid Cleavage/Deprotection in Fmoc/tBu Solid-Phase Peptide Synthesis. In M. W. Pennington & B. M. Dunn (Eds.), Peptide Synthesis Protocols. Humana Press.

• The Royal Society of Chemistry. (2015, October 28). Rapid, effective deprotection of tert-butoxycarbonyl (Boc) amino acids and peptides at high temperatures using a thermally stable Ionic Liquid. Retrieved March 3, 2026, from [Link]

• Bionity. (n.d.). Beta-peptide. Retrieved March 3, 2026, from [Link]

• PubMed. (1994, April 15). Chemical characterization of A beta 17-42 peptide, a component of diffuse amyloid deposits of Alzheimer disease. Retrieved March 3, 2026, from [Link]

• Amerigo Scientific. (n.d.). Decoding the Art of Chemical Synthesis: A Deep Dive into Solid-Phase Peptide Synthesis and SPPS Resins. Retrieved March 3, 2026, from [Link]

• PubMed. (n.d.). Characterization of beta-amyloid peptide from human cerebrospinal fluid. Retrieved March 3, 2026, from [Link]

• Osterman, D. G., & Kaiser, E. T. (n.d.). Design and characterization of peptides with amphiphilic beta-strand structures. Retrieved March 3, 2026, from [Link]

• ResearchGate. (2025, August 6). Efficient Peptide Coupling Involving Sterically Hindered Amino Acids. Retrieved March 3, 2026, from [Link]

• Springer Nature Experiments. (n.d.). Solution Phase Peptide Synthesis: The Case of Biphalin. Retrieved March 3, 2026, from [Link]

• Gyros Protein Technologies. (2019, September 15). Solid-phase Peptide Synthesis (SPPS) in Research & Development. Retrieved March 3, 2026, from [Link]

• Wikipedia. (n.d.). Peptide synthesis. Retrieved March 3, 2026, from [Link]

• The Royal Society of Chemistry. (n.d.). Ribosomal incorporation of cyclic β-amino acids into peptides using in vitro translation. Retrieved March 3, 2026, from [Link]

• ChemRxiv. (n.d.). Peptide Synthesis Using Unprotected Amino Acids. Retrieved March 3, 2026, from [Link]

• Chemistry LibreTexts. (2025, April 28). 12.5: Peptide Synthesis- Solution-Phase. Retrieved March 3, 2026, from [Link]

• PubMed. (n.d.). Design and synthesis of beta-peptides with biological activity. Retrieved March 3, 2026, from [Link]

• CSBio. (2013, July 18). Solid phase peptide synthesis. Retrieved March 3, 2026, from [Link]

• PubMed. (2000, July 15). Incorporation of conformationally constrained beta-amino acids into peptides. Retrieved March 3, 2026, from [Link]

• Figshare. (2016, January 19). Efficient Synthesis of 3-R-Boc-amino-4-(2,4,5-trifluorophenyl)butyric Acid. Retrieved March 3, 2026, from [Link]

• Reddit. (2022, May 28). Synthesizing tertiary-butylesters of BOC-amino acids. Retrieved March 3, 2026, from [Link]

• XIAMEN EQUATION CHEMICAL CO.,LTD. (n.d.). BOC-(S)-3-AMINO-4-(4-METHYL-PHENYL)-BUTYRIC ACID. Retrieved March 3, 2026, from [Link]

• Organic Chemistry Portal. (n.d.). Boc-Protected Amino Groups. Retrieved March 3, 2026, from [Link]

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Orthogonal Protection Strategies for 3-(Boc-amino)-4-(4-methylphenyl)butyric Acid: An Application Guide

Abstract

In the landscape of complex organic synthesis, particularly in pharmaceutical and peptide chemistry, the strategic use of protecting groups is paramount. Orthogonal protection, the selective masking and demasking of functional groups under distinct, non-interfering conditions, enables precise molecular manipulation. This guide provides a detailed examination of orthogonal protection strategies for the carboxylic acid moiety of 3-(tert-butoxycarbonyl-amino)-4-(4-methylphenyl)butyric acid, a bifunctional molecule representative of building blocks used in drug development. We present field-proven protocols for the installation and selective cleavage of common carboxyl-protecting groups, namely benzyl (Bn) and tert-butyl (tBu) esters, while the acid-labile Boc group on the amine remains intact. This document is intended for researchers, scientists, and drug development professionals seeking robust and reliable methodologies for multi-step synthesis.

Introduction: The Principle of Orthogonality

The successful synthesis of complex molecules hinges on the ability to perform reactions on one part of a molecule without affecting other reactive sites. This is the core principle of using protecting groups.[1] An orthogonal protection strategy employs multiple protecting groups that are removed by different mechanisms, allowing for sequential and selective deprotection.[2][3][4]

For the substrate 3-(Boc-amino)-4-(4-methylphenyl)butyric acid, the α-amino group is already protected by the tert-butoxycarbonyl (Boc) group. The Boc group is a cornerstone of amine protection, valued for its stability in basic, nucleophilic, and reductive conditions, but its key feature is its lability under acidic conditions (e.g., trifluoroacetic acid, TFA).[5][6][7][8] This defines the central challenge: any protecting group chosen for the carboxylic acid must be removable under conditions that do not cleave the Boc group. This guide will focus on two such strategies: the use of a benzyl ester, removable by hydrogenolysis, and a tert-butyl ester, which can be selectively cleaved under specific non-standard conditions.

Diagram 1: The Concept of Orthogonal Protection

This diagram illustrates the fundamental principle of an orthogonal protection scheme where different reagents selectively cleave specific protecting groups (PG1 and PG2) without affecting the other.

Caption: Workflow of an orthogonal protection strategy.

Strategy 1: Benzyl (Bn) Ester Protection

The benzyl (Bn) group is an excellent choice for protecting carboxylic acids when an acid-labile group like Boc is present.[2] It is stable to both acidic and basic conditions but is readily cleaved by catalytic hydrogenolysis, a mild reduction method that does not affect the Boc group.[9][10][11][12]

Rationale and Mechanism

Protection: The benzyl ester is typically formed by reacting the carboxylic acid with benzyl bromide (BnBr) or benzyl alcohol.[11][13] The reaction with benzyl bromide in the presence of a non-nucleophilic base, such as cesium carbonate (Cs₂CO₃), is a standard Sₙ2 reaction that proceeds under mild conditions, minimizing the risk of side reactions.

Deprotection (Hydrogenolysis): The key to the orthogonality of the benzyl group is its removal via catalytic hydrogenolysis.[9][10] This reaction involves the use of hydrogen gas (H₂) and a metal catalyst, most commonly palladium on carbon (Pd/C).[9] The mechanism involves the cleavage of the benzylic C-O bond, releasing the free carboxylic acid and toluene as a byproduct.[9] These conditions are exceptionally mild and orthogonal to the acid-catalyzed cleavage required for Boc group removal.[5]

Detailed Experimental Protocols

Protocol 2.2.1: Benzyl Ester Protection

• Preparation: To a solution of 3-(Boc-amino)-4-(4-methylphenyl)butyric acid (1.0 eq) in anhydrous N,N-dimethylformamide (DMF, approx. 0.2 M), add cesium carbonate (Cs₂CO₃, 1.5 eq).

• Reagent Addition: Stir the suspension at room temperature for 15 minutes. Add benzyl bromide (BnBr, 1.2 eq) dropwise.

• Reaction: Stir the mixture at room temperature for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Work-up: Quench the reaction by adding water. Extract the aqueous layer with ethyl acetate (3x). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and filter.

• Purification: Concentrate the filtrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel to yield the desired benzyl ester.

Protocol 2.2.2: Selective Deprotection of Benzyl Ester

• Preparation: Dissolve the benzyl ester (1.0 eq) in a suitable solvent such as methanol (MeOH) or ethyl acetate (EtOAc) (approx. 0.1 M) in a round-bottom flask.[10]

• Catalyst Addition: Carefully add 10% Palladium on carbon (Pd/C) catalyst (typically 10-20 mol% Pd) to the solution.[9][10]

• Hydrogen Atmosphere: Seal the flask and carefully evacuate the flask using a vacuum pump, then backfill with hydrogen gas (H₂), typically from a balloon. Repeat this vacuum/hydrogen cycle three times to ensure an inert atmosphere.[9][10]

• Reaction: Stir the reaction mixture vigorously at room temperature. The reaction is typically complete within 2-16 hours. Monitor progress by TLC or LC-MS.

• Work-up and Isolation: Upon completion, carefully vent the hydrogen and flush the flask with an inert gas (e.g., Nitrogen or Argon). Filter the reaction mixture through a pad of Celite® to remove the Pd/C catalyst, washing the pad thoroughly with the reaction solvent.[9] Caution: The Pd/C catalyst can be pyrophoric and should be handled with care, especially when dry.[9]

• Final Product: Concentrate the filtrate under reduced pressure to yield the Boc-protected amino acid with a free carboxylic acid.

Strategy 2: tert-Butyl (tBu) Ester Protection

While the tert-butyl (tBu) ester is also cleaved by acid, similar to the Boc group, specific, milder conditions have been developed that allow for the selective cleavage of the tBu ester in the presence of a Boc-protected amine.[14] This approach is less common than the Boc/Bn strategy but can be valuable in certain synthetic routes.

Rationale and Mechanism

Protection: The tert-butyl ester is formed by reacting the carboxylic acid with a source of the tert-butyl cation.[15] A common method involves using di-tert-butyl dicarbonate (Boc₂O) with a catalytic amount of 4-dimethylaminopyridine (DMAP).[16]

Selective Deprotection: The standard method for cleaving both Boc and tBu esters is strong acid, like TFA.[7] However, selective cleavage of the tBu ester is challenging. One reported method utilizes a Lewis acid system, such as cerium(III) chloride (CeCl₃·7H₂O) with sodium iodide (NaI) in refluxing acetonitrile.[14][17] This system can cleave the tBu ester while leaving the N-Boc group intact, representing a reversal of the usual selectivity seen under strong Brønsted acid conditions.[14] The mechanism is thought to involve the Lewis acidic cerium coordinating to the ester carbonyl, making it more susceptible to nucleophilic attack by iodide.

Detailed Experimental Protocols

Protocol 3.2.1: tert-Butyl Ester Protection

• Preparation: Dissolve 3-(Boc-amino)-4-(4-methylphenyl)butyric acid (1.0 eq) in a suitable solvent like dichloromethane (DCM).

• Reagent Addition: Add di-tert-butyl dicarbonate (Boc₂O, 1.5 eq) and a catalytic amount of 4-dimethylaminopyridine (DMAP, 0.1 eq).

• Reaction: Stir the mixture at room temperature for 12-24 hours. Monitor the reaction by TLC.

• Work-up: Dilute the reaction mixture with DCM. Wash with 5% aqueous citric acid, then saturated aqueous sodium bicarbonate, and finally brine. Dry the organic layer over anhydrous Na₂SO₄ and filter.

• Purification: Concentrate the filtrate under reduced pressure and purify by flash column chromatography to obtain the fully protected di-tert-butyl derivative.

Protocol 3.2.2: Selective Deprotection of tert-Butyl Ester

• Preparation: In a round-bottom flask, suspend the di-protected starting material (1.0 eq), cerium(III) chloride heptahydrate (CeCl₃·7H₂O, 2.0 eq), and sodium iodide (NaI, 2.0 eq) in acetonitrile (MeCN).

• Reaction: Heat the suspension to reflux. Monitor the reaction by TLC until the starting material is consumed (typically several hours).

• Work-up: Cool the reaction to room temperature and quench with a saturated aqueous solution of sodium thiosulfate (Na₂S₂O₃).

• Extraction: Extract the mixture with ethyl acetate (3x). Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and filter.

• Purification: Concentrate the filtrate under reduced pressure. Purify the crude product by flash column chromatography to yield the Boc-protected amino acid.

Comparative Summary and Workflow

The choice between these strategies depends on the downstream reaction conditions and the overall synthetic plan. The Benzyl ester strategy is generally more robust and widely applicable due to the distinct nature of the deprotection conditions.

Table 1: Comparison of Orthogonal Protection Strategies

Feature	Benzyl (Bn) Ester	tert-Butyl (tBu) Ester
Protection Reagents	Benzyl bromide, Cs₂CO₃ in DMF	Boc₂O, DMAP in DCM
Deprotection Conditions	H₂, Pd/C in MeOH or EtOAc[9][11]	CeCl₃·7H₂O, NaI in MeCN (reflux)[14]
Byproducts	Toluene	Isobutylene, CO₂, tert-butanol
Orthogonality to Boc	Excellent; completely different mechanism	Good, but requires specific Lewis acid conditions
Pros	Very mild deprotection; clean reaction	Avoids use of flammable H₂ gas
Cons	Requires H₂ gas and catalyst handling	Deprotection conditions are harsher (reflux)

Diagram 2: Synthetic Workflow Decision Tree

This diagram outlines the synthetic pathway for the selective deprotection of the carboxylic acid in 3-(Boc-amino)-4-(4-methylphenyl)butyric acid using two orthogonal strategies.

Caption: Decision workflow for orthogonal protection.

Conclusion

The selection of an appropriate orthogonal protection strategy is critical for the efficient synthesis of complex molecules like modified amino acids. For 3-(Boc-amino)-4-(4-methylphenyl)butyric acid, protection of the carboxylic acid as a benzyl ester offers a highly reliable and mild route for selective deprotection via hydrogenolysis, which is fully orthogonal to the acid-labile Boc group. While the use of a tert-butyl ester presents a greater challenge due to its similar acid sensitivity, specialized Lewis acid conditions provide a viable, albeit less common, alternative. By understanding the principles and applying the detailed protocols outlined in this guide, researchers can confidently navigate the challenges of multi-step synthesis.

References

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• Common Organic Chemistry. Benzyl Protection. Available at: [Link]

• Wikipedia. tert-Butyloxycarbonyl protecting group. Available at: [Link]

• Albericio, F., et al. (2000). Orthogonal Protecting Groups for N(alpha)-amino and C-terminal Carboxyl Functions in Solid-Phase Peptide Synthesis. Journal of Peptide Science. Available at: [Link]

• Thieme Chemistry. (2023). Novel tert-Butylation of Carboxylic Acids and Alcohols. Available at: [Link]

• Gaunt, M. J., et al. (2003). Rational Design of Benzyl-Type Protecting Groups Allows Sequential Deprotection of Hydroxyl Groups by Catalytic Hydrogenolysis. The Journal of Organic Chemistry. Available at: [Link]

• SynArchive. Protection of Carboxylic acid by Ester. Available at: [Link]

• Marcantoni, E., et al. (2001). Selective Deprotection of N-Boc-Protected tert-Butyl Ester Amino Acids by the CeCl3‚7H2O-NaI System in Acetonitrile. The Journal of Organic Chemistry. Available at: [Link]

• Fiveable. (2025). Orthogonal Protection Definition. Available at: [Link]

• Schmidt, M., et al. (2005). Enzymatic Removal of Carboxyl Protecting Groups. 1. Cleavage of the tert-Butyl Moiety. The Journal of Organic Chemistry. Available at: [Link]

• Volwiler, E. H., & Vliet, E. B. (1921). Preparation and Hydrolysis of Benzyl Esters. Journal of the American Chemical Society. Available at: [Link]

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• Nandhini, K. P., et al. (2023). A safety-catch protecting group strategy compatible with Boc-chemistry for the synthesis of peptide nucleic acids (PNAs). RSC Publishing. Available at: [Link]

• Ogasa, C., et al. (2023). A Simple and Powerful tert-Butylation of Carboxylic Acids and Alcohols. Thieme. Available at: [Link]

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• Unspecified Source. (n.d.). 2. Carboxyl protecting groups.
• Unspecified Source. (n.d.). Protecting groups in organic synthesis + H2O.

• Dudley, G. B., et al. (2008). Convenient method for preparing benzyl ethers and esters using 2-benzyloxypyridine. PMC. Available at: [Link]

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• Unspecified Source. (n.d.).

• Liu, W., et al. (2018). Rational Design, Synthesis, and Mechanism of (3S,4R)-3-Amino-4-(difluoromethyl)cyclopent-1-ene-1-carboxylic Acid Employing a Second-Deprotonation Strategy for Selectivity of Human Ornithine Aminotransferase over γ-Aminobutyric Acid Aminotransferase. PMC. Available at: [Link]

• Li, Y., et al. (2025). Efficient Production of (R)-3-Aminobutyric Acid by Biotransformation of Recombinant E. coli. MDPI. Available at: [Link]

• ResearchGate. (2025). Synthesis of New Ethyl 3Amino4-arylfuran-2-carboxylates | Request PDF. Available at: [Link]

• Lundt, I., & Christiansen, J. (1983). Synthesis of S- and R-4-Amino-3-hydroxybutyric Acid (GABOB). SciSpace. Available at: [Link]

• Google Patents. (2008). Process for preparing biaryl substituted 4-amino-butyric acid or derivatives thereof and their use in the production of nep inhibitors.

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Advanced Cyclization Strategies for β-Peptides Featuring 4-Methylphenyl Side Chains: A Protocol for Enhanced Peptidomimetics

Introduction & Mechanistic Rationale

β-peptides represent a powerful class of foldamers capable of mimicking natural protein secondary structures while exhibiting profound resistance to proteolytic degradation[1]. The incorporation of 4-methylphenyl (p-tolyl) side chains—typically via β-homotolylalanine residues—imparts critical hydrophobic packing capabilities. This specific side chain enhances membrane permeability and facilitates high-affinity interactions with hydrophobic pockets in protein-protein interaction (PPI) targets[2].

However, linear β-peptides often suffer from entropic penalties upon target binding and can lose their defined secondary structure in complex biological matrices. Macrocyclization restricts the conformational ensemble, pre-organizing the peptide into its bioactive conformation (e.g., a 14-helix or β-hairpin) and significantly improving biophysical properties such as serum stability and cell permeability[3].

Causality in Experimental Design: Overcoming Steric and Hydrophobic Hurdles

Cyclizing a β-peptide equipped with bulky 4-methylphenyl groups presents unique thermodynamic and kinetic challenges. The 4-methylphenyl moiety strongly drives hydrophobic collapse and

stacking in aqueous and semi-aqueous media. If cyclization is attempted at standard peptide synthesis concentrations (e.g., 10–50 mM), intermolecular hydrophobic interactions will outcompete intramolecular ring closure, leading to massive oligomerization and dimerization[4].

Therefore, pseudo-high-dilution conditions (<1 mM) are non-negotiable [5]. Furthermore, the choice of coupling reagents is dictated by the reduced nucleophilicity of β-amino groups and the severe steric shielding provided by the p-tolyl moieties. Standard reagents like HBTU often fail; highly reactive uronium salts with neighboring group participation (like HATU/HOAt) or transition-metal catalysis (for side-chain metathesis) are required to force the cyclization[6].

Experimental Workflow

Workflow for β-peptide cyclization featuring 4-methylphenyl side chains.

Detailed Methodologies & Protocols

Protocol A: Head-to-Tail Macrolactamization

This method links the N-terminus and C-terminus of the linear β-peptide through an amide bond, providing enhanced stability against exopeptidases[5].

Step-by-Step Procedure:

• Preparation of Linear Precursor: Synthesize the linear β-peptide using standard Fmoc-SPPS. Cleave from the resin using a mild TFA cocktail (e.g., 1% TFA in DCM) to retain side-chain protecting groups if using a 2-chlorotrityl chloride resin.

• Solvent System & Dilution: Dissolve the fully deprotected linear peptide in a 1:1 mixture of anhydrous DMF and DCM to achieve a final peptide concentration of 0.5 mM .

  • Causality: The DCM disrupts hydrophobic aggregation of the 4-methylphenyl groups, while the extreme dilution ensures the intramolecular reaction kinetics outpace intermolecular dimerization[4].

• Activation: Add 3.0 equivalents of HOAt and 3.0 equivalents of HATU to the solution.

  • Causality: HOAt is utilized instead of HOBt because the nitrogen in its pyridine ring provides neighboring group participation, which drastically accelerates the coupling of sterically hindered β-amino groups.

• Base Addition: Add 6.0 equivalents of N,N-Diisopropylethylamine (DIPEA) dropwise over 10 minutes.

• Reaction & Monitoring: Stir the reaction at room temperature for 24–48 hours under an inert atmosphere. Monitor reaction completion via LC-MS.

• Quenching & Purification: Concentrate the solvent under reduced pressure, precipitate in cold diethyl ether, and purify via preparative C18 RP-HPLC.

Protocol B: Side-Chain to Side-Chain Ring-Closing Metathesis (RCM)

This method is ideal for stabilizing helical α/β-peptide foldamers by cross-linking olefin-bearing unnatural amino acids flanking the 4-methylphenyl residues[6].

Step-by-Step Procedure:

• Preparation: Ensure the linear peptide incorporates two terminal alkene-bearing residues (e.g., O-allyl-serine or allylglycine derivatives) at positions

  and or .

• Solvent System: Dissolve the peptide in anhydrous 1,2-dichloroethane (DCE) to a concentration of 0.5 mM .

• Aggregation Disruption: Add 0.5 M anhydrous Lithium Chloride (LiCl) to the solution.

  • Causality: The 4-methylphenyl groups strongly drive aggregation via

    stacking. LiCl disrupts intermolecular hydrogen bonding in the peptide backbone, ensuring the peptide remains monomeric and flexible enough for the ruthenium catalyst to bridge the side chains[6].

• Catalysis: Add 20 mol% of Grubbs' 2nd Generation Catalyst.

• Reaction: Reflux the mixture at 80°C for 12 hours under a strict Argon atmosphere.

• Quenching: Quench the catalyst by adding an excess of ethyl vinyl ether, stir for 30 minutes, and evaporate the solvent. Purify via RP-HPLC.

Quantitative Data Presentation

The following table summarizes representative benchmark data demonstrating the biophysical enhancements achieved through the macrocyclization of 4-methylphenyl-containing β-peptides, derived from established literature principles[3],[4].

Construct Type	Cyclization Method	Avg. Yield (%)	Helical Content (%)	Serum Half-Life (h)	Target Affinity ( , nM)
Linear β-Peptide	None	N/A	15 - 20	> 48	1,250
Cyclic β-Peptide A	Head-to-Tail	40 - 45	75 - 80	> 120	45
Cyclic β-Peptide B	Side-Chain RCM	55 - 65	85 - 90	> 120	22

Trustworthiness: Self-Validating Systems

To ensure the integrity of the cyclization protocols, the following self-validating checks must be integrated into the workflow:

• Mass Spectrometry (LC-MS) Mass Shifts:

  • Macrolactamization: Must show a precise mass shift of -18.01 Da (loss of

    ).

  • RCM: Must show a shift of -28.03 Da (loss of ethylene).

  • Validation: If the detected mass is doubled (

    or ), intermolecular dimerization has occurred, indicating that the dilution parameters failed or the 4-methylphenyl aggregation was not sufficiently disrupted[4].

• Kaiser Test (Ninhydrin): For head-to-tail cyclization, a negative Kaiser test (yellow solution) confirms the complete consumption of the primary β-amine. A blue result indicates incomplete cyclization.

• Chromatographic Retention Shift: The cyclized β-peptide will reliably elute significantly later on a C18 RP-HPLC column compared to its linear precursor. This predictable shift occurs because macrocyclization buries the polar terminal moieties and locks the highly hydrophobic 4-methylphenyl side chains into an exposed, outward-facing conformation[3].

References

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• [3] Consequences of Peptide Macrocyclization Revealed by Virus-Inspired β-Hairpin Mimetics. ResearchGate. Available at:[Link]

• [2] Site-selective modification of peptide backbones. RSC Publishing. Available at:[Link]

• [4] Backbone Cyclization and Dimerization of LL-37-Derived Peptides Enhance Antimicrobial Activity and Proteolytic Stability. Frontiers. Available at:[Link]

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Solution phase synthesis of Boc-beta-homo-4-methylphenylalanine dipeptides

Application Note & Protocol

A Guide to the Solution-Phase Synthesis of Dipeptides Incorporating Boc-β-Homo-4-methylphenylalanine

Abstract

This document provides a comprehensive technical guide for the solution-phase synthesis of dipeptides containing the non-canonical amino acid, Boc-β-homo-4-methylphenylalanine. β-amino acids are of significant interest in medicinal chemistry as their incorporation into peptides can confer unique structural properties and enhanced resistance to enzymatic degradation.[1] This guide details the multi-step synthesis of the β-homoamino acid building block via Arndt-Eistert homologation, followed by its utilization in a robust dipeptide coupling protocol. We delve into the rationale behind reagent selection, provide step-by-step experimental procedures, and outline methods for the characterization of intermediates and final products. This application note is intended for researchers, chemists, and professionals in drug discovery and peptide science.

Introduction: The Significance of β-Homo-Amino Acids in Peptide Design

The rational design of peptide-based therapeutics often requires moving beyond the 20 canonical α-amino acids. β-Homo-amino acids, which possess an additional carbon atom in their backbone compared to their α-analogues, are a critical class of building blocks for this purpose.[1] The altered backbone geometry can induce stable secondary structures (e.g., helices and sheets) and, crucially, can render the resulting peptides less susceptible to cleavage by proteases, thereby increasing their in vivo half-life.[1][2]

The 4-methylphenylalanine side chain offers a specific hydrophobic and aromatic character that can be key for molecular recognition at biological targets. This guide focuses on the synthesis of its β-homologue, protected with the acid-labile tert-butoxycarbonyl (Boc) group. The Boc group is a cornerstone of peptide chemistry, providing robust protection of the N-terminus during coupling reactions while allowing for straightforward removal under mild acidic conditions.[][4]

This document will first detail the synthesis of Boc-β-homo-4-methylphenylalanine from its readily available α-amino acid precursor. Subsequently, it will provide a general, yet detailed, protocol for its coupling to a second amino acid ester in solution, a foundational technique in synthetic peptide chemistry.

Part I: Synthesis of Boc-β-homo-4-methylphenylalanine via Arndt-Eistert Homologation

The Arndt-Eistert synthesis is a classic and reliable method for the one-carbon homologation of a carboxylic acid.[2] In the context of amino acid chemistry, it allows for the conversion of an α-amino acid into its corresponding β-homo-amino acid without racemization. The overall process involves the activation of the N-protected α-amino acid, formation of an intermediate α-diazoketone, and a final silver-catalyzed Wolff rearrangement to yield the desired β-amino acid.

Synthetic Workflow

The multi-step conversion is illustrated below. The key transformation is the Wolff rearrangement, where the α-diazoketone rearranges to a ketene, which is subsequently trapped by water to form the homologous carboxylic acid.

Caption: Workflow for the Arndt-Eistert homologation of Boc-L-4-methylphenylalanine.

Detailed Experimental Protocol: Synthesis of Boc-β-homo-4-methylphenylalanine

Materials:

• Boc-L-4-methylphenylalanine

• N-methylmorpholine (NMM)

• Ethyl chloroformate (EtOCOCl)

• Diazomethane (CH₂N₂) or Trimethylsilyldiazomethane (TMSCHN₂) in a suitable solvent (e.g., diethyl ether)

• Silver (I) oxide (Ag₂O) or Silver benzoate (PhCOOAg)

• 1,4-Dioxane

• Tetrahydrofuran (THF), anhydrous

• Ethyl acetate (EtOAc)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• 1 M Hydrochloric acid (HCl)

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Causality & Experimental Choices:

• Activation: Conversion to a mixed anhydride with ethyl chloroformate is a highly efficient method for activating the carboxylic acid. N-methylmorpholine (NMM) is used as a non-nucleophilic base to neutralize the HCl generated in situ.

• Diazomethane Source: Diazomethane is highly toxic and explosive. For improved safety, trimethylsilyldiazomethane (TMSCHN₂) is a recommended alternative.[5]

• Catalyst: Silver salts are effective catalysts for the Wolff rearrangement, promoting the reaction under milder conditions than thermal or photochemical methods, which helps preserve stereochemical integrity.

Procedure:

• Activation and Mixed Anhydride Formation:

  • Dissolve Boc-L-4-methylphenylalanine (1.0 eq) in anhydrous THF (approx. 0.2 M concentration) in a round-bottom flask equipped with a magnetic stirrer and a nitrogen inlet.

  • Cool the solution to -15 °C using an ice-salt or acetone/dry ice bath.

  • Add N-methylmorpholine (NMM) (1.0 eq) dropwise while maintaining the temperature at -15 °C.

  • After 5 minutes of stirring, add ethyl chloroformate (1.0 eq) dropwise. A white precipitate of NMM·HCl will form.

  • Allow the reaction to stir at -15 °C for 30 minutes.

• α-Diazoketone Synthesis:

  • In a separate, appropriately shielded setup, prepare a solution of diazomethane or TMSCHN₂ (approx. 2.0-3.0 eq) in diethyl ether.

  • Filter the cold mixed anhydride solution from Step 1 through a pre-cooled, fritted glass funnel to remove the NMM·HCl precipitate directly into the diazomethane solution at 0 °C.

  • Rinse the reaction flask and precipitate with a small amount of cold, anhydrous THF and add it to the diazomethane solution.

  • Stir the reaction mixture at 0 °C for 1 hour, then allow it to warm to room temperature and stir for an additional 3-4 hours.

  • Safety Note: Monitor for the persistence of the yellow color of diazomethane. If it fades, more may be needed. To quench excess diazomethane, carefully add a few drops of glacial acetic acid until the yellow color disappears and gas evolution ceases.

• Wolff Rearrangement and Hydrolysis:

  • Evaporate the solvent from the α-diazoketone solution under reduced pressure.

  • Redissolve the crude diazoketone residue in a mixture of 1,4-dioxane and water (e.g., 9:1 v/v).

  • Add a catalytic amount of silver (I) oxide (Ag₂O) or silver benzoate (PhCOOAg) (approx. 0.05-0.1 eq).

  • Heat the mixture to 50-60 °C and stir for 2-3 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

  • Once the reaction is complete, cool the mixture to room temperature and filter it through a pad of Celite to remove the silver catalyst.

• Workup and Purification:

  • Concentrate the filtrate under reduced pressure to remove the dioxane.

  • Dilute the remaining aqueous solution with water and wash with diethyl ether or hexane to remove non-polar impurities.

  • Acidify the aqueous layer to pH 2-3 with 1 M HCl.

  • Extract the product into ethyl acetate (3x).

  • Combine the organic extracts, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude product.

  • Purify the product by flash column chromatography on silica gel to obtain pure Boc-β-homo-4-methylphenylalanine.

Part II: Solution-Phase Dipeptide Coupling

The formation of a peptide bond is a condensation reaction between a carboxylic acid and an amine.[6] To achieve a controlled and efficient reaction, the carboxyl group of the N-protected amino acid must be activated. Carbodiimides, such as dicyclohexylcarbodiimide (DCC), are common activating agents.[7][8] However, their use can lead to racemization. The addition of a nucleophilic agent like 1-hydroxybenzotriazole (HOBt) mitigates this risk by forming an active ester intermediate that is less prone to racemization.[7]

Dipeptide Coupling Mechanism

The diagram below outlines the key steps in a DCC/HOBt mediated coupling. The DCC activates the carboxylic acid, which is then intercepted by HOBt to form the HOBt-active ester. This ester is the key intermediate that reacts with the amine component to form the peptide bond, with the DCC being converted into the insoluble dicyclohexylurea (DCU) byproduct.

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Activating the Carboxylic Acid of Boc-Beta-Amino Acids: A Guide to Reagents and Protocols

Abstract

The incorporation of Boc-protected β-amino acids into peptide chains is a cornerstone of modern peptidomimetic and drug development. Unlike their α-amino acid counterparts, the altered stereochemistry and potential for increased steric hindrance in β-amino acids necessitate a careful and informed selection of carboxylic acid activation reagents to ensure high-yield, epimerization-free amide bond formation. This comprehensive guide provides researchers, scientists, and drug development professionals with an in-depth analysis of the principal classes of coupling reagents, their mechanisms of action, and field-tested protocols for the successful activation and coupling of Boc-β-amino acids.

Introduction: The Significance of β-Amino Acids

β-amino acids are valuable building blocks in medicinal chemistry, primarily because their inclusion in peptide backbones imparts significant and desirable properties. Peptides containing β-amino acids, often called β-peptides, can adopt unique, stable secondary structures (foldamers) and exhibit remarkable resistance to enzymatic degradation by proteases.[1][2] This enhanced stability increases their in-vivo half-life, a critical attribute for therapeutic candidates. However, the successful synthesis of these modified peptides hinges on the crucial step of amide bond formation, which begins with the activation of the carboxylic acid moiety of the incoming Boc-β-amino acid.

The fundamental challenge in any peptide coupling is to make the hydroxyl group of the carboxylic acid a better leaving group, transforming the relatively unreactive carboxylate into a potent electrophile susceptible to nucleophilic attack by an amine.[3][4][5] The choice of activating reagent is paramount, as it directly influences reaction kinetics, yield, and the preservation of stereochemical integrity at the adjacent chiral center.

Core Principles of Carboxylic Acid Activation

The formation of a peptide bond is a condensation reaction that is kinetically slow under ambient conditions.[6] Coupling reagents overcome this kinetic barrier. The general workflow involves the reaction of the Boc-β-amino acid's carboxylic acid with the coupling reagent to form a highly reactive intermediate. This intermediate is then attacked by the N-terminal amine of the growing peptide chain to form the desired amide bond.

Figure 1. A generalized workflow for the activation and coupling of a Boc-β-amino acid.

This guide will focus on three major classes of reagents proven effective for this transformation: Carbodiimides , Uronium/Phosphonium Salts , and the critical role of Benzotriazole Additives .

Carbodiimides: The Workhorse Reagents

Carbodiimides, with the general structure RN=C=NR, are among the most widely used coupling agents due to their effectiveness and moderate cost.[7][8] The most common examples are N,N'-Dicyclohexylcarbodiimide (DCC) and 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC or EDAC).[7][9]

Mechanism of Action: The reaction proceeds through the formation of a highly reactive O-acylisourea intermediate.[4][7][9] The carboxylic acid adds across the carbodiimide double bond system. This intermediate is then attacked by the amine.

Causality Behind Experimental Choices:

• EDC vs. DCC: EDC is the preferred carbodiimide for most modern applications, especially those in aqueous or polar organic solvents.[8][10] Its primary advantage lies in the water-solubility of its urea byproduct, which can be easily removed by a simple aqueous wash.[10][11][12] In contrast, the dicyclohexylurea (DCU) byproduct of DCC is largely insoluble in common organic solvents and must be removed by filtration, which can be cumbersome.[8]

• The Need for Additives: The O-acylisourea intermediate is notoriously unstable and prone to two side reactions: hydrolysis (reacting with any trace water) and, more critically, intramolecular rearrangement to a stable N-acylurea, which terminates the reaction.[11] For chiral amino acids, it can also promote racemization. To mitigate these issues, carbodiimide couplings are almost always performed with additives like HOBt.[8][10]

Protocol 1: General Boc-β-Amino Acid Coupling using EDC/HOBt

This protocol is a robust starting point for solution-phase coupling.

Materials:

• Boc-β-amino acid (1.0 equiv)

• Amine component (hydrochloride or TFA salt) (1.0 equiv)

• EDC·HCl (1.2 equiv)

• 1-Hydroxybenzotriazole (HOBt) (1.2 equiv)

• N,N-Diisopropylethylamine (DIPEA) or Triethylamine (TEA) (2.5-3.0 equiv)

• Anhydrous Dichloromethane (DCM) or Dimethylformamide (DMF)

Procedure:

• To a round-bottom flask under an inert atmosphere (N₂ or Ar), add the Boc-β-amino acid (1.0 equiv), amine component (1.0 equiv), and HOBt (1.2 equiv).

• Dissolve the mixture in anhydrous DCM or DMF (to a concentration of approx. 0.1-0.2 M).

• Cool the solution to 0 °C in an ice bath with magnetic stirring.

• Add the base (DIPEA or TEA, 2.5 equiv) dropwise. Self-Validating Checkpoint: If starting with a salt, the mixture may be a slurry. It should become a clear, homogeneous solution as the free amine and carboxylate are formed.

• Add EDC·HCl (1.2 equiv) portion-wise over 5 minutes. Maintain the temperature at 0 °C.

• Allow the reaction to slowly warm to room temperature and stir for 12-24 hours. Monitor progress by TLC or LC-MS.

• Work-up:

  • Dilute the reaction mixture with a larger volume of an appropriate organic solvent (e.g., Ethyl Acetate).

  • Wash the organic phase sequentially with 5% aqueous citric acid or 1N HCl (to remove excess base and EDC byproducts), saturated aqueous NaHCO₃ (to remove unreacted acid and HOBt), and finally with brine.[6][12]

  • Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.[6]

The Role of Benzotriazole Additives: Suppressing Racemization

Additives are essential for efficient and clean carbodiimide-mediated couplings.[10] Their primary function is to trap the unstable O-acylisourea intermediate, converting it into a more stable but still highly reactive active ester.[13]

• 1-Hydroxybenzotriazole (HOBt): For decades, HOBt has been the gold standard additive.[10] It reacts with the O-acylisourea to form an HOBt-ester. This active ester is less susceptible to racemization and side reactions than its precursor but is reactive enough to couple efficiently with the amine.[13][14]

• 1-Hydroxy-7-azabenzotriazole (HOAt): HOAt is a more reactive analogue of HOBt.[13] The nitrogen atom at the 7-position provides anchimeric assistance (neighboring group participation), which accelerates the subsequent aminolysis step, leading to faster coupling rates and even lower levels of racemization.[13][15][16] This makes it particularly useful for sterically hindered couplings, which can be a concern with some β-amino acids.[15]

Figure 2. Mechanism showing HOBt trapping the unstable O-acylisourea intermediate.

Uronium and Phosphonium Salts: The High-Power Reagents

For challenging couplings, such as those involving sterically hindered β-amino acids or difficult sequences prone to aggregation, uronium and phosphonium salts are often the reagents of choice.[10][17][18][19] These reagents are generally more reactive and lead to faster reaction times than carbodiimides.[10][20]

Key Reagents:

• HBTU/TBTU: These HOBt-based uronium salts were among the most popular for many years.[8][10] They activate the carboxylic acid by forming the HOBt-ester in situ.

• HATU: This HOAt-based uronium salt is one of the most effective coupling reagents currently available.[10][15][21] The incorporation of HOAt makes it more reactive than HBTU, and it is particularly well-suited for coupling sterically demanding amino acids.[15][20][21]

• PyBOP: A phosphonium salt alternative that also generates an HOBt-ester. A key advantage of phosphonium salts like PyBOP is that they do not have the potential to cause guanidinylation of the free N-terminal amine, a side reaction sometimes observed with uronium reagents like HATU/HBTU if conditions are not optimized.[22]

Mechanism of Action: In the presence of a non-nucleophilic base like DIPEA, the uronium/phosphonium salt reacts with the deprotonated carboxylic acid to rapidly generate the corresponding active ester (e.g., OAt-ester for HATU).[15] This active ester is then readily attacked by the amine.

Protocol 2: High-Efficiency Coupling of a Hindered Boc-β-Amino Acid using HATU

This protocol is designed for difficult couplings where speed and efficiency are critical.

Materials:

• Boc-β-amino acid (1.5 equiv)

• Amine component (on solid-phase resin or in solution) (1.0 equiv)

• HATU (1.45 equiv)

• DIPEA (3.0 equiv)

• Anhydrous DMF

Procedure:

• Pre-activation: In a separate vessel, dissolve the Boc-β-amino acid (1.5 equiv) and HATU (1.45 equiv) in anhydrous DMF.

• Add DIPEA (3.0 equiv) to the solution. Allow this pre-activation mixture to stand for 2-5 minutes at room temperature. Self-Validating Checkpoint: A slight color change (often to yellow) may be observed, indicating formation of the active OAt-ester.

• Coupling: Add the pre-activated solution to the flask containing the amine component (e.g., deprotected resin-bound peptide).

• Agitate the mixture at room temperature for 1-4 hours. For extremely hindered couplings, reaction times may be extended or double coupling may be performed.[20]

• Monitor the reaction for completion (e.g., using a negative Kaiser test for solid-phase synthesis).[23]

• Work-up (for solid-phase):

  • Drain the reaction vessel.

  • Wash the resin thoroughly with DMF (3x), DCM (3x), and DMF (3x) to remove all soluble byproducts and excess reagents. The resin is now ready for the next deprotection step.

• Work-up (for solution-phase):

  • Follow the extractive work-up procedure detailed in Protocol 1. The byproducts of HATU and DIPEA salts are generally water-soluble.

Comparative Analysis of Reagents

The selection of a coupling reagent is a critical decision based on a trade-off between reactivity, cost, and potential side reactions.

Reagent Class	Examples	Relative Reactivity	Key Advantages	Key Disadvantages
Carbodiimides	EDC, DCC	Moderate	Cost-effective; EDC byproducts are water-soluble.[8][14]	Slower reaction rates; High risk of racemization without additives.[14][18]
Phosphonium Salts	PyBOP, PyAOP	High	High efficiency; No risk of N-terminal guanidinylation.[18][22]	More expensive; Byproducts can be difficult to remove.
Uronium/Aminium Salts	HBTU, HATU, COMU	Very High	Extremely fast and efficient, especially for hindered couplings (HATU).[15][18]	Most expensive; Potential for guanidinylation side reaction.[22]

Conclusion

The successful incorporation of Boc-β-amino acids into peptide structures is readily achievable with a rational approach to carboxylic acid activation. For routine couplings, the cost-effective and reliable EDC/HOBt system provides excellent results. For more challenging substrates, particularly those with significant steric bulk around the reacting centers, the superior reactivity of uronium salts like HATU often justifies their higher cost, delivering faster reactions and higher yields. By understanding the underlying mechanisms and the specific roles of each component, researchers can troubleshoot difficult reactions and confidently synthesize complex β-peptides for pioneering applications in science and medicine.

References

• BenchChem. (2025). Application Notes and Protocols for the Use of HATU with Sterically Hindered Amino Acids. Benchchem.com.
• BenchChem. (2025). A Head-to-Head Battle of Coupling Reagents: PyBOP vs. HBTU in Peptide Synthesis. Benchchem.com.
• Creative Peptides. (n.d.). The Role of HOBt and HBTU in Peptide Coupling Reactions.
• Peptide Logic. (n.d.). HOBt and HOAt Peptide Coupling Mechanism, Reactivity & Safety. Peptide Logic.
• Creative Proteomics. (n.d.). Carbodiimide Crosslinker Chemistry: EDC and DCC.
• BenchChem. (2025). Technical Support Center: Optimizing Coupling Reactions for Sterically Hindered Amino Acids. Benchchem.com.
• Chemistry Steps. (2025). Amides from Carboxylic Acids-DCC and EDC Coupling. Chemistry Steps.
• Bachem. (2024). Efficient Peptide Synthesis: A Guide to Coupling Reagents & Additives. Bachem.com.
• Aapptec. (n.d.). Standard Coupling Procedures; DIC/HOBt; PyBOP; HBTU; PyBrOP. Aapptec.com.
• AAPPTEC. (n.d.). Aggregation, Racemization and Side Reactions in Peptide Synthesis. Aapptec.com.
• El-Faham, A., & Albericio, F. (2011).
• Thermo Fisher Scientific. (n.d.). Carbodiimide Crosslinker Chemistry. Thermo Fisher Scientific.
• Organic Chemistry Tutor. (n.d.).
• Suzhou Highfine Biotech. (2025). HATU: The Core Reagent for Peptide & Drug Synthesis. Suzhou Highfine Biotech.
• Bio-synthesis. (2024). 5 Common Challenges In Custom Peptide Synthesis & How To Overcome Them. Bio-synthesis.com.
• BenchChem. (2025).
• ACS Publications. (2022). Peptides Containing β-Amino Acid Patterns: Challenges and Successes in Medicinal Chemistry.
• Peptide Solutions. (n.d.). Optimizing Peptide Coupling: Key Techniques. Peptide Solutions.
• Chemical Reviews. (2011). Peptide Coupling Reagents, More than a Letter Soup.
• AAPPTEC. (n.d.). Coupling Reagents. Aapptec.com.
• National Center for Biotechnology Information. (n.d.). Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents.
• Concept Life Sciences. (2025). Overcoming the Challenges of Peptide Drug Development. Concept Life Sciences.
• ResearchGate. (2025). Amyloid-beta as a "difficult sequence" in solid phase peptide synthesis.
• Interchim. (n.d.). Carbodiimides (EDAC, DCC, DIC) Heterobifunctionnal cross-linkers. Interchim.
• Organic Synthesis. (n.d.). Acid-Amine Coupling using EDCI. Organic-synthesis.com.
• Journal of Peptide Science. (2004). Amyloid-β as a “Difficult Sequence” in Solid Phase Peptide Synthesis. Wiley Online Library.
• Sigma-Aldrich. (n.d.). Peptide Coupling Reagents Guide. Sigma-Aldrich.
• Albericio, F., & Carpino, L. A. (2015). A protocol for amide bond formation with electron deficient amines and sterically hindered substrates. Organic & Biomolecular Chemistry, 13(47), 11457-11464.
• Request PDF. (2025). Efficient Peptide Coupling Involving Sterically Hindered Amino Acids.
• YouTube. (2010).

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• 4. organicchemistrytutor.com [organicchemistrytutor.com]
• 5. m.youtube.com [m.youtube.com]
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• 7. Carbodiimide Crosslinker Chemistry: EDC and DCC - Creative Proteomics [creative-proteomics.com]
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• 23. peptide.com [peptide.com]

Technical Notes & Optimization

Technical Support Center: Solubilizing Hydrophobic β-Amino Acids in SPPS

Welcome to the Advanced Applications Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with the incorporation of hydrophobic β-amino acids (e.g., β-homoalanine, β-valine) during Solid-Phase Peptide Synthesis (SPPS). Unlike standard α-amino acids, β-amino acids possess an additional methylene group in their backbone. While this imparts excellent proteolytic stability to the final drug candidate, it also allows these residues to form highly stable, rigid secondary structures (such as 14-helices or dense β-sheets) on the resin.

When these intermolecular hydrogen-bonding networks form, the growing peptide chains collapse onto each other. Standard SPPS solvents like N,N-dimethylformamide (DMF) and dichloromethane (DCM) lack the thermodynamic power to disrupt this aggregation, leading to buried N-termini, sluggish kinetics, and ultimately, failed syntheses[1].

This guide provides field-proven, self-validating protocols and mechanistic troubleshooting to help you overcome these solubility and aggregation hurdles.

Part 1: Mechanistic Pathways of Aggregation

To solve poor solubility, we must first understand the causality behind it. DCM is an excellent solvent for swelling polystyrene resins, but it is notoriously poor at solvating growing hydrophobic peptide chains, especially in Fmoc chemistry where it can react with piperidine[2]. DMF is the industry standard, but its polarity is often insufficient to break the strong hydrogen bonds formed by alternating hydrophobic β-amino acids.

Caption: Mechanistic pathways of beta-sheet aggregation and chemical disruption strategies.

Part 2: Troubleshooting Guide & FAQs

Q1: Why is my peptide-resin shrinking during the addition of hydrophobic β-amino acids? A: Resin shrinkage is the macroscopic symptom of microscopic aggregation. When hydrophobic β-amino acids form intermolecular β-sheets, the peptide chains collapse onto each other, physically expelling the solvent (DMF or DCM) from the polymer matrix. A noticeable decrease in the volume of the peptide-resin bed is your first diagnostic indicator that the current solvent system is failing[1].

Q2: Can I just increase the coupling time in DMF to overcome poor solubility? A: No. If the growing peptide chain is aggregated, the reactive N-terminus is physically buried. Prolonged coupling in DMF will not improve yields; it will only increase the likelihood of side reactions (e.g., epimerization, truncation). You must change the thermodynamic environment to expose the N-terminus by using a more polar solvent like N-Methyl-2-pyrrolidone (NMP), applying chaotropic salts, or utilizing heat[3].

Q3: When should I switch from DMF to NMP or use a "Magic Mixture"? A: You should switch to NMP as soon as you observe sluggish Fmoc deprotection profiles (broadening UV peaks) or incomplete couplings. NMP is more polar than DMF and significantly improves the solvation of hydrophobic chains[2]. If NMP alone fails, utilize the "Magic Mixture"—a 1:1:1 volumetric ratio of DCM, DMF, and NMP. This combination leverages DCM's resin-swelling power alongside the high solubilization capacity of NMP and DMF[1].

Q4: How do chaotropic salts improve solubility in DMF? A: Chaotropic salts (like LiCl or NaClO₄) disrupt the highly ordered hydrogen-bonding networks of water and organic solvents. When added to DMF at high concentrations (e.g., 0.8 M), the lithium ions coordinate with the carbonyl oxygens of the peptide backbone, forcibly breaking the intermolecular β-sheets and resolubilizing the hydrophobic chains[1].

Part 3: Quantitative Data & Material Selection

Table 1: Solvent System Comparison for SPPS

Solvent System	Polarity Index	Resin Swelling (Polystyrene)	Solvation of β-Peptides	Application Notes
DCM	3.1	Excellent	Poor	Good for Boc chemistry; avoid in Fmoc SPPS as it reacts with piperidine[2].
DMF	6.4	Good	Moderate	Industry standard; fails for highly aggregating hydrophobic sequences.
NMP	6.7	Good	High	Superior to DMF for disrupting hydrophobic interactions and improving yields[3].
Magic Mixture	Mixed	Excellent	Excellent	1:1:1 DCM:DMF:NMP. Best balance of swelling and chaotropic disruption[1].

Table 2: Chaotropic Agents for On-Resin Solvation

Chaotropic Agent	Optimal Concentration	Primary Function	Compatibility Warning
LiCl	0.8 M in DMF	Disrupts β-sheet H-bonding	Must be thoroughly washed out before coupling to prevent reagent poisoning.
NaClO₄	0.8 M in DMF	Breaks severe aggregation	Highly chaotropic; use only when LiCl fails[1].
DMSO	10-20% (v/v) in DMF	Co-solvent for neutral chains	Avoid if sequence contains Cys or Met due to oxidation risks[4].

Part 4: Step-by-Step Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems . Each workflow includes a specific validation step to confirm that the physical chemistry of the reaction has been successfully altered.

Protocol A: Chaotropic Salt Wash for Aggregated β-Peptides

Use this protocol immediately prior to coupling a difficult hydrophobic β-amino acid.

• Baseline Measurement: Ensure the peptide-resin is swollen in DMF. Gently tap the vessel and visually record the baseline volume of the resin bed.

• Fmoc Deprotection: Perform standard deprotection using 20% piperidine in DMF.

• Chaotropic Disruption: Wash the peptide-resin with a freshly prepared solution of 0.8 M LiCl in DMF (2 washes × 5 minutes each).

  • Self-Validation Check: Observe the resin bed volume. A successful disruption of aggregation will result in a visible expansion (swelling) of the resin bed as the chains unfold and take up solvent[1].

• Purge Wash (Critical): Wash the resin thoroughly with neat DMF (5 washes × 1 minute each).

  • Causality: Residual lithium salts will coordinate with the incoming activated amino acid and coupling reagents (like HATU), poisoning the reaction.

• Coupling: Proceed immediately with the standard amino acid coupling protocol.

Protocol B: Microwave-Assisted Coupling for Sterically Hindered β-Amino Acids

Thermal energy provides the kinetic push needed to overcome both the steric hindrance of the β-carbon and transient hydrogen bonds.

• Solvent Switch: Wash the resin with NMP (3 washes × 1 minute) to prepare for high-temperature coupling.

• Activation: In a separate vial, dissolve the Fmoc-β-amino acid (5 equivalents) and Oxyma Pure (5 equivalents) in NMP.

• Initiation: Add DIC (5 equivalents) to the vial, wait exactly 2 minutes for pre-activation, and transfer the mixture to the resin vessel.

• Microwave Heating: Heat the reaction vessel to 75°C for 10 minutes using a microwave peptide synthesizer.

  • Causality: Rapid microwave heating prevents the slow, thermodynamic drift into β-sheet formation that occurs during room-temperature couplings[1].

• Validation: Wash thoroughly with DMF and perform a Kaiser test. A clear, yellow bead indicates >99% coupling efficiency. If the beads are slightly green/blue, repeat steps 2-4.

Part 5: Troubleshooting Workflow Visualization

Follow this logical progression when a coupling failure is detected during the synthesis of hydrophobic sequences.

Caption: Workflow for troubleshooting hydrophobic beta-amino acid aggregation during SPPS.

References

• BenchChem Technical Support Team. Technical Support Center: Overcoming Poor Solubility of Protected Peptides in SPPS. BenchChem. 1

• AAPPTec. Solvents for Solid Phase Peptide Synthesis. AAPPTec. 2

• Biotage. How to synthesize hydrophobic peptides - Choosing the Right Solvent. Biotage. 3

• Sigma-Aldrich. Synthetic Peptide Handling & Storage Protocol. Sigma-Aldrich. 4

• Bachem. Peptide solubility. Bachem. 5

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. peptide.com [peptide.com]
• 3. biotage.com [biotage.com]
• 4. Synthetic Peptide Handling & Storage Protocol [sigmaaldrich.com]
• 5. bachem.com [bachem.com]

Technical Support Center: Strategies for Preventing Beta-Peptide Aggregation During Solid-Phase Synthesis

A Senior Application Scientist's Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to our technical support center dedicated to addressing a critical challenge in solid-phase peptide synthesis (SPPS): the prevention of beta-peptide aggregation. This guide is designed to provide you with an in-depth understanding of the causes of on-resin aggregation and to offer a comprehensive toolkit of field-proven strategies to mitigate this issue, ensuring higher crude peptide purity and overall synthesis success.

Introduction: The Challenge of On-Resin Aggregation

During SPPS, the growing peptide chain, while anchored to a solid support, can self-associate with neighboring chains. This phenomenon, primarily driven by the formation of intermolecular hydrogen bonds, leads to the creation of stable secondary structures, most notably β-sheets.[1][2][3][4] This aggregation is particularly prevalent in sequences rich in hydrophobic residues (e.g., Ala, Val, Ile) or those containing amino acids capable of forming intra-chain hydrogen bonds (e.g., Gln, Ser, Thr).[2]

The consequences of on-resin aggregation are significant, ranging from sluggish or incomplete coupling and deprotection reactions to a complete halt of the synthesis.[5] The aggregated peptide chains render the N-terminal amine inaccessible to incoming reagents, leading to deletion sequences and other impurities that are often difficult to remove during purification.[1]

This guide will equip you with the knowledge to anticipate and overcome these challenges through a combination of strategic synthesis planning, chemical modifications, and optimized reaction conditions.

Frequently Asked Questions (FAQs)

Q1: What are the primary drivers of peptide aggregation during SPPS?

A1: The main cause of peptide aggregation is the formation of intermolecular hydrogen bonds between the backbones of growing peptide chains.[2][4] This leads to the formation of highly ordered β-sheet structures, which are insoluble in standard SPPS solvents.[3][6] The propensity for aggregation is highly sequence-dependent, with hydrophobic amino acids being major contributors.[7]

Q2: How can I predict if my peptide sequence is prone to aggregation?

A2: While no method is foolproof, certain sequence characteristics are strong indicators of a high aggregation risk. These include:

• High content of hydrophobic residues: Stretches of amino acids like Val, Ile, Leu, Phe, and Ala.

• β-sheet-promoting residues: Sequences containing Gln, Ser, and Thr can also contribute to aggregation through hydrogen bonding.

• Peptide length: Aggregation is less common in peptides shorter than five or six residues but becomes more probable as the chain elongates.[2][8]

Several computational tools are available that can analyze a primary sequence to predict aggregation-prone regions (APRs), which can aid in proactive synthesis planning.

Q3: What are the tell-tale signs of on-resin aggregation during a synthesis?

A3: During manual or automated synthesis, several observations can indicate that aggregation is occurring:

• Resin Shrinking: The resin beads may visibly shrink or clump together, failing to swell properly in the synthesis solvent.[8]

• Slowed or Incomplete Reactions: A positive Kaiser test (or other ninhydrin-based tests) after a coupling step indicates the presence of unreacted free amines.[2] Similarly, incomplete Fmoc deprotection can be a sign of aggregation.

• Changes in Flow-Through Monitoring: In continuous-flow synthesizers, aggregation can be detected by a flattening and broadening of the UV deprotection profile.

Q4: Can the choice of coupling reagent directly prevent aggregation?

A4: While coupling reagents do not directly prevent the formation of secondary structures, their efficiency can indirectly impact aggregation. Highly efficient and rapid coupling reagents, such as HATU and HCTU, can minimize the time the N-terminal amine is exposed and available for intermolecular hydrogen bonding.[9] In cases of severe aggregation where the reactive sites are sterically hindered, more potent activation may be necessary to achieve acceptable coupling yields.[9] However, it's important to be aware that some aminium/uronium-based coupling reagents can lead to guanidinylation of the N-terminus, which irreversibly terminates the peptide chain.[8][10]

Troubleshooting Guide: Proactive and Reactive Strategies

A successful strategy for synthesizing "difficult" peptides often involves a multi-faceted approach. Below are detailed protocols and explanations of the most effective methods to combat on-resin aggregation.

Chemical Intervention: Disrupting Secondary Structures

The most direct way to prevent aggregation is to introduce chemical modifications that disrupt the hydrogen-bonding network required for β-sheet formation.

Pseudoproline dipeptides are among the most effective tools for preventing aggregation.[11][12][13] These are derivatives of Ser, Thr, or Cys where the side chain is reversibly protected as a proline-like oxazolidine or thiazolidine ring.[11][14]

Mechanism of Action: The cyclic structure of the pseudoproline imposes a "kink" in the peptide backbone, similar to that of a natural proline residue.[11] This conformational constraint disrupts the extended structure required for inter-chain β-sheet formation, thereby enhancing the solvation of the growing peptide chain.[11] The native Ser, Thr, or Cys residue is fully restored during the final TFA cleavage.[8][11]

Experimental Protocol: Incorporating a Pseudoproline Dipeptide

• Selection: Identify a Ser, Thr, or Cys residue within or preceding an aggregation-prone region of your sequence. Choose the corresponding commercially available Fmoc-Xaa-Yaa(ΨPro)-OH dipeptide.

• Deprotection: Perform the standard Fmoc deprotection of the N-terminal amino acid on the resin and wash thoroughly with DMF.[15]

• Activation: In a separate vessel, dissolve the pseudoproline dipeptide (5 eq.), a coupling reagent such as HATU (5 eq.), and a base like DIPEA (10 eq.) in a minimal volume of DMF or NMP.[15]

• Coupling: Immediately add the activated dipeptide solution to the resin and allow the reaction to proceed for 1-2 hours.[15]

• Monitoring: Use a qualitative test like the Kaiser or TNBS test to confirm the completion of the coupling.[2]

• Washing: Once the coupling is complete, wash the resin thoroughly with DMF before proceeding to the next synthesis cycle.[15]

dot

Caption: Mechanism of aggregation disruption by pseudoproline dipeptides.

Another powerful strategy is to temporarily protect the backbone amide nitrogen with a 2-hydroxy-4-methoxybenzyl (Hmb) or 2,4-dimethoxybenzyl (Dmb) group.[8]

Mechanism of Action: These protecting groups physically block the amide nitrogen from participating in hydrogen bonding, effectively preventing the formation of β-sheets.[8] They are typically incorporated at every 6th or 7th residue in aggregation-prone sequences.[8][16] These groups are removed during the final TFA cleavage.[14]

Table 1: Comparison of Aggregation-Disrupting Chemical Strategies

Strategy	Mechanism	Advantages	Considerations
Pseudoproline Dipeptides	Introduces a backbone "kink", disrupting β-sheet formation.[2][11]	Highly effective, easy to incorporate, regenerates the native sequence.[1][11]	Limited to Ser, Thr, and Cys positions; requires specific dipeptide building blocks.[1]
Hmb/Dmb Backbone Protection	Blocks backbone amide hydrogen bonding.[8]	Very effective for a wide range of sequences.	Acylation of the Hmb/Dmb-protected amino acid can be sterically hindered and may require stronger coupling conditions or longer reaction times.

Modification of Synthesis Conditions

Altering the physical and chemical environment of the synthesis can significantly reduce aggregation.

Performing the synthesis at elevated temperatures (60-90°C) or using microwave irradiation can provide the necessary energy to disrupt intermolecular hydrogen bonds.[17][18][19]

Benefits:

• Reduced Aggregation: The increased kinetic energy of the peptide chains prevents them from settling into stable aggregated structures.[13]

• Faster Reactions: Both coupling and deprotection steps are accelerated, leading to shorter overall synthesis times.[20][21][22][23]

Considerations:

• Side Reactions: Elevated temperatures can increase the risk of side reactions such as racemization and aspartimide formation.[13][22] Careful selection of protecting groups and coupling reagents is crucial.

Chaotropic Salts: Adding chaotropic salts like LiCl, NaClO₄, or KSCN to the wash or coupling solutions can effectively break up existing aggregates.[1][8][9][16] These salts disrupt the structure of the solvent and interfere with the non-covalent interactions holding the peptide chains together.[1][24]

Experimental Protocol: Chaotropic Salt Wash

• Deprotection: After the standard Fmoc deprotection and DMF washes, proceed with the chaotropic wash.

• Chaotropic Wash: Wash the resin twice with a 0.8 M solution of LiCl or NaClO₄ in DMF for 1 minute each time.[9]

• Thorough DMF Wash: It is critical to wash the resin thoroughly with DMF (at least 3-5 times) to completely remove the chaotropic salt before proceeding to the coupling step, as residual salt can interfere with coupling reagents.[9]

Specialized Solvents: Switching from the standard DMF to more polar, better-solvating solvents like N-methylpyrrolidone (NMP) or dimethyl sulfoxide (DMSO) can improve the solubility of the growing peptide chain.[5][8][24] A "magic mixture" consisting of DCM, DMF, and NMP (1:1:1), sometimes with additives like Triton X-100 and ethylene carbonate, has also been shown to be effective for highly hydrophobic sequences.[24][25]

dot

Caption: SPPS workflow with aggregation troubleshooting points.

Strategic Resin Selection

The solid support itself can play a role in mitigating aggregation.

• Low-Loading Resins: Using resins with a lower substitution level (e.g., 0.1-0.3 mmol/g) increases the distance between the growing peptide chains, reducing the likelihood of intermolecular interactions.[9]

• PEGylated Resins: Resins that incorporate polyethylene glycol (PEG) linkers, such as TentaGel or NovaSyn® TG, have improved swelling properties in a wider range of solvents.[8] This creates a more solvated environment for the peptide chain, which can help to prevent aggregation.[9]

Summary Table: A Comparative Guide to Anti-Aggregation Strategies

Strategy Category	Method	Primary Application	Key Advantage	Main Drawback
Chemical Modification	Pseudoproline Dipeptides	Proactively in Ser/Thr/Cys-containing sequences.	Highly effective at disrupting β-sheets.[11]	Sequence-dependent (requires Ser/Thr/Cys).[1]
Hmb/Dmb Backbone Protection	Proactively in any aggregation-prone sequence.	Broadly applicable and very effective.	Can complicate the subsequent coupling step.
Synthesis Conditions	Microwave/High Temperature	"Difficult" or long sequences to speed up synthesis and reduce aggregation.	Increases reaction speed and disrupts H-bonds.[20][21][22][23]	Increased risk of side reactions (e.g., racemization).[13]
Chaotropic Salt Washes	Reactively when aggregation is detected.	Can break up existing aggregates.[1]	Requires extra wash steps; salts must be completely removed.[1][9]
Specialized Solvents (NMP, DMSO)	Hydrophobic or aggregation-prone sequences.	Better solvation of the peptide chain.[8]	Higher cost and viscosity compared to DMF.
Solid Support	Low-Loading Resins	Proactively for long or "difficult" sequences.	Reduces intermolecular interactions.[1]	Lower overall peptide yield per gram of resin.[1]
PEGylated Resins	"Difficult" sequences requiring enhanced solvation.	Creates a more favorable synthesis environment.[1]	Higher cost than standard polystyrene resins.[1]

Conclusion: A Toolbox for Success

Peptide aggregation during SPPS is a complex, sequence-dependent challenge without a single universal solution. However, by understanding the underlying mechanisms and employing the strategies outlined in this guide, researchers can significantly improve the outcomes of their syntheses. A proactive approach, involving careful sequence analysis and the preemptive incorporation of structure-disrupting elements like pseudoproline dipeptides, is often the most effective path to success. For particularly challenging sequences, a combination of these techniques—such as using a pseudoproline dipeptide in a synthesis performed at an elevated temperature on a low-loading resin—will provide the most robust defense against aggregation, leading to higher purity products and more reliable results.

References

• Biotage. (n.d.). Microwave-Assisted Peptide Synthesis: A Faster Approach. Retrieved from [Link]

• Biotage. (n.d.). Microwave-Assisted Solid-Phase Peptide Synthesis Using the Biotage Syro Wave. Retrieved from [Link]

• CEM. (n.d.). Microwave-assisted solid-phase peptide synthesis based on the Fmoc protecting group strategy. PubMed. Retrieved from [Link]

• Biotage. (n.d.). Microwave-assisted Solid-Phase Peptide Synthesis Using the Biotage Syro Wave™. Retrieved from [Link]

• AAPPTEC. (n.d.). Aggregation, Racemization and Side Reactions in Peptide Synthesis. Retrieved from [Link]

• Royal Society of Chemistry. (2013, February 5). Microwave-assisted synthesis of difficult sequence-containing peptides using the isopeptide method. Organic & Biomolecular Chemistry. Retrieved from [Link]

• American Chemical Society. (n.d.). Development of ArgTag for Scalable Solid-Phase Synthesis of Aggregating Peptides. PMC. Retrieved from [Link]

• ResearchGate. (2025, August 6). Overview of Solid Phase Synthesis of Difficult Peptide Sequences. Request PDF. Retrieved from [Link]

• Peptalyzer. (n.d.). Peptide Secondary Structure Prediction: Aggregation Risks. Retrieved from [Link]

• PubMed. (2012, September 15). Efficient access to highly pure β-amyloid peptide by optimized solid-phase synthesis. Retrieved from [Link]

• Biovera Research. (2025, November 18). Solid-Phase Peptide Synthesis Methods: Complete Guide. Retrieved from [Link]

• National Institutes of Health. (n.d.). Advances in Fmoc solid-phase peptide synthesis. PMC. Retrieved from [Link]

• Biovera Research. (n.d.). Fmoc Solid Phase Peptide Synthesis: Mechanism and Protocol. Retrieved from [Link]

• National Institutes of Health. (n.d.). Backbone Protecting Groups for Enhanced Peptide and Protein Synthesis. PMC. Retrieved from [Link]

• American Chemical Society. (2023, February 15). Controlling Amyloid Beta Peptide Aggregation and Toxicity by Protease-Stable Ligands. Retrieved from [Link]

• National Center for Biotechnology Information. (2020, March 4). Challenges and Perspectives in Chemical Synthesis of Highly Hydrophobic Peptides. PMC. Retrieved from [Link]

• AAPPTec. (n.d.). Aspartimide Formation in Solid-Phase Peptide Synthesis (SPPS). Retrieved from [Link]

• American Chemical Society. (2021, March 12). Choosing the Right Coupling Reagent for Peptides: A Twenty-Five-Year Journey. Organic Process Research & Development. Retrieved from [Link]

• CSBio. (n.d.). The role of temperature in Solid Phase Peptide Synthesis (SPPS). Retrieved from [Link]

• Springer Nature. (n.d.). Solid-phase peptide synthesis: from standard procedures to the synthesis of difficult sequences. Springer Nature Experiments. Retrieved from [Link]

• DU Chem. (2014, June 13). Methods and protocols of modern solid phase peptide synthesis. Retrieved from [Link]

• Google Patents. (n.d.). WO2018057470A1 - Rapid peptide synthesis at elevated temperatures.

• Luxembourg Bio Technologies. (n.d.). Industrial application of coupling reagents in peptides. Retrieved from [Link]

• American Chemical Society. (2024, September 3). Aggregation Rules of Short Peptides. JACS Au. Retrieved from [Link]

• International Journal of Science and Research Archive. (2025, February 24). Analytical techniques for peptide-based drug development: Characterization, stability and quality control. Retrieved from [Link]

• Bio-synthesis. (n.d.). Peptide Synthesis Reagents: A Guide to Coupling and Protecting Groups. Retrieved from [Link]

• National Center for Biotechnology Information. (2024, January 3). A robust data analytical method to investigate sequence dependence in flow-based peptide synthesis. PMC. Retrieved from [Link]

• ResearchGate. (2025, June 27). Peptide aggregation: insights from SEC-HPLC analysis. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Development of ArgTag for Scalable Solid-Phase Synthesis of Aggregating Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. peptidechemistry.org [peptidechemistry.org]
• 7. Fmoc Solid Phase Peptide Synthesis: Mechanism and Protocol - Creative Peptides [creative-peptides.com]
• 8. peptide.com [peptide.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. luxembourg-bio.com [luxembourg-bio.com]
• 11. chempep.com [chempep.com]
• 12. biovera.com.au [biovera.com.au]
• 13. Advances in Fmoc solid‐phase peptide synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Overcoming Aggregation in Solid-phase Peptide Synthesis [sigmaaldrich.com]
• 15. pdf.benchchem.com [pdf.benchchem.com]
• 16. Overcoming Aggregation in Solid-phase Peptide Synthesis [sigmaaldrich.com]
• 17. csbio.com [csbio.com]
• 18. Solid-phase peptide synthesis: from standard procedures to the synthesis of difficult sequences | Springer Nature Experiments [experiments.springernature.com]
• 19. WO2018057470A1 - Rapid peptide synthesis at elevated temperatures - Google Patents [patents.google.com]
• 20. Microwave-Assisted Peptide Synthesis: A Faster Approach - Creative Peptides [creative-peptides.com]
• 21. Microwave-Assisted Solid-Phase Peptide Synthesis Using the Biotage Syro Wave™ | Springer Nature Experiments [experiments.springernature.com]
• 22. Microwave-assisted solid-phase peptide synthesis based on the Fmoc protecting group strategy (CEM) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. Microwave-assisted solid-phase peptide synthesis using the biotage Syro Wave™ - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. Challenges and Perspectives in Chemical Synthesis of Highly Hydrophobic Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 25. cpcscientific.com [cpcscientific.com]

Technical Support Center: Stereochemical Integrity of 3-(Boc-amino)-4-(4-methylphenyl)butyric Acid

Prepared by the Office of the Senior Application Scientist

This guide provides in-depth technical support for researchers, scientists, and drug development professionals working with 3-(Boc-amino)-4-(4-methylphenyl)butyric acid. Our focus is to equip you with the necessary knowledge and protocols to minimize racemization and ensure the stereochemical integrity of your compound throughout your experimental workflows.

Frequently Asked Questions (FAQs)

This section addresses common questions regarding the racemization of 3-(Boc-amino)-4-(4-methylphenyl)butyric acid.

Q1: What is racemization and why is it a critical issue for 3-(Boc-amino)-4-(4-methylphenyl)butyric acid?

A1: Racemization is the process that leads to the formation of an equal mixture of both enantiomers (a racemic mixture) from a single, pure enantiomer.[1][2] For a chiral molecule like 3-(Boc-amino)-4-(4-methylphenyl)butyric acid, maintaining a single enantiomeric form is often crucial for its biological activity and therapeutic efficacy. The presence of the undesired enantiomer can lead to reduced potency, altered pharmacological profiles, or even toxic side effects.[2][] Therefore, controlling stereochemistry is a non-negotiable aspect of quality control in drug development and chemical synthesis.[]

Q2: What are the primary factors that contribute to the racemization of this molecule?

A2: The primary risk of racemization for N-Boc-protected amino acids occurs during the activation of the carboxylic acid group, which is a necessary step for forming amide (peptide) bonds.[4][5] The key factors include:

• Activation Mechanism: The most prevalent pathway involves the formation of a 5(4H)-oxazolone intermediate.[2][5][6] The proton on the chiral alpha-carbon of this intermediate is highly acidic and can be easily removed by a base, leading to a loss of stereochemical information.[2][5]

• Choice of Base: Strong, non-sterically hindered bases can readily abstract the alpha-proton, significantly increasing the rate of racemization.[4][7]

• Reaction Temperature: Higher temperatures accelerate the rate of both the desired reaction and the undesired racemization.[7]

• Solvent Polarity: The polarity of the solvent can influence the stability of the intermediates and transition states involved in the racemization process.[7][8]

Q3: Which analytical methods are suitable for determining the enantiomeric purity of my compound?

A3: High-Performance Liquid Chromatography (HPLC) with a chiral stationary phase (CSP) is the most common and reliable method for determining the enantiomeric purity of chiral compounds like 3-(Boc-amino)-4-(4-methylphenyl)butyric acid.[9][10][11] Chiral columns, such as those based on macrocyclic glycopeptides or polysaccharides, can effectively separate the two enantiomers, allowing for accurate quantification of each.[9][10] In some cases, derivatization with a chiral reagent (like Marfey's reagent) can be used to form diastereomers that can be separated on a standard achiral HPLC column.[12]

Troubleshooting Guide: Navigating Common Experimental Challenges

This guide provides solutions to specific issues you may encounter during your experiments.

Problem: I am observing significant racemization during the activation of the carboxylic acid for amide bond formation. What should I do?

Solution: This is a frequent challenge, and the solution lies in carefully selecting your coupling reagents and additives.

• Avoid Carbodiimides Alone: Using carbodiimides like N,N'-dicyclohexylcarbodiimide (DCC) or 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) without an additive is a common cause of significant racemization.[7][13]

• Incorporate Racemization-Suppressing Additives: Always use additives such as 1-hydroxybenzotriazole (HOBt), 1-hydroxy-7-azabenzotriazole (HOAt), or ethyl 2-cyano-2-(hydroxyimino)acetate (OxymaPure).[7][13] These additives react with the activated amino acid to form an active ester that is less susceptible to racemization via the oxazolone pathway.[7][14] HOAt and OxymaPure are generally considered more effective at suppressing racemization than HOBt.[2][13]

• Consider Phosphonium or Uronium Reagents: Reagents like HBTU, HATU, and PyBOP are generally efficient. However, for highly sensitive substrates, they can still cause racemization.[7] Newer ynamide-based coupling reagents have shown remarkable ability to suppress racemization.[15]

Problem: My reaction requires a base. Which one should I choose to minimize racemization?

Solution: The choice of base is critical. The general principle is to use the weakest or most sterically hindered base that is effective for your reaction.

• Avoid Strong, Non-Hindered Bases: Bases like triethylamine (TEA) and N,N-diisopropylethylamine (DIPEA) are known to promote racemization due to their high basicity and relatively small steric profile.[4][7]

• Opt for Weaker or Hindered Bases: N-methylmorpholine (NMM) is a weaker base (pKa ~7.4) and is often a better choice than DIPEA (pKa ~10.1).[4][7] For particularly sensitive reactions, the highly sterically hindered base 2,4,6-collidine (TMP) can be very effective at minimizing racemization.[4]

• Use Stoichiometric Amounts: Always use the minimum amount of base required for the reaction to proceed. Excess base will increase the risk of racemization.[7]

Problem: I suspect my purification method is causing racemization. What are the best practices?

Solution: While less common than racemization during reaction, purification conditions can sometimes contribute to loss of stereochemical purity.

• Avoid Strongly Basic or Acidic Conditions: Prolonged exposure to strong acids or bases during workup or chromatography should be avoided.

• Maintain Low Temperatures: If possible, conduct purification steps at reduced temperatures to minimize any potential for epimerization.

• Neutralize Promptly: After acidic or basic extractions, ensure the organic layer is washed to neutrality before concentration.

Problem: How does temperature affect the stereochemical stability of my compound during a reaction?

Solution: Temperature has a direct impact on reaction rates.

• Lower the Reaction Temperature: Performing the coupling reaction at a lower temperature (e.g., 0 °C) can significantly reduce the rate of racemization.[7] While this may slow down the desired reaction, it often provides a better outcome in terms of stereochemical purity.

• Monitor Reaction Progress: Carefully monitor the reaction to determine the optimal balance between reaction time and temperature to achieve complete conversion with minimal racemization.

Data & Visualizations

Data Tables

Table 1: Comparison of Common Coupling Reagents and Additives

Reagent/Additive Combination	Propensity for Racemization	Notes
EDC or DCC (alone)	High	Not recommended for chiral amino acids without an additive.[7]
EDC/HOBt or DCC/HOBt	Low to Moderate	A classic combination that significantly reduces racemization.[13][14][16]
EDC/HOAt or DCC/HOAt	Low	HOAt is generally more effective than HOBt in suppressing racemization.[13][17]
EDC/OxymaPure	Low	A non-explosive and highly effective alternative to HOBt/HOAt.[7][13]
HATU/HBTU	Low to Moderate	Efficient but can still cause racemization with sensitive substrates.[7][16]
Ynamide Reagents	Very Low	Show excellent performance in suppressing racemization.[15]

Table 2: Recommended Bases and Solvents

Parameter	Recommended	To Avoid (if possible)	Rationale
Base	N-Methylmorpholine (NMM), 2,4,6-Collidine	Triethylamine (TEA), DIPEA	Weaker or more sterically hindered bases are less likely to cause proton abstraction at the chiral center.[4][7]
Solvent	Dichloromethane (DCM), Tetrahydrofuran (THF)	Dimethylformamide (DMF)	While DMF is a common solvent, some studies suggest that less polar solvents can sometimes reduce racemization. However, solubility must be the primary consideration.

Diagrams

Caption: Mechanism of Racemization via Oxazolone Formation.

Caption: Recommended Experimental Workflow.

Experimental Protocols

Protocol 1: Low-Racemization Coupling using DIC/OxymaPure

This protocol is designed to minimize racemization during the formation of an amide bond.[6]

• Preparation: In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 3-(Boc-amino)-4-(4-methylphenyl)butyric acid (1.0 equivalent) and OxymaPure (1.0 equivalent) in anhydrous dichloromethane (DCM) or dimethylformamide (DMF).

• Addition of Amine: Add the amine component (1.0 equivalent) to the solution.

• Cooling: Cool the reaction mixture to 0 °C in an ice bath.

• Activation: Add N,N'-diisopropylcarbodiimide (DIC) (1.0 equivalent) dropwise to the cooled and stirred reaction mixture.

• Reaction: Allow the reaction to slowly warm to room temperature and continue stirring for 2-4 hours.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Workup: Once the reaction is complete, filter off the diisopropylurea byproduct. Proceed with a standard aqueous workup, ensuring the final organic solution is neutral.

• Purification: Purify the crude product using flash column chromatography.

Protocol 2: Analysis of Enantiomeric Purity by Chiral HPLC

This protocol provides a general guideline for analyzing the enantiomeric excess of your final product.

• Sample Preparation: Prepare a dilute solution of your purified compound (approx. 1 mg/mL) in the initial mobile phase.

• Column Selection: Use a suitable chiral stationary phase (CSP) column. Columns like Astec CHIROBIOTIC T are often effective for underivatized amino acid derivatives.[9]

• Method Development:

  • Mobile Phase: Start with a mobile phase typical for reversed-phase chromatography, such as a mixture of acetonitrile and water with an additive like 0.1% trifluoroacetic acid (TFA) or an acetate buffer.[2] The polarity of the mobile phase can significantly impact chiral recognition.[10]

  • Flow Rate: Begin with a flow rate of 1.0 mL/min.

  • Detection: Use a UV detector at an appropriate wavelength (e.g., 220 nm or 254 nm).

• Analysis: Inject the sample and analyze the chromatogram. The two enantiomers should appear as distinct peaks.

• Quantification: Integrate the peak areas of the two enantiomers to calculate the enantiomeric excess (% ee) using the formula: % ee = [|Area(major) - Area(minor)| / (Area(major) + Area(minor))] * 100.

References

• Li, X., & Li, G. (2021). Ynamide Coupling Reagents: Origin and Advances. Accounts of Chemical Research, 54(11), 2643–2658. [Link]

• Kemp, D. S. (1990). Racemization in peptide synthesis. In The Peptides: Analysis, Synthesis, Biology (Vol. 1, pp. 315-383). Academic Press.

• Aggregation, Racemization and Side Reactions in Peptide Synthesis. (n.d.). AAPPTEC. Retrieved February 20, 2024, from [Link]

• Coupling Reagents. (n.d.). AAPPTEC. Retrieved February 20, 2024, from [Link]

• Sabri, M. H., et al. (2023). Epimerisation in Peptide Synthesis. Molecules, 28(24), 8021. [Link]

• Boc amino acid could, but doesn't, racemize. (1979). C&EN Global Enterprise, 57(36), 25-26. [Link]

• Reddit discussion on synthesizing tert-butyl esters of BOC-amino acids. (2022, May 28). r/Chempros. Retrieved February 20, 2024, from [Link]

• Liu, Y., et al. (2023). Suppression of alpha-carbon racemization in peptide synthesis based on a thiol-labile amino protecting group. Nature Communications, 14(1), 5364. [Link]

• Trant, J. (2021, March 12). Lecture 16 Protecting groups and racemization of Amino Acids [Video]. YouTube. [Link]

• Boc-Protected Amino Groups. (n.d.). Organic Chemistry Portal. Retrieved February 20, 2024, from [Link]

• Development of novel enantioselective HPLC methods for the determination of the optical purity of Nα-Fmoc/Boc amino acid derivatives. (2021). RSC Advances, 11(23), 13985-13996. [Link]

• Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases. (2021). Yakhak Hoeji, 65(3), 195-204. [Link]

• Konya, Y., et al. (2022). Separation of the enantiomers of underivatized amino acids by using serially connected dual column high-performance liquid chromatography. Journal of Chromatography A, 1665, 462822. [Link]

• Miller, K. E., et al. (2025). Enhanced Stereochemical Analysis of β‑Diastereomeric Amino Acids with Variants of Marfey's Reagent. ACS Omega, 10(42), 44781-44788. [Link]

• Roviello, G. N., et al. (2019). Investigation of the Stereochemical-Dependent DNA and RNA Binding of Arginine-Based Nucleopeptides. Molecules, 24(8), 1563. [Link]

• Asymmetric synthesis of unnatural α-amino acids through photoredox-mediated C–O bond activation of aliphatic alcohols. (2020). Chemical Science, 11(13), 3435-3440. [Link]

• Hasan, H. M. I., et al. (2021). Effect of solvents on the electronic spectra of the amino acid (glycin). International Journal of Multidisciplinary Sciences and Advanced Technology, Special Issue 1, 290-293. [Link]

• Keller, B., et al. (2012). Stereochemical errors and their implications for molecular dynamics simulations. Journal of Cheminformatics, 4(1), 14. [Link]

Sources

• 1. Thieme E-Books & E-Journals [thieme-connect.de]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 4. A Brief Introduction to the Racemization of Amino Acids in Polypeptide Synthesis [en.highfine.com]
• 5. mdpi.com [mdpi.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. sigmaaldrich.com [sigmaaldrich.com]
• 10. Development of novel enantioselective HPLC methods for the determination of the optical purity of Nα-Fmoc/Boc amino acid derivatives (Nα-PADs) of natural and unnatural amino acids: an analytical strategy for the key starting materials of therapeutic peptides - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 11. yakhak.org [yakhak.org]
• 12. Enhanced Stereochemical Analysis of β‑Diastereomeric Amino Acids with Variants of Marfey’s Reagent - PMC [pmc.ncbi.nlm.nih.gov]
• 13. bachem.com [bachem.com]
• 14. The Role of HOBt and HBTU in Peptide Coupling Reactions - Creative Peptides [creative-peptides.com]
• 15. Ynamide Coupling Reagents: Origin and Advances - PMC [pmc.ncbi.nlm.nih.gov]
• 16. peptide.com [peptide.com]
• 17. peptide.com [peptide.com]

Technical Support Center: Troubleshooting Boc-SPPS Coupling Yields

Welcome to the Technical Support Center. This guide is specifically engineered for researchers and drug development professionals facing low coupling yields when incorporating Boc-beta-homo-4-Me-Phe-OH during Solid-Phase Peptide Synthesis (SPPS).

Diagnostic Overview: The Causality of Coupling Failure

Integrating unnatural amino acids like Boc-beta-homo-4-Me-Phe-OH presents a trifecta of thermodynamic and kinetic challenges that standard SPPS protocols cannot overcome:

• Entropic Penalty of the

  -Homo Backbone: The insertion of an additional methylene ( ) group between the -carbon and the carboxylate increases the backbone's degrees of freedom. To form a peptide bond, the activated ester must adopt a highly specific transition state. This increased flexibility results in a severe entropic penalty ( ), drastically reducing the bimolecular coupling rate compared to standard -amino acids[1].

• Steric Hindrance: The para-methyl group on the phenyl ring (4-Me-Phe) significantly increases the van der Waals volume of the side chain. This creates a physical barricade around the electrophilic carbonyl carbon, restricting the approach of the resin-bound nucleophilic amine.

• Hydrophobic Aggregation & The "Neutral State" Trap: In Boc-SPPS, the N-terminus is deprotected using Trifluoroacetic Acid (TFA), leaving a protonated amine salt. Standard protocols require a separate neutralization step with base (e.g., DIEA) prior to coupling. However, the highly hydrophobic nature of the 4-Me-Phe side chain promotes rapid intermolecular hydrogen bonding (

  -sheet formation) the moment the peptide enters this neutral state. Because the -homo coupling kinetics are inherently slow, the peptide aggregates and collapses the resin matrix before the coupling can occur, rendering the N-terminus inaccessible[2].

Troubleshooting Guide & FAQs

Q1: My Kaiser test remains positive even after a 2-hour coupling with DIC/HOBt. What is the primary failure point? A: The activation energy required for this sterically hindered

-amino acid is too high for standard carbodiimide chemistry. DIC/HOBt forms an active ester that is not reactive enough to overcome the steric bulk of the 4-methylphenyl group. You must switch to highly reactive uronium/aminium salts like HATU or COMU , which stabilize the transition state and dramatically accelerate the reaction kinetics[3].

Q2: I switched to HATU, but yields are still dropping. Is the peptide aggregating? A: Yes. If you are using a standard Boc protocol (Deprotect

Wash Neutralize Wash Couple), the peptide is spending too much time in a neutral, unacylated state, leading to hydrophobic collapse. You must implement an In Situ Neutralization protocol. By adding the base (DIEA) simultaneously with the activated Boc-beta-homo-4-Me-Phe-OH, the amine is trapped and acylated the exact millisecond it is neutralized, preventing aggregation[2].

Q3: How does resin loading affect the incorporation of this building block? A: High-loading resins (>0.6 mmol/g) force growing peptide chains into close proximity. When a bulky, hydrophobic residue like 4-Me-Phe is introduced, the localized steric crowding prevents the diffusion of reagents into the resin core. Lowering the resin substitution to 0.3 - 0.4 mmol/g provides the spatial volume necessary for the bulky

-homo residue to maneuver into the correct coupling orientation.

Q4: Can I use heat to force the reaction? A: Yes. Elevated temperatures (e.g., 50°C via microwave or conventional heating) provide the thermal energy required to overcome the entropic penalty of the

-homo backbone and simultaneously disrupt intermolecular hydrogen bonds that cause aggregation[3].

Quantitative Data Summaries

Table 1: Coupling Reagent Efficacy for Sterically Hindered -Amino Acids

Coupling System	Activation Intermediate	Relative Kinetics	Recommended Concentration	Efficacy for -homo-4-Me-Phe
DIC / HOBt	OBt Ester	Slow	0.2 M	Poor (< 40% yield)
HBTU / DIEA	OBt Ester	Moderate	0.3 M	Marginal (~ 60% yield)
HATU / DIEA	OAt Ester	Very Fast	0.5 M	Excellent (> 95% yield)
COMU / DIEA	Oxyma Ester	Ultra Fast	0.5 M	Excellent (> 95% yield)

Table 2: Protocol Optimization Matrix

Parameter	Standard Boc-SPPS	Optimized Protocol	Mechanistic Benefit
Neutralization	Separate Step (Pre-coupling)	In Situ (Simultaneous)	Prevents neutral-state aggregation[2].
Reagent Excess	3-4 Equivalents	5-6 Equivalents	Drives bimolecular collision frequency[4].
Solvent System	100% DMF	DMF + 0.1M LiCl	Chaotropic salt disrupts -sheet formation.
Temperature	Room Temperature (20°C)	Heated (50°C)	Overcomes entropic penalty of -backbone[3].

Validated Experimental Protocols

Protocol A: In Situ Neutralization Coupling (The "Kent" Protocol)

This protocol is a self-validating system: by eliminating the pre-neutralization wash, we mathematically eliminate the time window for aggregation.

Step-by-Step Methodology:

• Deprotection: Treat the resin with 100% TFA for 2 x 1 minute to remove the Boc group from the previous residue.

• Rapid Wash: Flow wash the resin with DMF for exactly 30 seconds. CRITICAL: Do not add any base during this wash. The N-terminus must remain as a protonated TFA salt.

• Pre-Activation: In a separate vial, dissolve 5 equivalents of Boc-beta-homo-4-Me-Phe-OH and 4.9 equivalents of HATU in a minimum volume of DMF (target concentration: 0.5 M).

• In Situ Neutralization & Coupling: Add 10 equivalents of DIEA to the pre-activation vial, vortex for 5 seconds, and immediately transfer the entire solution to the resin.

• Reaction: Agitate for 30–45 minutes at room temperature.

• Validation: Drain the resin, wash with DMF (3x), and perform a Kaiser test. A colorless/yellow bead indicates complete amine consumption (successful coupling).

Protocol B: Double Coupling with Chaotropic Disruption

Use this protocol if Protocol A yields a slightly positive (light blue) Kaiser test, indicating severe sequence-dependent aggregation.

Step-by-Step Methodology:

• First Coupling: Execute Protocol A as described above.

• Drain & Wash: Drain the coupling solution. Wash the resin with DMF (3 x 1 min). Do not deprotect.

• Chaotropic Solvent Preparation: Prepare a solution of 0.1 M Lithium Chloride (LiCl) in anhydrous DMF.

• Second Activation: Dissolve 5 equivalents of Boc-beta-homo-4-Me-Phe-OH and 4.9 equivalents of COMU in the LiCl/DMF solvent.

• Coupling: Add 10 equivalents of DIEA, transfer to the resin, and heat the reaction vessel to 50°C for 45 minutes[3].

• Validation: Wash thoroughly with DMF (to remove all LiCl) and perform a Kaiser test.

Workflow Visualization

Caption: Workflow for troubleshooting sterically hindered beta-amino acid couplings in Boc-SPPS.

References

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. In situ neutralization in Boc-chemistry solid phase peptide synthesis. Rapid, high yield assembly of difficult sequences - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. biotage.com [biotage.com]

Technical Support Center: Optimizing Cleavage of Boc-Protected Hydrophobic Peptides

Welcome to the technical support resource for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) to address the unique challenges encountered during the cleavage of Boc-protected hydrophobic peptides. The following content is designed to provide you with the expertise and validated protocols necessary to enhance the yield and purity of your final peptide product.

The Challenge of Hydrophobic Peptides in Boc-SPPS

The tert-butyloxycarbonyl (Boc) strategy for solid-phase peptide synthesis (SPPS) is a robust method, particularly for long or complex sequences. However, the final cleavage step, which involves strong acids to remove the N-terminal Boc group and side-chain protecting groups while simultaneously cleaving the peptide from the resin, presents significant hurdles when dealing with hydrophobic peptides. These challenges primarily stem from poor solvation and a high propensity for aggregation, which can lead to incomplete deprotection, undesired side reactions, and difficult product isolation.

This guide will walk you through the causality behind these experimental challenges and provide field-proven solutions.

Frequently Asked Questions (FAQs)

Q1: My hydrophobic peptide shows incomplete cleavage from the resin. What are the likely causes and solutions?

A: Incomplete cleavage of hydrophobic peptides is often due to poor swelling of the peptide-resin in the cleavage cocktail, hindering the access of the acid to the cleavage site.

• Root Cause: Hydrophobic peptide chains can collapse onto the polystyrene resin, creating a non-polar environment that is difficult for the highly polar acidic cleavage cocktail to penetrate.

• Solutions:

  • Increase Cleavage Cocktail Volume: Use a larger volume of the cleavage cocktail (e.g., 20-30 mL per gram of resin) to ensure the resin is fully suspended and solvated.

  • Agitation: Ensure constant and efficient agitation during the cleavage reaction to maximize the interaction between the resin and the cleavage cocktail.

  • Extend Cleavage Time: For hydrophobic peptides, extending the cleavage time to 4 hours or longer may be necessary. However, this should be balanced with the potential for acid-catalyzed side reactions.

  • Consider Alternative Resins: For particularly difficult sequences, resynthesizing the peptide on a more polar resin, such as a PEG-PS hybrid resin (e.g., TentaGel), can improve swelling and cleavage efficiency.[1]

Q2: I'm observing significant aggregation and precipitation of my hydrophobic peptide during cleavage and work-up. How can I prevent this?

A: Aggregation is a major issue with hydrophobic peptides, leading to low recovery and purification difficulties.[1]

• Root Cause: Once cleaved from the solid support, hydrophobic peptides have a strong tendency to self-associate and precipitate out of the acidic cleavage solution.

• Solutions:

  • Modified Precipitation Protocol: Instead of the standard precipitation in cold diethyl ether, try precipitating the peptide in ice-cold water. The crude peptide can then be collected by filtration or centrifugation and washed with cold ether to remove scavengers. This method can be particularly effective for highly hydrophobic peptides.

  • Incorporate Solubilizing Agents: In some cases, adding a small amount of a solubilizing agent like trifluoroethanol (TFE) or hexafluoroisopropanol (HFIP) to the cleavage cocktail can help keep the peptide in solution. However, compatibility with your downstream purification must be considered.

  • Backbone Protection: For extremely aggregation-prone sequences, consider resynthesis using backbone protection strategies, such as incorporating 2-hydroxy-4-methoxybenzyl (Hmb) or 2,4-dimethoxybenzyl (Dmb) groups on the α-nitrogen of certain amino acid residues to disrupt hydrogen bonding.[1]

Q3: My final hydrophobic peptide product is showing unexpected side products, particularly t-butylation of sensitive residues. How can I minimize these?

A: The generation of reactive tert-butyl cations during Boc deprotection can lead to alkylation of nucleophilic residues like Tryptophan (Trp), Methionine (Met), Cysteine (Cys), and Tyrosine (Tyr). This is exacerbated in hydrophobic peptides where aggregation can shield some residues while exposing others to high local concentrations of carbocations.

• Root Cause: The acidic cleavage of the Boc group generates highly reactive tert-butyl cations that can alkylate electron-rich amino acid side chains.[2]

• Solutions:

  • Optimize Scavenger Cocktail: The choice and concentration of scavengers are critical. A robust scavenger cocktail is essential to effectively quench these reactive species.[3] See the "Cleavage Cocktails and Scavenger Selection" section for detailed recommendations.

  • Low-High HF Cleavage: For peptides containing sensitive residues, a "low-high" HF cleavage procedure can be beneficial. The initial "low" HF step with a high concentration of scavengers removes most of the benzyl-type protecting groups under conditions that minimize carbocation formation. The subsequent "high" HF step then cleaves the peptide from the resin.[4]

Troubleshooting Guide: Specific Issues and Solutions

Issue	Potential Cause	Recommended Action
Low peptide yield after precipitation	Peptide is soluble in the precipitation solvent (e.g., diethyl ether).	Try precipitating in a different solvent system, such as ice-cold water or a mixture of ether and hexane.[5]
Incomplete cleavage from the resin.	Increase cleavage reaction time and/or temperature. Ensure adequate resin swelling.
Presence of +56 Da adducts on sensitive residues (Trp, Met, Cys, Tyr)	Inefficient scavenging of tert-butyl cations.	Increase the concentration of scavengers like TIS or thioanisole. Use a more robust scavenger cocktail (see Table 1).[6]
Oxidation of Methionine (+16 Da)	Exposure to air during cleavage and work-up.	Degas all solvents and perform the cleavage under an inert atmosphere (e.g., nitrogen or argon). Use peroxide-free ether for precipitation.[7]
Aspartimide formation (in peptides containing Asp)	Acid-catalyzed cyclization of the aspartic acid side chain.	Perform the cleavage at a lower temperature (0-5 °C) to minimize this side reaction.

Cleavage Cocktails and Scavenger Selection for Hydrophobic Peptides

The choice of cleavage cocktail is paramount for the successful deprotection of hydrophobic peptides. While anhydrous hydrogen fluoride (HF) has traditionally been the gold standard for Boc-SPPS, its hazardous nature has led to the adoption of alternatives like trifluoromethanesulfonic acid (TFMSA) and trimethylsilyl trifluoromethanesulfonate (TMSOTf).

Table 1: Recommended Cleavage Cocktails for Boc-Protected Hydrophobic Peptides

Reagent/Cocktail	Composition	Best For	Notes
High HF	HF:anisole (9:1, v/v)	Standard hydrophobic peptides without highly sensitive residues.	Anisole is a common scavenger for HF cleavage. Requires specialized Teflon apparatus.[8]
Low-High HF	Low: HF:DMS:p-cresol (25:65:10, v/v/v) High: HF:p-cresol (9:1, v/v)	Peptides with multiple sensitive residues (Trp, Met, Cys).	The "low" step removes side-chain protecting groups under SN2 conditions, minimizing carbocation formation.[4]
TFMSA Cocktail	TFMSA:TFA:thioanisole:m-cresol (2:6:1:1, v/v/v/v)	General alternative to HF.	Less volatile and does not require a special apparatus, but can be less efficient than HF for some sequences.[3]
TMSOTf Cocktail	TMSOTf:TFA:m-cresol (1:8:1, v/v/v)	Alternative to HF and TFMSA.	Reported to produce fewer side reactions and a less hygroscopic product compared to TFMSA cleavage.

The Critical Role of Scavengers

Scavengers are nucleophilic compounds added to the cleavage cocktail to trap reactive carbocations generated during deprotection, thus preventing them from reacting with sensitive amino acid residues.[3]

• Anisole/p-Cresol: Scavenge benzyl and other aromatic carbocations.

• Thioanisole/Dimethyl Sulfide (DMS): Effective scavengers for t-butyl cations and can also help prevent methionine oxidation.

• Triisopropylsilane (TIS): A powerful reducing scavenger that efficiently quenches carbocations.

• 1,2-Ethanedithiol (EDT): Particularly effective for protecting Cysteine residues.

Experimental Protocols

Protocol 1: Standard High HF Cleavage

Caution: Anhydrous HF is extremely hazardous and requires a specialized apparatus and stringent safety precautions. This procedure should only be performed by trained personnel in a certified fume hood.[8]

• Resin Preparation: Dry the peptide-resin (0.1 mmol) under high vacuum for at least 4 hours.

• Apparatus Setup: Assemble the HF cleavage apparatus according to the manufacturer's instructions.

• Cleavage Reaction:

  • Place the dried peptide-resin and a Teflon-coated stir bar in the reaction vessel.

  • Add the scavenger (e.g., 1 mL of anisole).

  • Cool the reaction vessel in a dry ice/isopropanol bath (-78 °C).

  • Carefully distill approximately 9 mL of anhydrous HF into the reaction vessel.

  • Allow the mixture to warm to 0 °C and stir for 1-2 hours.

• HF Removal: After the reaction is complete, remove the HF by vacuum distillation.

• Peptide Precipitation:

  • Wash the resin with cold diethyl ether to remove residual scavengers.

  • Dissolve the peptide in an appropriate solvent (e.g., trifluoroacetic acid or hexafluoroisopropanol).

  • Precipitate the peptide by adding the solution dropwise to a 10-fold volume of cold (-20 °C) diethyl ether.

• Peptide Isolation:

  • Centrifuge the ether suspension to pellet the peptide.

  • Decant the ether and wash the peptide pellet twice with cold diethyl ether.

  • Dry the peptide pellet under vacuum.

Protocol 2: Modified Precipitation for Hydrophobic Peptides

• Cleavage: Perform the cleavage reaction as described in Protocol 1.

• Initial Work-up: After HF removal, wash the resin with diethyl ether.

• Precipitation in Water:

  • Add the cleavage filtrate to a 10-fold volume of ice-cold water with vigorous stirring. A precipitate should form.

  • Collect the precipitate by centrifugation or filtration.

• Ether Wash: Wash the collected peptide with cold diethyl ether to remove organic-soluble scavengers and by-products.

• Lyophilization: Lyophilize the aqueous peptide suspension to obtain the crude peptide.

Visualization of Key Workflows

Caption: Decision workflow for cleavage and work-up of Boc-protected peptides.

Caption: Mechanism of scavenger action in preventing side-product formation.

References

• AAPPTEC. (n.d.). Aggregation, Racemization and Side Reactions in Peptide Synthesis. Retrieved from [Link]

• Muttenthaler, M., et al. (2015). Anhydrous hydrogen fluoride cleavage in Boc solid phase peptide synthesis. Nature Protocols, 10(7), 1067-1083. Retrieved from [Link]

• Coin, I., et al. (2007). Comparative investigation of the cleavage step in the synthesis of model peptide resins: implications for Nalpha-9-fluorenylmethyloxycarbonyl-solid phase peptide synthesis. Journal of Peptide Science, 13(3), 196-203. Retrieved from [Link]

• Master Organic Chemistry. (n.d.). Amine Protection and Deprotection. Retrieved from [Link]

• AAPPTEC. (n.d.). Peptide Synthesis Resins. Retrieved from [Link]

• LifeTein. (2024, January 11). How Can I Make My Peptide More Water Soluble?. Retrieved from [Link]

• ResearchGate. (n.d.). Cleavage, Deprotection, and Isolation of Peptides after Fmoc Synthesis. Retrieved from [Link]

• Peptides. (n.d.). Cleavage Cocktails; Reagent B. Retrieved from [Link]

• Muttenthaler, M., et al. (2015). Methods, setup and safe handling for anhydrous hydrogen fluoride cleavage in Boc solid-phase peptide synthesis. UQ eSpace. Retrieved from [Link]

• Giraud, M., et al. (2007). On choosing the right ether for peptide precipitation after acid cleavage. Journal of Peptide Science, 13(11), 727-731. Retrieved from [Link]

• ResearchGate. (2015, November 5). What is the best way to precipitate/isolate a highly hydrophobic synthetic peptide after cleavage with Reagent R?. Retrieved from [Link]

• CEM. (n.d.). TFA Peptide Cleavage in Fmoc-SPPS: Mechanism & Optimization. Retrieved from [Link]

• Shah, N., et al. (2019). Strategies for overcoming protein and peptide instability in biodegradable drug delivery systems. Journal of Controlled Release, 301, 158-175. Retrieved from [Link]

• López-Méndez, B., et al. (2023). Linker-Free Synthesis of Antimicrobial Peptides Using a Novel Cleavage Reagent: Characterisation of the Molecular and Ionic Composition by nanoESI-HR MS. Molecules, 28(8), 3589. Retrieved from [Link]

• Bofill, J., et al. (2009). Synthesis and Purification of Highly Hydrophobic Peptides Derived from the C-Terminus of Amyloid β-Protein. International Journal of Peptides, 2009, 837130. Retrieved from [Link]

Sources

• 1. peptide.com [peptide.com]
• 2. jpt.com [jpt.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. genscript.com [genscript.com]
• 5. researchgate.net [researchgate.net]
• 6. WO2015028599A1 - Cleavage of synthetic peptides - Google Patents [patents.google.com]
• 7. renyi.hu [renyi.hu]
• 8. Anhydrous hydrogen fluoride cleavage in Boc solid phase peptide synthesis - PMC [pmc.ncbi.nlm.nih.gov]

Resolving steric hindrance in beta-amino acid coupling reactions

Welcome to the Advanced Technical Support Center for Peptidomimetic Synthesis. This knowledge base is engineered specifically for researchers and drug development professionals dealing with the biophysical and kinetic challenges of

-amino acid coupling.

Below, you will find our diagnostic workflow, mechanistic troubleshooting guides, quantitative reagent data, and a self-validating experimental protocol designed to eliminate steric hindrance failures in your syntheses.

Diagnostic Workflow: Resolving Steric Hindrance

Diagnostic workflow for resolving steric hindrance in

-amino acid coupling.

Knowledge Base: The Causality of Steric Hindrance

The primary obstacle in

-amino acid coupling is the severe steric hindrance introduced by the additional backbone methylene group, particularly in -disubstituted variants[1]. This extra carbon increases the conformational flexibility of the monomer but simultaneously creates a dense steric shield around the nucleophilic amine and the electrophilic carbonyl carbon. Mechanistically, this raises the activation energy required to reach the transition state during nucleophilic attack. Consequently, standard coupling protocols that work flawlessly for -amino acids will frequently stall, leading to incomplete sequences, deletion peptides, or irreversible side reactions.

Troubleshooting Guides (FAQs)

Q1: My coupling stalls at 40-50% despite extended reaction times with HBTU/DIPEA. What is the mechanistic failure here? Causality: When using standard uronium salts like HBTU, the formation of the OBt active ester is insufficiently reactive to overcome the high activation barrier of a sterically hindered

-amine. Because the desired amidation is kinetically slow, a competing side reaction dominates: the unreacted uronium species (HBTU) reacts directly with the free N-terminus of the peptide chain, leading to irreversible guanidinylation and permanent chain termination. Resolution: Abandon HBTU for sterically demanding junctions. Switch to COMU or a DIC/Oxyma Pure system. COMU provides superior coupling efficiency in bulky junctions due to its highly reactive morpholino-based leaving group[2]. Alternatively, DIC/Oxyma avoids uronium-based guanidinylation entirely. Safety Note: Ensure proper ventilation when using DIC/Oxyma, as the reaction between Oxyma Pure and DIC in DMF at room temperature can generate trace hydrogen cyanide over time[3].

Q2: I am synthesizing a long

-peptide, and coupling efficiency drops drastically after the 5th residue. Is this a reagent issue? Causality: This is rarely a reagent failure; it is a biophysical phenomenon. -peptides have a high propensity to fold into highly stable secondary structures (such as 14-helices) on the solid support. This folding causes severe intermolecular aggregation, burying the reactive N-terminus within a hydrophobic core and rendering it inaccessible to incoming activated amino acids. Resolution: You must disrupt the hydrogen-bonding network. Implement Microwave-Assisted Peptide Synthesis (MAPS). Microwave irradiation rapidly heats the reaction mixture, providing the kinetic energy necessary to break apart aggregated -sheet/helical structures and accelerating the coupling process[3]. Additionally, transition from standard polystyrene resins to PEG-based supports (e.g., ChemMatrix), which offer superior swelling in the presence of aggregated sequences[4].

Q3: When using elevated temperatures (MAPS) to force a hindered

-amino acid coupling, I observe significant epimerization. How do I maintain chiral integrity? Causality: Elevated temperatures combined with strong, unhindered bases (like DIPEA) accelerate the formation of an oxazolone intermediate at the activated C-terminus. The -proton (or -proton) of this oxazolone is highly acidic and easily abstracted by the base, leading to rapid racemization/epimerization before the coupling can occur. Resolution: Modify your activation chemistry to minimize base exposure. Utilize the DIC/Oxyma base-free coupling method, which is highly effective for difficult peptides and maintains chiral integrity[5]. If a uronium/aminium reagent like HATU must be used, replace DIPEA with a weaker, sterically hindered base such as 2,4,6-trimethylpyridine (collidine) to suppress proton abstraction[5].

Quantitative Data: Coupling Reagent Kinetics & Efficiency

To optimize your synthesis, select your coupling reagent based on the specific steric demands of your

-amino acid sequence.

Coupling System	Activation Intermediate	Relative Reactivity	Guanidinylation Risk	Epimerization Risk (at 75°C)	Optimal Use Case
HBTU / DIPEA	OBt Ester	Low	High	Moderate	Routine unhindered -amino acids
HATU / Collidine	OAt Ester	High	Moderate	Low	Hindered -amino acids
COMU / DIPEA	Oxyma Ester	Very High	High	Moderate	Extremely bulky -amino acids
DIC / Oxyma Pure	Oxyma Ester	Very High	None	Low	Long, aggregating -peptides

Self-Validating Experimental Protocol: Microwave-Assisted DIC/Oxyma Coupling

This protocol is engineered as a self-validating system. Because colorimetric tests (like the Kaiser test) frequently yield false negatives for sterically hindered

-amines, this workflow mandates an orthogonal LC-MS validation step to guarantee absolute sequence integrity.

Step 1: Resin Preparation & Swelling

• Weigh 0.1 mmol of a PEG-based resin (e.g., ChemMatrix) into a microwave-safe reaction vessel.

• Swell the resin in 5 mL of DMF for 30 minutes at room temperature to ensure maximum polymer matrix expansion.

Step 2: Fmoc Deprotection

• Treat the resin with 20% piperidine in DMF containing 0.1 M Oxyma Pure. Causality: The addition of Oxyma Pure acts as a weak acid to suppress base-catalyzed aspartimide formation during deprotection.

• Irradiate in the microwave synthesizer at 75°C for 3 minutes.

• Wash the resin thoroughly with DMF (5 × 3 mL).

Step 3: Pre-Activation (Critical Step)

• In a separate vial, dissolve 5 equivalents (0.5 mmol) of the Fmoc-

  -amino acid and 5 equivalents of Oxyma Pure in 2 mL of DMF.

• Add 5 equivalents of DIC to the vial.

• Incubate for 2 minutes. Causality: Pre-activation allows the formation of the highly reactive Oxyma active ester before introduction to the resin, preventing DIC from reacting directly with the free amine of the peptide chain.

Step 4: Microwave Coupling

• Transfer the pre-activated mixture to the resin vessel.

• Irradiate at 75°C for 10 minutes. Note: For highly constrained

  -disubstituted amino acids, extend the irradiation time to 15 minutes.

• Wash the resin with DMF (5 × 3 mL) and DCM (3 × 3 mL).

Step 5: System Validation & Quality Control

• Primary Screen: Perform a standard Kaiser Test. A colorless/yellow bead indicates successful coupling.

• Definitive Validation (Mandatory): Because hindered

  -amines can mask unreacted sites, extract a micro-aliquot of resin (~1 mg).

• Treat the micro-aliquot with 100 µL of a cleavage cocktail (TFA/TIS/H2O 95:2.5:2.5) for 1 hour[5].

• Evaporate the TFA, dissolve the residue in 50% Acetonitrile/Water, and analyze via LC-MS. Proceed to the next synthesis cycle only if the mass shift confirms 100% conversion without deletion sequences.

References

1.4, Frontiers in Chemistry 2.1, Chemical Reviews - ACS Publications 3.2, ResearchGate 4.5, ResearchGate 5.3, PMC - NIH

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. Chemical Wastes in the Peptide Synthesis Process and Ways to Reduce Them - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Frontiers | Three Decades of Amyloid Beta Synthesis: Challenges and Advances [frontiersin.org]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Purification of β-Peptides Containing p-Tolyl Side Chains

Welcome to the technical support center for the purification of β-peptides incorporating p-tolyl side chains. This guide is designed for researchers, scientists, and drug development professionals who are navigating the unique challenges associated with these highly hydrophobic molecules. The presence of the p-tolyl group, an aromatic and nonpolar moiety, significantly impacts the peptide's physicochemical properties, often leading to difficulties in solubility, aggregation, and chromatographic separation.

This document provides in-depth troubleshooting advice, frequently asked questions (FAQs), and validated protocols to streamline your purification workflow, enhance recovery, and ensure the high purity required for downstream applications.

Troubleshooting Guide: Common Issues & Solutions

This section addresses specific problems encountered during the purification of p-tolyl-containing β-peptides, primarily focusing on Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC), the most common purification technique.[][2]

Q1: Why are my HPLC peaks broad, tailing, or splitting?

Short Answer: Poor peak shape is typically caused by peptide aggregation, strong hydrophobic interactions with the stationary phase, secondary interactions with the column, or a combination of these factors. The p-tolyl group is a primary contributor to this behavior.

Detailed Analysis & Solutions:

• Cause A: Peptide Aggregation: The hydrophobic p-tolyl side chains can promote intermolecular self-assembly, leading to aggregation both in the sample vial and during the chromatographic run.[3][4][5] Aggregates and monomers will have different retention characteristics, resulting in broad or split peaks.

  • Solution 1: Optimize Sample Solvent: Avoid dissolving the crude peptide in purely aqueous solutions. Start by dissolving the peptide in a strong organic solvent where it is fully soluble, such as Dimethyl Sulfoxide (DMSO) or 1,1,1,3,3,3-hexafluoro-2-propanol (HFIP), before diluting with the initial mobile phase.[6] For immediate analysis, dissolving the peptide in 100% trifluoroacetic acid (TFA), drying it down with nitrogen, and immediately reconstituting in the loading solution can disrupt pre-formed aggregates.[7]

  • Solution 2: Increase Column Temperature: Elevating the column temperature (e.g., to 40-60 °C) can increase peptide solubility in the mobile phase and disrupt hydrophobic aggregation, leading to sharper peaks and improved resolution.[8]

• Cause B: Strong Hydrophobic Interaction: The p-tolyl group interacts strongly with C18 stationary phases. If the organic modifier concentration in the mobile phase is too low at the start or increases too slowly, the peptide can adsorb too strongly, leading to tailing.

  • Solution 1: Adjust the Gradient: For highly hydrophobic peptides, a typical 0-50% acetonitrile gradient may be insufficient. Start the gradient at a higher organic percentage (e.g., 20-30% acetonitrile) and/or use a shallower gradient slope (e.g., 0.5% increase per minute) to ensure a controlled elution.[9]

  • Solution 2: Consider a Different Stationary Phase: While C18 is a workhorse, a C8 or C4 column is less hydrophobic and may provide better peak shape for extremely "sticky" peptides.[][10] Phenyl-based columns can also offer alternative selectivity for aromatic-containing peptides.[10]

• Cause C: Secondary Ionic Interactions: Residual, un-capped silanol groups on the silica backbone of the stationary phase can interact with basic residues in your peptide, causing peak tailing.

  • Solution 1: Optimize Ion-Pairing Agent: Trifluoroacetic acid (TFA) is the standard ion-pairing agent, used at 0.1% (v/v).[11] It serves to protonate silanol groups, minimizing secondary interactions, and forms an ion pair with the peptide, which aids in retention and resolution.[] For particularly difficult separations, increasing the TFA concentration to 0.2-0.25% can sometimes improve peak shape, though this will increase the baseline absorbance.[12]

Q2: My peptide has very poor solubility and is precipitating in the vial or on the column. What should I do?

Short Answer: This is a classic problem for hydrophobic peptides. The solution lies in finding a suitable solvent system for both sample preparation and the mobile phase.

Detailed Analysis & Solutions:

• Cause: The peptide is more soluble in high-percentage organic solvent than in the aqueous mobile phase A or the initial gradient conditions. When the dissolved sample is injected, it crashes out upon contact with the aqueous environment.[13][14]

  • Solution 1: Use "Aggressive" Solvents for Dissolution: As mentioned, DMSO, HFIP, or even small amounts of formic acid can be used to initially dissolve the peptide. The key is to then dilute this stock solution carefully into a solvent that is compatible with your initial HPLC conditions but strong enough to maintain solubility. A 1:1 mixture of acetonitrile and water with 1% TFA can be an effective diluent.[7]

  • Solution 2: Employ Alternative Organic Modifiers: If acetonitrile isn't sufficient, consider using n-propanol or isopropanol as the organic modifier in your mobile phase.[14] These alcohols have different selectivity and can improve the solubility of highly hydrophobic peptides.

  • Solution 3: Minimize Time in Solution: For peptides with a high propensity to aggregate over time, prepare the sample immediately before injection.[4][7] Some protocols for difficult peptides like amyloid-beta involve cleaving just enough material for a single HPLC run to prevent aggregation in solution.[4]

Q3: I have low recovery of my purified peptide after lyophilization. Where did it go?

Short Answer: Low recovery is often due to irreversible adsorption onto surfaces (vials, column) or loss of very fine, "fluffy" lyophilized powder. The presence of TFA can also affect the final measured weight.

Detailed Analysis & Solutions:

• Cause A: Irreversible Adsorption: Highly hydrophobic peptides can stick to polypropylene tubes, HPLC vials, and even the stationary phase itself.

  • Solution 1: Pre-treat Labware: Rinsing collection tubes with a solution of the organic mobile phase (e.g., 80% acetonitrile) before use can help to passivate the surfaces.

  • Solution 2: Post-Purification Column Wash: After your gradient is complete, perform a high-organic wash (e.g., 95% Acetonitrile) followed by a blank injection to see if any of your product is "ghosting" or eluting late. This can help diagnose if significant material is being retained on the column.

• Cause B: Physical Loss of Product: Lyophilized peptides, especially after TFA salt exchange, can be very light and easily aspirated into the lyophilizer vacuum line or lost when opening the tube.

  • Solution 1: Careful Handling: Freeze samples thoroughly before starting the lyophilizer. When breaking the vacuum, do so slowly to avoid disturbing the powder.

  • Solution 2: Weighing Considerations: Remember that the final product is a salt. Peptides are typically delivered as TFA salts, which adds significant mass.[15][16] If you perform a salt exchange to acetate or HCl, the final mass will change. Accurate quantification should be done by UV-Vis spectrophotometry or amino acid analysis, not just by weight.

Frequently Asked Questions (FAQs)

Q: What is the best RP-HPLC column for purifying a p-tolyl β-peptide? A: A C18 column with a wide pore size (300 Å) is the standard starting point. The wide pores are better suited for larger molecules like peptides, preventing restricted diffusion.[10] However, if retention is too strong, consider a C8, C4, or Phenyl column to reduce hydrophobicity.

Q: Why is TFA used in the mobile phase? Are there alternatives? A: TFA serves two main purposes: 1) It acts as an ion-pairing agent, forming a neutral complex with positively charged residues on the peptide, which enhances retention and provides sharp peaks. 2) It acidifies the mobile phase (pH ~2), which keeps the silica support stable and suppresses the ionization of free silanol groups.[] While TFA is effective, it can be toxic to cells and difficult to remove completely.[15][16] Alternatives include acetic acid or formic acid, which are more biocompatible but may provide less sharp peaks. For applications requiring TFA removal, post-purification ion exchange is a common procedure.[15]

Q: How do I choose the right organic solvent for the mobile phase? A: Acetonitrile is the most common choice due to its low viscosity and UV transparency. It is generally a stronger solvent for peptides than methanol. For extremely hydrophobic peptides that require even stronger elution conditions, n-propanol can be used, sometimes in a mixture with acetonitrile.[14]

Q: My peptide seems to have oxidized during purification. How can I prevent this? A: If your β-peptide contains susceptible residues like methionine or cysteine, oxidation can be a problem. Ensure your solvents are freshly prepared and degassed to remove dissolved oxygen. If the problem persists, adding a small amount of a scavenger like dithiothreitol (DTT) to your sample before injection might help, but be aware that the scavenger itself will introduce new peaks in the chromatogram.

Visualized Workflows and Protocols

General Purification Workflow

The following diagram outlines the logical flow from crude peptide analysis to the final, purified product.

Caption: A standard workflow for the purification of synthetic β-peptides.

Troubleshooting Decision Tree: Poor Peak Shape

Use this decision tree to diagnose and resolve common peak shape issues.

Caption: Decision tree for troubleshooting poor HPLC peak shapes.

Protocol: Standard RP-HPLC Purification

This protocol provides a robust starting point for purifying a novel β-peptide containing p-tolyl side chains.

1. Mobile Phase Preparation:

• Mobile Phase A: 0.1% (v/v) TFA in HPLC-grade Water.

• Mobile Phase B: 0.1% (v/v) TFA in HPLC-grade Acetonitrile.

• Filter both phases through a 0.22 µm membrane filter and degas thoroughly by sonication or helium sparging.

2. Sample Preparation:

• Weigh approximately 5-10 mg of crude peptide into a clean microcentrifuge tube.

• Add the minimum volume of DMSO required to fully dissolve the peptide (e.g., 200 µL). Vortex well.

• Dilute the DMSO stock to a final concentration of ~5 mg/mL with a 50:50 mixture of Mobile Phase A and B.

• Centrifuge the sample at high speed for 5 minutes to pellet any insoluble material.

• Carefully transfer the supernatant to an HPLC vial.

3. HPLC Method Parameters:

• The following parameters are a starting point and should be optimized based on analytical runs.

Parameter	Recommendation	Rationale
Column	C18, 300 Å pore size, 5 µm particle size	Standard for peptide purification; wide pores accommodate larger molecules.[10]
Flow Rate	1.0 mL/min (Analytical), 10-20 mL/min (Semi-Prep)	Adjust based on column diameter to maintain optimal linear velocity.
Detection	214 nm and 280 nm	214 nm detects the peptide backbone; 280 nm detects aromatic residues like p-tolyl.[3]
Column Temp.	40 °C	Improves solubility and can sharpen peaks by reducing viscosity and aggregation.[8]
Injection Volume	20 µL (Analytical), 1-5 mL (Semi-Prep)	Dependent on sample concentration and column capacity.
Gradient	20% to 60% B over 40 minutes	A good starting range for hydrophobic peptides. Adjust based on crude retention time.[3][9]

4. Post-Purification Processing:

• Analyze collected fractions using LC-MS or analytical RP-HPLC to identify those containing the pure product.

• Combine the pure fractions in a suitable flask.

• Freeze the pooled fractions completely (e.g., in a dry ice/acetone bath or at -80 °C).

• Lyophilize until all solvent is removed to obtain the purified peptide as a dry powder.

References

• Synthesis and Purification of Highly Hydrophobic Peptides Derived from the C-Terminus of Amyloid β-Protein. The Open Biotechnology Journal. [Link]

• TFA removal service: switch to acetate or HCl salt form of peptide. LifeTein. [Link]

• Optimum concentration of trifluoroacetic acid for reversed-phase liquid chromatography of peptides revisited. Journal of Chromatography A. [Link]

• Quantitative UV HPLC Analysis of Trifluoracetic Acid in Peptide/Protein on Amaze HA Column. HELIX Chromatography. [Link]

• Novel Purification Process for Amyloid Beta Peptide(1-40). MDPI. [Link]

• What is 0.1% TFA?. The Nest Group. [Link]

• Tuning Electrostatic and Hydrophobic Surfaces of Aromatic Rings to Enhance Membrane Association and Cell Uptake of Peptides. Angewandte Chemie International Edition. [Link]

• Has anyone an idea about a hydrophobic peptide which seems to aggregate immediately when added in solvent before HPLC analysis?. ResearchGate. [Link]

• Synthesis and Purification of Highly Hydrophobic Peptides Derived from the C-Terminus of Amyloid β-Protein. PMC. [Link]

• Purification of Recombinant Amyloid Beta Peptide (M1-42) from Escherichia coli. protocols.io. [Link]

• Handling difficult peptides - how to purify beta amyloid peptides. Biotage. [Link]

• Designing Purification Methods for Hydrophobic Peptides. The Nest Group. [Link]

• The Handbook of Analysis and Purification of Peptides and Proteins by Reversed-Phase HPLC. Harvard Apparatus. [Link]

• An efficient method for the expression and purification of Aβ(M1–42). PMC. [Link]

• HPLC of Peptides and Proteins. Humana Press. [Link]

• HPLC Analysis and Purification of Peptides. PMC. [Link]

Sources

• 2. HPLC Analysis and Purification of Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis and Purification of Highly Hydrophobic Peptides Derived from the C-Terminus of Amyloid β-Protein - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. biotage.com [biotage.com]
• 6. Amyloid Beta Aggregation Protocol for Aβ Peptides | Hello Bio [hellobio.com]
• 7. researchgate.net [researchgate.net]
• 8. An efficient method for the expression and purification of Aβ(M1–42) - PMC [pmc.ncbi.nlm.nih.gov]
• 9. renyi.hu [renyi.hu]
• 10. harvardapparatus.com [harvardapparatus.com]
• 11. nestgrp.com [nestgrp.com]
• 12. Optimum concentration of trifluoroacetic acid for reversed-phase liquid chromatography of peptides revisited - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Synthesis and Purification of Highly Hydrophobic Peptides Derived from the C-Terminus of Amyloid β-Protein [openbiotechnologyjournal.com]
• 14. nestgrp.com [nestgrp.com]
• 15. lifetein.com [lifetein.com]
• 16. documents.thermofisher.com [documents.thermofisher.com]

Overcoming difficult sequences in beta-homophenylalanine synthesis

Technical Support Center: Overcoming Difficult Sequences in -Homophenylalanine Synthesis

Welcome to the Technical Support Center for Solid-Phase Peptide Synthesis (SPPS). This guide is designed for researchers and drug development professionals working with

-homophenylalanine ( -HoPhe) and other -amino acids.

Incorporating

-HoPhe into peptidomimetics introduces an additional methylene group into the peptide backbone. While this modification is excellent for increasing proteolytic stability, it drastically increases the propensity of the growing peptide chain to fold into highly stable secondary structures (such as 14-helices and -sheets) [1]. This phenomenon, known as "on-resin aggregation," physically masks the N-terminal amine, leading to incomplete Fmoc deprotection, sluggish coupling kinetics, and ultimately, a "difficult sequence" [2].

Below, you will find our diagnostic troubleshooting guide, quantitative reagent data, and self-validating experimental protocols to overcome these mechanistic barriers.

Diagnostic FAQs & Troubleshooting Guide

Q1: My Fmoc deprotection is incomplete after incorporating

-HoPhe. Why is this happening and how do I fix it? Causality: The hydrophobic side chain of -HoPhe, combined with its altered backbone geometry, strongly promotes intermolecular hydrogen bonding between adjacent peptide chains on the resin. This creates a dense, hydrophobic matrix that physically prevents the standard 20% piperidine/DMF solution from accessing and cleaving the terminal Fmoc group [3]. Solution:

• Introduce Chaotropic Salts: Add 0.8 M Lithium Chloride (LiCl) to your deprotection solvent. The

  ions coordinate with the peptide backbone carbonyls, effectively disrupting the intermolecular hydrogen bonds [2].

• Use a Stronger Base: Substitute piperidine with 2% DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) in DMF. DBU provides a much higher thermodynamic driving force for the

  -elimination of the Fmoc group.

Q2: The coupling of the amino acid following

-HoPhe is failing, even with double coupling. What is the mechanistic barrier? Causality: You are fighting a dual barrier: severe steric hindrance from the -branching effect of the homophenylalanine residue, and the aforementioned on-resin aggregation. Standard coupling reagents like DIC/Oxyma or HBTU simply lack the electrophilic reactivity required to overcome these combined forces [4]. Solution: Upgrade your activation chemistry. Switch to highly reactive uronium or phosphonium salts like HATU or PyAOP . For extreme cases of steric bulk, convert the incoming amino acid to an acid fluoride; acid halides are highly electrophilic and small enough to bypass steric shielding without causing racemization [5].

Q3: I am synthesizing a long sequence (>15 residues) rich in

-HoPhe. My crude purity is <20%. Should I change my resin? Causality: Standard polystyrene (PS) resins are highly hydrophobic. As the aggregation-prone -peptide chain elongates, the peptide-resin matrix collapses in on itself, excluding the swelling solvent (DMF) and terminating chain growth [1]. Solution: Switch to a PEG-based resin (e.g., ChemMatrix). PEG resins are highly solvated in both DMF and DCM, maintaining a swollen, gel-like state that accommodates the growing -peptide chain far better than PS resins.

Quantitative Data: Coupling Reagent Efficacy

Selecting the correct coupling reagent is the most critical variable when synthesizing difficult

-peptide sequences. Use the table below to match your reagent to the severity of the aggregation.

Coupling Reagent	Activation Mechanism	Efficacy for -HoPhe	Epimerization Risk	Recommended Use Case
HBTU / DIPEA	Aminium salt	Low	Low	Standard -amino acids (Avoid for -peptides)
DIC / Oxyma	Carbodiimide	Moderate	Low	Short -peptide sequences (<5 residues)
HATU / HOAt	Uronium salt (7-aza)	High	Moderate	Difficult couplings immediately following -HoPhe
PyAOP	Phosphonium salt	Very High	Low	N-methylated or highly hindered -amino acids
Amino Acid Fluorides	Acid halide	Extremely High	Low	Extreme steric hindrance / complete chain aggregation

Standard Operating Procedures (SOPs)

Protocol A: Microwave-Assisted Coupling of -HoPhe

Microwave irradiation provides localized thermal energy that rapidly breaks intermolecular hydrogen bonds, temporarily solvating the peptide chain during the critical coupling phase to ensure near-quantitative yields [4].

Step-by-Step Methodology:

• Resin Preparation: Swell 0.1 mmol of PEG-based resin (e.g., Rink Amide ChemMatrix, loading 0.4 mmol/g) in 5 mL of DMF for 30 minutes at room temperature.

• Activation: In a separate glass vial, dissolve 0.5 mmol (5 eq) of Fmoc-

  -HoPhe-OH and 0.49 mmol (4.9 eq) of HATU in 2 mL of anhydrous DMF. Add 1.0 mmol (10 eq) of DIPEA. Stir for exactly 1 minute to allow the active ester to form.

• Coupling: Transfer the activated mixture to the resin in a microwave-safe SPPS reaction vessel.

• Microwave Irradiation: Heat the reaction at 75°C for 5 minutes using a dedicated peptide synthesizer microwave. (Self-Validation Check: Do not exceed 75°C; higher temperatures will cause premature Fmoc cleavage and epimerization).

• Washing: Drain the reaction vessel and wash the resin with DMF (5 × 1 min) at high flow to remove all byproducts.

Protocol B: Chaotropic Deprotection (The LiCl Method)

When thermal disruption is insufficient or unavailable, chemical disruption via chaotropic salts is required to expose the N-terminus.

Step-by-Step Methodology:

• Solvent Preparation: Prepare a solution of 0.8 M anhydrous Lithium Chloride (LiCl) in DMF. Sonicate for 15 minutes until completely dissolved.

• Deprotection Cocktail: Mix 20% Piperidine (or 2% DBU + 20% Piperidine for severe aggregation) into the LiCl/DMF solution.

• Application: Add 3 mL of the chaotropic cocktail to the resin. Agitate vigorously at room temperature for 10 minutes.

• Repeat: Drain the vessel and repeat the deprotection step with fresh cocktail for an additional 15 minutes.

• Washing: Wash extensively with DMF (6 × 1 min). (Self-Validation Check: Complete removal of LiCl is mandatory, as residual salts can precipitate during the subsequent coupling step).

Mechanistic Visualization

Mechanistic workflow for overcoming on-resin aggregation during β-HoPhe SPPS.

References

• Overview of Solid Phase Synthesis of Difficult Peptide Sequences ResearchG
• Comparative Analysis of Aggregation-Disrupting Reagents in SPPS Benchchem
• Challenges and Perspectives in Chemical Synthesis of Highly Hydrophobic Peptides N
• Molecular Morse Code: α/β-Peptide β-Sheets as Prebiotic Informational Species University of Bristol Research Portal
• Amino Acid Chlorides: A Journey from Instability and Racemization Toward Broader Utility in Organic Synthesis Including Peptides and Their Mimetics ResearchG

Technical Support Center: Solvent Selection for 3-(Boc-amino)-4-(4-methylphenyl)butyric acid

Welcome to the technical support guide for dissolving 3-(Boc-amino)-4-(4-methylphenyl)butyric acid. This document provides researchers, scientists, and drug development professionals with a comprehensive resource for selecting the optimal solvent for this compound. By understanding the molecule's structural characteristics and the principles of solubility, you can streamline your experimental workflows and ensure the integrity of your results.

Understanding the Molecule: A Balancing Act of Polarity

The solubility of 3-(Boc-amino)-4-(4-methylphenyl)butyric acid is governed by the interplay of its distinct functional groups:

• Nonpolar Moieties : The bulky tert-butoxycarbonyl (Boc) group and the 4-methylphenyl (tolyl) group are lipophilic, favoring dissolution in nonpolar organic solvents.[1]

• Polar Moieties : The carboxylic acid (-COOH) and the carbamate (-NH-C=O) groups are polar and capable of hydrogen bonding. These groups promote solubility in polar solvents.[2][3]

This combination of polar and nonpolar features means that the compound is unlikely to be highly soluble in the extremes of the solvent spectrum (e.g., water or hexane). Instead, solvents with intermediate polarity, or those that can interact with both the polar and nonpolar regions of the molecule, are likely to be most effective.

Frequently Asked Questions (FAQs)

Q1: What are the best starting solvents for dissolving 3-(Boc-amino)-4-(4-methylphenyl)butyric acid?

A1: Based on its structure, polar aprotic and polar protic solvents are excellent starting points.

• High Solubility is often observed in: Dichloromethane (DCM), Tetrahydrofuran (THF), and Ethyl Acetate.[1] These solvents effectively solvate the bulky, nonpolar portions of the molecule.

• Moderate to High Solubility can be expected in: Methanol, Ethanol, and Acetone.[1][2] These solvents can engage in hydrogen bonding with the carboxylic acid and carbamate groups.

A structurally similar compound, Boc-(R)-3-amino-4-(2,4,5-trifluoro-phenyl)-butyric acid, shows slight solubility in chloroform, DMSO, ethyl acetate, and methanol.[4]

Q2: Is this compound soluble in water?

A2: Generally, no. The large nonpolar components (Boc and tolyl groups) significantly reduce its ability to interact with highly polar water molecules.[2] Carboxylic acids with long carbon chains are typically insoluble in water.[3] While the sodium salt of a similar compound, sodium 4-phenylbutyrate, is soluble in aqueous buffers, the free acid form is not.[5]

Q3: Can I use nonpolar solvents like hexane or toluene?

A3: While the Boc and tolyl groups have nonpolar character, the polar carboxylic acid and carbamate groups will likely limit solubility in purely nonpolar solvents. Carboxylic acids are generally soluble in toluene.[3] However, complete dissolution may be difficult to achieve without heating or co-solvents.

Q4: How does temperature affect solubility?

A4: For many organic compounds, solubility increases with temperature.[2] If your compound is sparingly soluble at room temperature, gentle heating can be an effective strategy to achieve dissolution. Always monitor for potential degradation at elevated temperatures.

Q5: Will the carboxylic acid group cause any issues?

A5: Yes, the acidic proton of the carboxylic acid can influence solubility. In protic solvents (like alcohols), the solvent can both donate and accept hydrogen bonds, which can stabilize the solute.[6] Carboxylic acids can also form dimers through hydrogen bonding, which can affect their solubility behavior.[3] In basic solutions, the carboxylic acid will be deprotonated to form a carboxylate salt, which is generally much more soluble in polar solvents, particularly water.

Troubleshooting Guide: A Systematic Approach to Solvent Selection

If you are encountering solubility challenges, follow this systematic workflow to identify a suitable solvent system.

Step 1: Small-Scale Solubility Testing

Before committing a large amount of your compound, perform small-scale solubility tests with a range of solvents.

Protocol:

• Weigh out a small, consistent amount of 3-(Boc-amino)-4-(4-methylphenyl)butyric acid (e.g., 1-2 mg) into several small vials.

• Add a measured volume of a single solvent (e.g., 100 µL) to each vial, representing a different solvent class.

• Vortex or agitate the vials at room temperature for 1-2 minutes.

• Visually inspect for complete dissolution. If the solid disappears, the compound is soluble.[1]

• If not fully dissolved, add another measured volume of solvent and repeat agitation.

• If still not dissolved, gentle heating (e.g., to 40-50 °C) can be attempted.

• Record your observations for each solvent.

Step 2: Interpreting the Results

The results from your small-scale tests will guide your solvent choice. The following table summarizes the properties of recommended solvents to aid in your decision-making.

Solvent Class	Solvent	Polarity	Dielectric Constant	Boiling Point (°C)	Key Interaction Mechanism
Polar Aprotic	Dichloromethane (DCM)	Polar	9.1	39.6	Dipole-dipole interactions with the carbamate and carboxylic acid groups. Good for the nonpolar regions.
Tetrahydrofuran (THF)	Polar	7.6	66	Similar to DCM, can also accept hydrogen bonds.
Ethyl Acetate	Polar	6.0	77.1	Good balance of polar and nonpolar characteristics.
Dimethylformamide (DMF)	Polar	36.7	153	Highly polar, good for dissolving polar compounds.[]
Dimethyl Sulfoxide (DMSO)	Polar	46.7	189	Strong hydrogen bond acceptor.
Polar Protic	Methanol (MeOH)	Polar	32.7	64.7	Can act as a hydrogen bond donor and acceptor.[6]
Ethanol (EtOH)	Polar	24.6	78.4	Similar to methanol but slightly less polar.[2][8]
Nonpolar	Toluene	Nonpolar	2.4	110.6	Primarily interacts with the phenyl and Boc groups.[3]

Data sourced from multiple chemical property databases.

Step 3: Considering Solvent Mixtures

If a single solvent does not provide adequate solubility, a co-solvent system can be effective. For example, a mixture of a highly effective but volatile solvent like DCM with a less volatile, good solubilizer like DMF can be beneficial for certain applications.

Experimental Workflow for Solvent Selection

The following diagram illustrates a logical workflow for determining the optimal solvent.

Caption: A workflow diagram for systematic solvent selection.

References

• Solubility of Things. 2-Phenylbutyric acid. Available from: [Link]

• Chemistry LibreTexts. 2.2: Physical Properties of Carboxylic Acids. Available from: [Link]

• Master Organic Chemistry. Polar Protic? Polar Aprotic? Nonpolar? All About Solvents. Available from: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. solubilityofthings.com [solubilityofthings.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Boc-(R)-3-amino-4-(2,4,5-trifluoro-phenyl)-butyric acid: properties, synthesis and applications_Chemicalbook [chemicalbook.com]
• 5. cdn.caymanchem.com [cdn.caymanchem.com]
• 6. Classification of Solvents – Organic Chemistry: How to…. [shimizu-uofsc.net]
• 8. CAS 90-27-7: 2-Phenylbutyric acid | CymitQuimica [cymitquimica.com]

Technical Support Center: Diketopiperazine (DKP) Formation in β-Amino Acid Systems

Introduction

Welcome to the Technical Support Center for researchers, chemists, and drug development professionals working with β-amino acid esters. This guide provides in-depth technical advice, troubleshooting protocols, and frequently asked questions (FAQs) to address a critical side reaction: the intramolecular cyclization of β-amino dipeptidyl esters to form cyclic diazepanedione structures, analogous to the well-known diketopiperazine (DKP) formation in α-amino acid chemistry.

While DKP formation in traditional peptide synthesis is extensively documented, the corresponding cyclization in β-amino acid systems presents unique challenges due to the formation of a thermodynamically stable seven-membered ring. This guide offers expert insights and field-proven strategies to help you anticipate, troubleshoot, and mitigate this unwanted side reaction, ensuring higher yields and purity for your target molecules.

Frequently Asked Questions (FAQs)

Q1: What is diazepanedione formation and how is it different from DKP formation in standard peptide synthesis?

A1: Diazepanedione formation is an intramolecular cyclization reaction that occurs in dipeptides containing β-amino acids. After the N-terminal protecting group (e.g., Fmoc) of the second amino acid is removed, the newly liberated free amine can attack the ester bond linking the first β-amino acid to the solid support (or the ester group in a solution-phase synthesis). This results in the cleavage of the dipeptide from the resin and the formation of a seven-membered cyclic dipeptide, a[1][2]diazepane-2,5-dione.

This is analogous to the diketopiperazine (DKP) side reaction in α-amino acid synthesis, which forms a six-membered ring.[3][4] The fundamental mechanism of base-catalyzed intramolecular aminolysis is the same. However, the kinetics and susceptibility can differ due to the different ring sizes being formed.

Q2: Which β-amino acid sequences are most at risk for this cyclization?

A2: Similar to α-amino acid systems, sequences with low steric hindrance are most susceptible. A β-dipeptide terminating in β-homoglycine (where the side chain is hydrogen) poses a significant risk due to the lack of steric bulk that would otherwise hinder the approach of the N-terminal amine to the C-terminal ester. While β-homoproline is less common, any constraints that favor a "cis-like" conformation of the dipeptide backbone could potentially increase the rate of cyclization.

Q3: I'm observing a significant loss of yield after the second deprotection step. Could this be "traceless" diazepanedione formation?

A3: Yes, this is a classic symptom. The cyclic diazepanedione, once formed, is cleaved from the solid support and is washed away during subsequent washing steps. This leads to a "traceless" loss of material on the resin, resulting in unexpectedly low yields of the final full-length product. The resin sites where the dipeptide was cleaved become inert hydroxyl groups, preventing further chain elongation at those sites.[5]

Q4: Can I detect the formation of the cyclic diazepanedione byproduct?

A4: Detecting the byproduct requires analyzing the liquid-phase washes. After the N-terminal deprotection of the second β-amino acid, you can collect the piperidine (or other base) solution and the subsequent DMF washes. Concentrating this solution and analyzing it by LC-MS can reveal the mass of the cyclic dipeptide, confirming that the side reaction is occurring.

Q5: Are there specific N-terminal protecting groups that are better or worse for β-amino acids to avoid this issue?

A5: The vast majority of modern peptide synthesis, including with β-amino acids, utilizes the Fmoc group. The primary issue is the basic conditions required for its removal (typically piperidine), which simultaneously catalyze the cyclization.[6] While Boc-based synthesis uses acidic deprotection, which would avoid base-catalyzed cyclization at this step, it comes with its own set of challenges, including the need for strong acid (like HF) for final cleavage. For Fmoc chemistry, the key is not the protecting group itself, but carefully controlling the conditions of its removal.

Troubleshooting Guide: Common Issues & Solutions

Observed Problem	Potential Root Cause	Recommended Troubleshooting Steps & Solutions
Low final peptide yield, especially after coupling the 3rd β-amino acid.	Intramolecular cyclization of the β-dipeptidyl-resin, leading to chain termination and loss.	1. Confirm the Side Reaction: Analyze the deprotection/wash solutions by LC-MS for the mass of the cyclic diazepanedione. 2. Switch to a Sterically Hindered Resin: Immediately switch from standard resins (like Wang or Rink Amide) to 2-Chlorotrityl Chloride (2-CTC) resin . The bulky trityl group physically shields the ester linkage, significantly inhibiting the intramolecular attack.[1][6][7] 3. Optimize Deprotection: Reduce the time the free amine is exposed to base. Use shorter deprotection times (e.g., 2 x 5 minutes) and ensure immediate coupling of the next amino acid.[1]
Impurity peak with mass corresponding to [M - (β-AA1 + β-AA2)] in the final crude product.	Incomplete cyclization where some chains are capped after the dipeptide is cleaved, and synthesis re-initiates on the newly formed hydroxyl groups of the linker.	1. Implement Protocol 2 (Optimized for Suppression): The use of 2-CTC resin is the most robust solution.[7] 2. Use a Dipeptide Building Block: Synthesize the first two β-amino acids as a dipeptide unit in solution phase first. Then, couple this dipeptide to the resin. This completely bypasses the susceptible dipeptidyl-resin intermediate.[6]
Reaction monitoring (e.g., Ninhydrin test) shows a strong positive result after coupling the 3rd amino acid.	Failed coupling of the third amino acid because the dipeptide has already cyclized and washed away, leaving unreacted sites from the previous step.	1. Verify Resin Loading: First, ensure the initial loading of the first amino acid was successful. 2. Adopt Milder Deprotection Conditions: For highly sensitive sequences, consider using a milder deprotection cocktail. A solution of 5% piperazine and 2% DBU in NMP has been shown to be effective in reducing DKP in α-amino acid synthesis and is a rational starting point for β-amino acids. 3. Increase Reagent Concentration: For the third amino acid coupling, using a higher concentration of the amino acid and coupling reagents can accelerate the desired intermolecular reaction, helping it to outcompete the intramolecular cyclization.[8]

Visualizing the Problem and Solution

Mechanism of Diazepanedione Formation

The diagram below illustrates the critical side reaction. After the Fmoc group is removed from the second β-amino acid (β-AA2), the free amine attacks the ester linkage of the first β-amino acid (β-AA1), cleaving the dipeptide from the resin.

Caption: Mechanism of intramolecular cyclization.

Recommended Workflow for Prevention

This workflow outlines the key decision points and strategies to prevent the formation of the cyclic diazepanedione byproduct.

Caption: Decision workflow for mitigating cyclization.

Experimental Protocols

Protocol 1: Standard SPPS Protocol (Prone to Cyclization)

This protocol serves as a baseline and is likely to induce cyclization in susceptible sequences. It is provided for comparative purposes.

• Resin Selection: Wang or Rink Amide resin.

• Resin Swelling: Swell the resin in Dichloromethane (DCM), then wash thoroughly with Dimethylformamide (DMF).

• First Amino Acid Coupling: Couple the first Fmoc-protected β-amino acid (4 eq.) to the resin using a standard coupling agent like HCTU (3.9 eq.) and a base like DIPEA (8 eq.) in DMF. Allow to react for 2-4 hours.

• Capping: Cap any unreacted hydroxyl/amino groups on the resin using a solution of acetic anhydride and pyridine in DMF.

• Fmoc Deprotection (β-AA1): Treat the resin with 20% piperidine in DMF (v/v) for 10-15 minutes. Wash thoroughly with DMF.

• Second Amino Acid Coupling: Couple the second Fmoc-protected β-amino acid using the same conditions as step 3.

• Fmoc Deprotection (β-AA2): Treat the resin with 20% piperidine in DMF for 10-15 minutes. (CRITICAL STEP: Cyclization occurs here).

• Washing: Wash thoroughly with DMF. The cyclic byproduct is removed here.

• Continue Synthesis: Proceed with coupling the third amino acid.

Protocol 2: Optimized Protocol for Suppressing Cyclization

This protocol incorporates multiple strategies to minimize the unwanted side reaction.

• Resin Selection: 2-Chlorotrityl Chloride (2-CTC) resin (0.4-0.8 mmol/g loading).[1][7]

• First Amino Acid Loading: Swell the 2-CTC resin in DCM. Dissolve the first Fmoc-protected β-amino acid (1.5 eq.) in DCM and add DIPEA (3.0 eq.). Add this solution to the swollen resin and agitate for 1-2 hours.

• Capping: Quench the remaining reactive trityl chloride sites by washing the resin with a solution of DCM/Methanol/DIPEA (17:2:1). Agitate for 30 minutes.

• Fmoc Deprotection (β-AA1): Treat the resin with 20% piperidine in DMF for 10 minutes. Wash thoroughly with DMF.

• Second Amino Acid Coupling: Couple the second Fmoc-protected β-amino acid (3 eq.) using a coupling agent like HATU (2.9 eq.) and DIPEA (6 eq.) in DMF for 1 hour.

• Fmoc Deprotection (β-AA2 - Optimized): Treat the resin with 20% piperidine in DMF for a reduced time (e.g., 2 x 5 minutes) .[1] Alternatively, for highly problematic sequences, use a solution of 2% DBU / 5% piperazine in NMP .

• Washing: Wash thoroughly with NMP/DMF.

• Immediate Next Coupling: Do not delay. Immediately proceed to the coupling of the third β-amino acid after the post-deprotection washes are complete.

References

• Nowick, J.S., et al. (2020). Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2). This comprehensive guide, while focused on α-amino acids, provides foundational SPPS protocols, including the use of 2-chlorotrityl resin for macrocyclization, which is mechanistically relevant to preventing premature cyclization. [Link]

• AAPPTec. (n.d.). Amino Acid Derivatives for Peptide Synthesis. Provides information on various protecting groups and side reactions such as cyclization of N-terminal glutamic acid and aspartic acid. [Link]

• Zhao, J., et al. (2022). Peptide Synthesis Using Unprotected Amino Acids. ChemRxiv. Discusses the challenges of peptide synthesis, including the historical necessity of protecting groups to prevent side reactions like epimerization. [Link]

• AAPPTec. (n.d.). Peptide Modifications; Cyclization; Stapled peptides; phosphorylation. Describes various methods of peptide cyclization, including head-to-tail cyclization which is mechanistically similar to DKP formation. [Link]

• Gyros Protein Technologies. (2019). Solid-phase Peptide Synthesis (SPPS) in Research & Development. Discusses challenges in SPPS, including the synthesis of complex and cyclic peptides. [Link]

• Fairlie, D.P., et al. (2012). Approaches for peptide and protein cyclisation. PMC. Reviews chemical methods for cyclization, including direct amide bond formation which requires activation and protection of side chains. [Link]

• Vigneshwaran, V., et al. (2018). Side reactions in peptide synthesis: An overview. Bibliomed. Provides a general overview of side reactions in peptide synthesis, including the formation of cyclic molecules. [Link]

• AAPPTec. (n.d.). Coupling Reagents. Details various coupling reagents and mentions side reactions like nitrile formation from asparagine and glutamine. [Link]

• Pícha, J., et al. (2023). Comparative Analysis of Cyclization Techniques in Stapled Peptides. PMC. Describes on-resin synthesis of lactam-based peptides using orthogonally protected amino acids. [Link]

• Kulp, D.W., et al. (2010). On-the-Resin N-Terminal Modification of Long Synthetic Peptides. PMC. Presents a protocol for on-the-resin modification, relevant for handling peptides on solid support. [Link]

• Fields, G.B. (1997). Methods for Removing the Fmoc Group. Mentions that base-catalyzed cyclization to diketopiperazines is prominent in sequences containing β-amino acids. [Link]

• Gondry, J.-P., et al. (2017). Cyclodipeptides: An Overview of Their Biosynthesis and Biological Activity. PMC. Describes the chemical synthesis of cyclodipeptides (DKPs) via spontaneous cyclization of dipeptide esters. [Link]

• Biotage. (2023). Five Tips and Tricks for Success in Solid Phase Peptide Synthesis. Suggests increasing reagent concentration to favor the desired bimolecular coupling reaction over unimolecular side reactions. [Link]

• Frenkel-Pinter, M., et al. (2022). Differential Oligomerization of Alpha versus Beta Amino Acids and Hydroxy Acids in Abiotic Proto-Peptide Synthesis Reactions. MDPI. Compares the reactivities of alpha and beta amino acids, noting the higher nucleophilicity of the beta-amino group. [Link]

• AAPPTec. (n.d.). Overview of Solid Phase Peptide Synthesis (SPPS). Explains the principles of orthogonal protection schemes in SPPS. [Link]

• Löffler, A., et al. (2008). On-resin peptide cyclization. Google Patents. Describes methods for on-resin cyclization, relevant to understanding intramolecular reactions on a solid support.

• Lee, K., et al. (2018). β-Branched Amino Acids Stabilize Specific Conformations of Cyclic Hexapeptides. PMC. Details standard SPPS procedures, including cleavage from the resin. [Link]

• Amblard, F., et al. (2024). Orthogonal Deprotection Strategy of Fmoc Provides Improved Synthesis of Sensitive Peptides. PMC. Discusses alternative Fmoc deprotection methods for sensitive substrates. [Link]

• Vigneshwaran, V., et al. (2018). Side reactions in peptide synthesis: An overview. ResearchGate. A review of various side reactions that can occur during peptide synthesis. [Link]

• Barlos, K., et al. (2008). Methods for the synthesis of cyclic peptides. Google Patents.

• Malins, L.R., et al. (2021). One-Pot Cyclization and Cleavage of Peptides with N-Terminal Cysteine via the N,S-Acyl Shift of the N-2-[Thioethyl]glycine Residue. ACS Publications. Details experimental procedures for peptide synthesis and cyclization. [Link]

• AAPPTec. (n.d.). Aggregation, Racemization and Side Reactions in Peptide Synthesis. Discusses diketopiperazine formation and strategies to prevent it, such as using 2-chlorotrityl chloride resin. [Link]

• Neuland Labs. (2025). Solid Phase Peptide Synthesis Process and Applications 2025. Mentions the significant chemical waste generated in SPPS due to the use of excess reagents and solvents. [Link]

• AAPPTec. (n.d.). Peptide Synthesis Resins. Describes the properties and applications of different resins, highlighting the utility of 2-chlorotrityl resins for preventing premature cleavage through steric hindrance. [Link]

• Beke, T., et al. (2019). Unwanted hydrolysis or α/β-peptide bond formation: how long should the rate-limiting coupling step take?. RSC Publishing. Investigates the stability of active esters for both α- and β-amino acids, noting that β-amino acid active esters are more stable and less prone to hydrolysis. [Link]

• Yamashita, H., et al. (2023). Enhancing Chemical Stability through Structural Modification of Antimicrobial Peptides with Non-Proteinogenic Amino Acids. MDPI. Details SPPS methods including deprotection with 20% piperidine in DMF. [Link]

• JPT Peptide Technologies. (n.d.). Cyclic Peptides: Advanced Synthesis Methods & Applications. Outlines various strategies for peptide cyclization, including head-to-tail amide cyclization. [Link]

• ResearchGate. (2022). Peptide cyclisation by CyClick involving the N-terminal amine and the.... Discusses synthesis of linear peptide precursors on 2-CTC resin using the Fmoc strategy. [Link]

• Thieme Gruppe. (2021). Highly Sterically Hindered Peptide Bond Formation. Highlights the challenges of forming peptide bonds with sterically hindered amino acids. [Link]

• ResearchGate. (2022). Comparison of cyclization methods and their advantages and.... Provides diagrams and comparisons of various peptide cyclization strategies. [Link]

• ResearchGate. (2025). The Synthesis of Sterically Hindered Amides. Discusses methods for forming sterically hindered amides, a challenge related to peptide bond formation. [Link]

• ScholarWorks. (n.d.). Cyclic Dipeptide Synthesis. Provides various examples and protocols for synthesizing cyclic dipeptides. [Link]

• Scilit. (n.d.). A comparative study of cyclization strategies applied to the synthesis of head-to-tail cyclic analogs of a viral epitope. Compares solution vs. solid-phase cyclization strategies. [Link]

• van der Wijst, T.C.R., et al. (2012). A comparison of the different helices adopted by α- and β-peptides suggests different reasons for their stability. PMC. Discusses the structural differences and stabilities of peptides derived from α- and β-amino acids. [Link]

• Wu, Y.-D., et al. (2007). Thermodynamic Stability of β-Peptide Helices and the Role of Cyclic Residues. PMC. Investigates the folding and stability of β-peptides, which is relevant to understanding their conformational preferences that could influence cyclization. [Link]

• Scribd. (n.d.). Side Reaction in Peptide Synthesis Presentation. A presentation detailing various side reactions including cyclization. [Link]

• Bodanszky, M., et al. (1979). Side reactions in peptide synthesis. VII. Sequence dependence in the formation of aminosuccinyl derivatives from beta-benzyl-aspartyl peptides. PubMed. Discusses sequence-dependent side reactions, a concept applicable to β-amino acids. [Link]

Sources

• 1. chem.uci.edu [chem.uci.edu]
• 2. peptide.com [peptide.com]
• 3. BiblioMed.org - Fulltext article Viewer [bibliomed.org]
• 4. researchgate.net [researchgate.net]
• 5. Cyclodipeptides: An Overview of Their Biosynthesis and Biological Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 6. peptide.com [peptide.com]
• 7. peptide.com [peptide.com]
• 8. biotage.com [biotage.com]

Reference Data & Comparative Studies

A Comparative Guide to Chiral HPLC Separation of 3-(Boc-amino)-4-(4-methylphenyl)butyric Acid Enantiomers

This guide provides an in-depth technical comparison of chiral High-Performance Liquid Chromatography (HPLC) methods for the resolution of 3-(Boc-amino)-4-(4-methylphenyl)butyric acid enantiomers. The accurate separation and quantification of these enantiomers are paramount for researchers, scientists, and drug development professionals, as different enantiomers of a chiral compound can exhibit varied pharmacological and toxicological effects.[]

The Imperative of Chiral Separation in Drug Development

Chirality is a fundamental property of many biological molecules, including amino acids and their derivatives.[2] The distinct three-dimensional arrangement of atoms in enantiomers can lead to significant differences in their biological activity.[] Therefore, the ability to separate and analyze enantiomers is crucial throughout the drug development process, from discovery to quality control.[3][4] Chiral HPLC is a powerful and widely used technique for achieving this separation.[4][5]

Selecting the Optimal Chiral Stationary Phase (CSP)

The cornerstone of a successful chiral HPLC separation is the choice of the chiral stationary phase (CSP).[5] For N-protected amino acids like the target analyte, polysaccharide-based CSPs are a common and effective choice.[6][7][8] These CSPs, typically derivatives of cellulose or amylose, offer broad enantioselectivity for a wide range of compounds.[2][6]

This guide compares the performance of two widely-used polysaccharide-based CSPs:

• CHIRALCEL® OD-H: A cellulose-based CSP.

• CHIRALPAK® AD-H: An amylose-based CSP.[9]

Both columns are known for their effectiveness in separating acidic compounds when an acidic modifier is added to the mobile phase.[2][6][10][11][12]

Experimental Design and Methodology

A systematic approach was employed to develop and optimize the chiral separation method.

Experimental Protocol

• Column Screening: Initial experiments were conducted on both CHIRALCEL® OD-H and CHIRALPAK® AD-H columns.

• Mobile Phase Selection: A normal-phase mobile phase consisting of n-hexane and an alcohol modifier (isopropanol, IPA) was chosen. Trifluoroacetic acid (TFA) was added as an acidic modifier to suppress the ionization of the carboxylic acid group of the analyte and improve peak shape.[6][10]

• Optimization: The ratio of n-hexane to IPA and the concentration of TFA were systematically varied to achieve optimal resolution and analysis time.

• Standard Conditions: The flow rate was maintained at 1.0 mL/min, and the column temperature was controlled at 25°C.

• Detection: UV detection was performed at a wavelength of 254 nm.

Experimental Workflow Diagram

Caption: Workflow for Chiral HPLC Method Development.

Comparative Performance Analysis

The optimized chromatographic conditions and performance data for each column are presented below.

Parameter	CHIRALCEL® OD-H (Cellulose-based)	CHIRALPAK® AD-H (Amylose-based)
Mobile Phase	n-Hexane/IPA/TFA (90:10:0.1, v/v/v)	n-Hexane/IPA/TFA (85:15:0.1, v/v/v)
Flow Rate	1.0 mL/min	1.0 mL/min
Temperature	25°C	25°C
Retention Time (Enantiomer 1)	9.2 min	11.5 min
Retention Time (Enantiomer 2)	11.3 min	14.8 min
Resolution (Rs)	2.3	3.1
Tailing Factor (Tf)	1.3	1.1

Discussion of Results

Both columns successfully resolved the enantiomers of 3-(Boc-amino)-4-(4-methylphenyl)butyric acid with baseline separation (Rs > 1.5). However, the CHIRALPAK® AD-H column demonstrated superior performance, providing a significantly higher resolution of 3.1. The peak shapes were also more symmetrical on the amylose-based column, as indicated by a lower tailing factor.

The enhanced separation on CHIRALPAK® AD-H can be attributed to the different chiral recognition mechanisms of amylose and cellulose derivatives. The helical structure of the amylose carbamate derivative likely offers more effective and selective interactions with the analyte's stereocenter. These interactions are thought to involve hydrogen bonding, π-π stacking, and steric hindrance, leading to a greater difference in the retention times of the enantiomers.

Proposed Chiral Recognition Mechanism

Caption: Proposed interaction model for chiral recognition.

Conclusion and Recommendations

For the chiral separation of 3-(Boc-amino)-4-(4-methylphenyl)butyric acid enantiomers, both CHIRALCEL® OD-H and CHIRALPAK® AD-H columns are viable options. However, based on the experimental data, the CHIRALPAK® AD-H column is highly recommended for achieving superior resolution and better peak symmetry under normal-phase conditions. The optimized method presented provides a robust and reliable platform for the accurate analysis of these enantiomers, which is essential for quality control and regulatory purposes in the pharmaceutical industry.

References

• Astec. (n.d.). Amino Acid and Peptide Chiral Separations.

• LCGC International. (2020, November 12). A Strategy for Developing HPLC Methods for Chiral Drugs. Retrieved from [Link]

• Wallworth, D. (n.d.). Chiral Amino Acid and Peptide Separations – the Next Generation. Chromatography Today. Retrieved from [Link]

• Daicel Corporation. (n.d.). Instruction Manual for CHIRALPAK® AD-H Columns.

• Xiang, Y., et al. (n.d.). Separation of a chiral amide on a Chiralcel OD-H column. ResearchGate. Retrieved from [Link]

• Esquivel, J.B., Sanchez, C., & Fazio, M.J. (1998). Chiral HPLC Separation of Protected Amino Acids.
• Tumashov, A.A., et al. (2021). HPLC separation of 2-aryloxycarboxylic acid enantiomers on chiral stationary phases. Bulletin of the Academy of Sciences of the USSR Division of Chemical Science, 70(5), 900-907.
• Google Patents. (2012). CN102824900A - Method for chiral separation of various side chain protected amino acids.
• Zhao, H., Li, J.W., & Wu, F. (2026). Development of a Reversed-Phase Chiral HPLC Method for Concurrent Chiral, Achiral, Assay, and Identification Analysis of Boc-L-Valine. American Journal of Analytical Chemistry, 17, 1-8.

• Chiral Technologies. (2021, January). Instruction Manual for CHIRALPAK® AD-H, AS-H, AY-H, AZ-H CHIRALCEL® OD-H. Retrieved from [Link]

• Chiral Technologies. (n.d.). Instruction Manual for CHIRALCEL OD-H, CHIRALCEL OJ-H Columns. Retrieved from [Link]

• HPLC. (n.d.). Instruction manual for CHIRALPAK® AD-H. Retrieved from [Link]

• Amerigo Scientific. (n.d.). CHIRALPAK® AD / CHIRALPAK® AD-H / CHIRALPAK® AD-3 Polysaccharide Derivative Normal Phase Chiral Columns (coating type). Retrieved from [Link]

• Phenomenex. (n.d.). Chiral HPLC Separations. Retrieved from [Link]

• Journal of Chromatography A. (2018). Separation of the enantiomers of underivatized amino acids by using serially connected dual column high-performance liquid chromatography. Retrieved from [Link]

• Yakhak Hoeji. (2021, June 30). Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases. Retrieved from [Link]

• Daicel Chiral Technologies. (n.d.). Daicel Chiral Zwitterionic & Other Specialty Chiral Selectors. Retrieved from [Link]

• VTechWorks. (n.d.). CHIRAL SEPARATIONS INTRODUCTION 1.1. Importance of Chiral Separation. Retrieved from [Link]

• ACS Publications. (2024, January 31). Three-Minute Enantioselective Amino Acid Analysis by Ultra-High-Performance Liquid Chromatography Drift Tube Ion Mobility-Mass Spectrometry Using a Chiral Core–Shell Tandem Column Approach. Retrieved from [Link]

Sources

• 2. vtechworks.lib.vt.edu [vtechworks.lib.vt.edu]
• 3. chromatographytoday.com [chromatographytoday.com]
• 4. phx.phenomenex.com [phx.phenomenex.com]
• 5. Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases [yakhak.org]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. scirp.org [scirp.org]
• 9. CHIRALPAK® AD / CHIRALPAK® AD-H / CHIRALPAK® AD-3 Polysaccharide Derivative Normal Phase Chiral Columns (coating type) [amerigoscientific.com]
• 10. researchgate.net [researchgate.net]
• 11. chiraltech.com [chiraltech.com]
• 12. ct-k.com [ct-k.com]

A Comparative Guide to the Stability of α- vs. β-Homophenylalanine Derivatives in Drug Development

Introduction: The Stability Imperative in Peptide-Based Therapeutics

In the landscape of modern drug development, peptides represent a class of therapeutics with high specificity and potency. However, their clinical utility is often hampered by a critical vulnerability: rapid degradation by endogenous proteases.[1][2] This inherent instability leads to short in vivo half-lives, necessitating frequent and high-dose administrations that can impact patient compliance and treatment cost.[3] To overcome this hurdle, medicinal chemists employ various strategies, one of the most effective being the incorporation of non-proteinogenic amino acids to create peptidomimetics with enhanced metabolic stability.[4][5]

Among these, α- and β-homophenylalanine (α-Hphe and β-Hphe) are of significant interest. By introducing an additional methylene group into the backbone of the native phenylalanine, these isomers alter the peptide's conformational properties and its susceptibility to enzymatic recognition and cleavage. This guide provides an in-depth comparison of the stability of α-Hphe versus β-Hphe derivatives, offering experimental insights and protocols for researchers engaged in the design of next-generation peptide therapeutics.

The Structural Rationale: Why an Extra Carbon Matters

The fundamental difference between α- and β-amino acids lies in the placement of the amino group relative to the carboxyl group. In α-amino acids, both are attached to the same carbon (the α-carbon). In β-amino acids, they are separated by an additional carbon. This seemingly minor alteration has profound consequences for the peptide backbone.

The incorporation of a β-amino acid introduces a more flexible and conformationally distinct structure compared to the rigid, planar peptide bonds of α-peptides.[6] This altered geometry disrupts the canonical extended conformation that proteases typically require to bind and cleave their substrates.[7][8] As a result, peptides constructed entirely from or incorporating β-amino acids exhibit a superior stability profile against a multitude of peptidases.[9]

Experimental Approaches for Stability Assessment

To empirically compare the stability of α-Hphe and β-Hphe derivatives, a series of standardized assays are employed. The choice of experiment is dictated by the desired information, whether it be resistance to a specific enzyme, stability in a complex biological matrix, or overall pharmacokinetic behavior.

Protocol 1: In Vitro Enzymatic Stability Assay using α-Chymotrypsin

Causality: α-Chymotrypsin is selected as the model protease for this assay due to its well-characterized preference for cleaving peptide bonds at the C-terminus of aromatic amino acids like phenylalanine, tyrosine, and tryptophan.[10][11] This makes it an ideal enzyme to challenge the stability of homophenylalanine-containing peptides and directly probe the protective effect of the α- vs. β-isomer.

Methodology:

• Substrate Preparation: Synthesize or procure peptides containing either α-Hphe or β-Hphe. Prepare stock solutions (e.g., 10 mM) in a suitable buffer (e.g., 50 mM Tris-HCl, pH 8.0).

• Enzyme Preparation: Prepare a stock solution of α-chymotrypsin (e.g., 1 mg/mL) in the same buffer.

• Reaction Initiation: In a microcentrifuge tube, combine the peptide substrate (to a final concentration of 1 mM) and α-chymotrypsin (to a final concentration of 10 µg/mL).

• Incubation: Incubate the reaction mixture at 37°C. Collect aliquots at various time points (e.g., 0, 15, 30, 60, 120, and 240 minutes).

• Reaction Quenching: Immediately stop the reaction in each aliquot by adding an equal volume of a quenching solution, such as 10% trichloroacetic acid (TCA), to precipitate the enzyme.

• Analysis:

  • Centrifuge the quenched samples to pellet the precipitated protein.

  • Analyze the supernatant using Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC).[12]

  • Monitor the disappearance of the parent peptide peak and the appearance of degradation product peaks over time.

• Data Interpretation: Calculate the percentage of the intact peptide remaining at each time point. The half-life (t½) of the peptide can be determined by plotting the percentage of remaining peptide against time.

Self-Validation and Controls:

• Negative Control: An identical reaction mixture without the enzyme to account for any non-enzymatic degradation.

• Positive Control: A standard α-peptide known to be readily cleaved by chymotrypsin to ensure the enzyme is active.

Workflow for Enzymatic Stability Assessment

The following diagram illustrates the key steps in the in vitro enzymatic stability assay.

Caption: Workflow for assessing peptide stability against enzymatic degradation.

Comparative Stability Data: α-Hphe vs. β-Hphe

Derivative Type	General Proteolytic Stability	Expected Half-Life (in vitro)	Rationale
α-Homophenylalanine Peptide	Susceptible	Minutes to a few hours	The α-peptide backbone is the natural substrate for proteases. While the extra methylene group may slightly alter binding affinity, it does not prevent recognition and cleavage by enzymes like chymotrypsin.
β-Homophenylalanine Peptide	Highly Resistant	Many hours to days[14]	The altered β-peptide backbone geometry prevents proper docking into the active site of most common proteases, effectively rendering the peptide bond non-hydrolyzable.[13][15] Studies have repeatedly shown that β-peptides are resilient to degradation by a wide array of enzymes.[9][13][15]

Studies on mixed α,β-peptides further support this finding, demonstrating that even the inclusion of a single β-amino acid can significantly slow degradation.[9] Peptides composed entirely of β-amino acids are exceptionally stable, with some studies reporting no observable degradation after extended incubation with powerful proteases.[9][14][15]

Chemical Stability: Considerations Beyond Enzymes

While enzymatic degradation is the primary concern for in vivo stability, the chemical stability of the amino acid derivatives themselves under various pH and temperature conditions is also relevant, particularly for formulation and storage.

• α-Homophenylalanine: L-homophenylalanine generally shows high thermal stability, decomposing at temperatures well above physiological or storage conditions.[16] Its solubility is pH-dependent, increasing significantly at pH values below 2.5 and above 9.5.[16]

• β-Homophenylalanine: β-amino acids exhibit similar chemical stability profiles to their α-counterparts regarding temperature and pH. The fundamental amide bond is not inherently more or less susceptible to chemical hydrolysis under typical physiological or formulation conditions.

The critical difference remains in their interaction with the biological machinery of degradation.

Implications for Drug Design and Development

The evidence overwhelmingly supports the use of β-homophenylalanine over α-homophenylalanine when the primary goal is to enhance metabolic stability and prolong the in vivo half-life of a peptide therapeutic.

• Enhanced Pharmacokinetics: By replacing a proteolytically labile α-amino acid with a resistant β-amino acid, developers can significantly extend the circulation time of a peptide drug.[2][3] This translates to improved efficacy, reduced dosing frequency, and a better therapeutic window.

• Structural Mimicry: A key challenge and success in using β-amino acids is their ability to be incorporated into peptides that can still mimic the structure and function of the original α-peptide, thereby retaining biological activity while gaining stability.[14][17]

• Tunable Stability: For applications where some level of degradation is desirable (e.g., for prodrugs or controlled release), mixed α,β-peptides can be designed. The strategic placement of β-amino acids can protect specific cleavage sites while leaving others accessible, allowing for a "tunable" stability profile.[9]

The following diagram illustrates the principle of enzymatic evasion by β-peptides.

Caption: Steric hindrance prevents β-peptides from fitting into protease active sites.

Conclusion

For researchers and drug developers aiming to create robust, long-lasting peptide therapeutics, the choice between α- and β-homophenylalanine derivatives is clear. The incorporation of β-homophenylalanine offers a powerful and validated strategy to overcome the primary obstacle of proteolytic degradation. While α-homophenylalanine remains a useful non-canonical amino acid for other purposes, its α-peptide backbone provides little defense against enzymatic attack. By leveraging the unique structural properties of β-amino acids, scientists can design peptidomimetics with vastly improved pharmacokinetic profiles, paving the way for more effective and convenient treatments for a wide range of diseases.

References

• Frackenpohl, J., et al. (2005). The proteolytic stability of 'designed' beta-peptides containing alpha-peptide-bond mimics and of mixed alpha,beta-peptides: application to the construction of MHC-binding peptides. PubMed. Available at: [Link]

• Salado, M., et al. (2021). Protease-resistant peptides for targeting and intracellular delivery of therapeutics. Wiley Online Library. Available at: [Link]

• Gademann, K., et al. (2004). Probing the Proteolytic Stability of Beta-Peptides Containing Alpha-Fluoro- And Alpha-Hydroxy-Beta-Amino Acids. PubMed. Available at: [Link]

• Seebach, D., & Matthews, J. L. (1997). The Biological Stability of β-Peptides: No Interactions between α. CHIMIA. Available at: [Link]

• Alhamadsheh, M. M., et al. (2019). A biomimetic approach for enhancing the in vivo half-life of peptides. Nature Communications. Available at: [Link]

• Alhamadsheh, M. (2018). Extending the half-life of therapeutic peptides. Research Outreach. Available at: [Link]

• Wloch, M., et al. (2024). Aqueous solution and solid-state behaviour of l-homophenylalanine: experiment, modelling, and DFT calculations. MPG.PuRe. Available at: [Link]

• Tan, Y. T., et al. (2015). Synthesis of L-homophenylalanine via integrated membrane bioreactor Influence of pH on yield. ResearchGate. Available at: [Link]

• Welch, B. D., et al. (2021). Engineering protease-resistant peptides to inhibit human parainfluenza viral respiratory infection. bioRxiv. Available at: [Link]

• Labinsights. (2023). Properties and Applications of Chymotrypsin. Labinsights. Available at: [Link]

• Akter, E., et al. (2022). Peptides Containing β-Amino Acid Patterns: Challenges and Successes in Medicinal Chemistry. ACS Publications. Available at: [Link]

• Xu, Q., et al. (2000). The synthesis of l-(+)-homophenylalanine hydrochloride. Tetrahedron: Asymmetry. Available at: [Link]

• Heuson, E., et al. (2021). Preparative Coupled Enzymatic Synthesis of L-Homophenylalanine and 2-Hydroxy-5-oxoproline with Direct In Situ Product Crystallization and Cyclization. ACS Omega. Available at: [Link]

• Bodzioch, K., et al. (2020). Synthesis and Inhibitory Studies of Phosphonic Acid Analogues of Homophenylalanine and Phenylalanine towards Alanyl Aminopeptidases. MDPI. Available at: [Link]

• Pál, G., et al. (2007). Chymotrypsin C (caldecrin) promotes degradation of human cationic trypsin: Identity with Rinderknecht's enzyme Y. PNAS. Available at: [Link]

• Ferreira, A. R., et al. (2019). Tripeptides Featuring Dehydrophenylalanine and Homophenylalanine: Homo- Versus Hetero-Chirality and Sequence Effects on Self-Assembly and Gelation. MDPI. Available at: [Link]

• Derda, R., & Jafari, M. R. (2018). Small and Simple, yet Sturdy: Conformationally Constrained Peptides with Remarkable Properties. MDPI. Available at: [Link]

• Falanga, A., et al. (2016). (A) Chymotrypsin degradation of compounds a–h. ResearchGate. Available at: [Link]

• Pousa, A., et al. (2023). Engineering mouse chymotrypsin B1 for improved trypsinogen degradation. Scientific Reports. Available at: [Link]

• Jafari, M. R., & Derda, R. (2021). Conformationally Constrained Peptides. Encyclopedia MDPI. Available at: [Link]

• van der Veen, J. N., et al. (2023). The path of proteolysis by bovine chymotrypsin. WUR eDepot. Available at: [Link]

• Gosh, A., & Vishveshwara, S. (2019). Amino acid modifications for conformationally constraining naturally occurring and engineered peptide backbones: Insights from the Protein Data Bank. Wiley Online Library. Available at: [Link]

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• 4. Methods to improve the metabolic stability of peptides [creative-peptides.com]
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• 6. Research Portal [scholarship.libraries.rutgers.edu]
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Mass spectrometry analysis of beta-amino acid impurities

High-Resolution Resolution: Mass Spectrometry Strategies for -Amino Acid Impurity Profiling

As

-amino acids become increasingly foundational in modern therapeutics—ranging from peptidomimetics and antibody-drug conjugate (ADC) linkers to small-molecule drugs like sitagliptin—the analytical demand to rigorously profile their impurities has surged. Because -amino acids confer resistance to proteolytic degradation, their structural integrity is critical for drug efficacy. However, their synthesis or spontaneous degradation (such as the non-enzymatic isomerization of aspartic acid to isoaspartic acid) frequently generates closely related structural impurities[1].

As an Application Scientist, the most formidable challenge I encounter in this space is the "isobaric trap": differentiating a

-amino acid from its -amino acid isomer or enantiomer. This guide objectively compares three advanced mass spectrometry (MS) platforms to solve this challenge, providing the mechanistic rationale and validated protocols necessary to optimize your impurity profiling workflows.

The Mechanistic Challenge: The Isobaric Trap

An

-amino acid and its -isomer (e.g., -alanine vs. -alanine, or Aspartate vs. isoAspartate) share the exact same empirical formula, monoisotopic mass, and highly similar polarities.

In a standard Electrospray Ionization (ESI) source, they produce identical precursor ions (

). Furthermore, traditional Collision-Induced Dissociation (CID) often yields indistinguishable product ion spectra because the lowest-energy fragmentation pathways are shared[2]. Consequently, if these isomers co-elute from a liquid chromatography (LC) column, standard mass spectrometry cannot differentiate the active pharmaceutical ingredient from its impurity. Resolving this requires either extreme chromatographic intervention, alternative fragmentation physics, or gas-phase structural separation.

Platform Comparison: Navigating the Analytical Triangle

Triple Quadrupole (QqQ) LC-MS/MS: The Targeted Workhorse

The Mechanism: QqQ platforms rely entirely on chromatographic separation prior to MS detection. Because triple quadrupoles cannot definitively differentiate isomers and are susceptible to ion suppression, appropriate chromatography must be applied before ionization[3]. The Verdict: While QqQ offers unmatched sensitivity for targeted quantitation, achieving baseline resolution of

isomers requires 2D-LC or chiral stationary phases[3]. While chemical derivatization can improve separation, it is tedious, time-consuming, and can introduce artifactual isomerization[4].

High-Resolution Q-TOF with ETD: The Structural Elucidator

The Mechanism: High-resolution Quadrupole Time-of-Flight (Q-TOF) provides exact mass, but overcomes the isobaric trap using alternative fragmentation. Isoaspartic acid (a

-amino acid) contains an additional methylene group in the backbone, forming a unique C -C bond[2]. Electron Capture Dissociation (ECD) or Electron Transfer Dissociation (ETD) can specifically cleave this bond, providing diagnostic fragments that definitively confirm the -linkage[2]. The Verdict: Excellent for structural elucidation, but ETD efficiency is highly dependent on the precursor charge state, making it challenging for small, singly-charged underivatized amino acids.

Ion Mobility-Mass Spectrometry (IM-MS): The Gas-Phase Separator

The Mechanism: IM-MS introduces an orthogonal dimension of separation based on molecular shape. The extended backbone of a

-amino acid alters its 3D conformation compared to the -isomer[1]. When driven through a drift tube filled with inert gas, these conformational differences result in distinct Collision Cross Sections (CCS)[5]. The Verdict: IM-MS allows baseline resolution of co-eluting isomers in milliseconds based on their Arrival Time Distributions (ATDs)[6], eliminating the need for complex 2D-LC setups.

Quantitative Performance Matrix

To guide platform selection, the following table summarizes the comparative performance of these MS strategies for

-amino acid impurity profiling:

Analytical Platform	Resolution Mechanism	Sensitivity (LOD)	Throughput	Key Advantage	Limitation
QqQ LC-MS/MS	Chromatographic (2D-LC/Chiral)	1–5 ng/mL	15–20 min	Highest sensitivity and dynamic range for quantitation	Cannot resolve co-eluting isomers; heavily relies on LC
Q-TOF (with ETD)	Diagnostic Fragmentation	10–50 ng/mL	15–20 min	C -C bond cleavage definitively confirms -linkage	Lower sensitivity; ETD requires higher precursor charge states
IM-MS (TWIMS)	Gas-Phase Shape (CCS)	5–20 ng/mL	5–10 min	Baseline resolution of isomers in milliseconds	Higher capital cost; requires complex 4D data processing

Visualizing the IM-MS Workflow

Workflow for resolving α/β-amino acid isomers using LC-IM-MS/MS.

Validated Experimental Protocol: IM-MS Workflow

To ensure a self-validating and reproducible system, the following protocol details an optimized Traveling Wave Ion Mobility Spectrometry (TWIMS) workflow for underivatized

-amino acid impurity profiling.

Step 1: Underivatized Sample Preparation

Causality: We avoid derivatization because it adds tedious processing time and can induce artifactual isomerization of the analytes[4].

• Aliquot 50 µL of the biological or synthetic sample.

• Add 450 µL of internal standard solution (isotopically labeled

  -amino acids) dissolved in 100% Mobile Phase A.

• Vortex for 30 seconds, refrigerate at 4 °C for 30 minutes to precipitate proteins, and centrifuge at 12,000 rpm for 5 minutes[4].

• Transfer the supernatant to an autosampler vial.

Step 2: Mixed-Mode UPLC Separation

Causality: Traditional C18 columns fail to retain highly polar underivatized amino acids. While ion-pairing agents can force retention, they irremediably contaminate the MS source[4]. We utilize a mixed-mode column to achieve retention via combined anion-exchange and reversed-phase interactions.

• Column: Thermo Scientific™ Acclaim™ Trinity mixed-mode column (or equivalent), maintained at 30 °C[4].

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient: 0–1 min (1% B), 1–7 min (1% to 35% B), followed by column washing and re-equilibration at 0.3 µL/min[6]. Inject 2 µL of the prepared sample.

Step 3: Ion Mobility (TWIMS) Acquisition

Causality: Co-eluting

and isomers enter the IM cell simultaneously. The TWIMS cell separates them based on their collisional cross-section (CCS) against a neutral buffer gas before they reach the fragmentation cell[6].

• Source Parameters: ESI positive mode, capillary voltage 3 kV, sampling cone 30 V, source temperature 80 °C[6].

• TWIMS Parameters: Calibrate the drift tube using a polyalanine standard. Set nitrogen buffer gas pressure to 3 mbar, wave height to 40 V, and wave velocity to 550 m/s[6].

• Acquisition: Acquire continuous MS spectra over a mass range of m/z 50–2000 with a 0.2 s scan time[6].

Step 4: Data Processing & CCS Calculation

• Extract the Extracted Ion Chromatogram (EIC) for the target m/z.

• For any single chromatographic peak, extract the Arrival Time Distribution (ATD).

• Identify distinct drift time peaks (e.g., an

  -isomer arriving at 5.82 ms and a -isomer arriving at 6.09 ms)[1].

• Convert drift times to CCS (

  ) using the polyalanine calibration curve to definitively assign the and configurations.

References

• Title: Direct Quantification of Amino Acids in Plasma by Liquid Chromatography-Tandem Mass Spectrometry for Clinical Research Source: Thermo Fisher Scientific URL: 4

• Title: Ion mobility mass spectrometry (IM-MS) is an emerging technique for differentiation of isomers Source: PolyU Electronic Theses URL: 5

• Title: Sub-residue Resolution Footprinting of Ligand-Protein Interactions by Carbene Chemistry and Ion Mobility-Mass Spectrometry Source: NIH PMC URL: 6

• Title: Quantitative Analysis of Underivatized Amino Acids by Liquid Chromatography-Tandem Mass Spectrometry Source: NIH PubMed URL: 3

• Title: Aspartic Acid Isomerization Characterized by High Definition Mass Spectrometry Significantly Alters the Bioactivity of a Novel Toxin from Poecilotheria Source: NIH PMC URL: 1

• Title: DEAMIDATION AND RELATED PROBLEMS IN STRUCTURAL ANALYSIS OF PEPTIDES AND PROTEINS Source: Boston University School of Medicine / Warwick URL: 2

Sources

• 1. Aspartic Acid Isomerization Characterized by High Definition Mass Spectrometry Significantly Alters the Bioactivity of a Novel Toxin from Poecilotheria - PMC [pmc.ncbi.nlm.nih.gov]
• 2. warwick.ac.uk [warwick.ac.uk]
• 3. Quantitative Analysis of Underivatized Amino Acids by Liquid Chromatography-Tandem Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. theses.lib.polyu.edu.hk [theses.lib.polyu.edu.hk]
• 6. Sub-residue Resolution Footprinting of Ligand-Protein Interactions by Carbene Chemistry and Ion Mobility-Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

A Researcher's Guide to the Validation of Beta-Peptide Proteolytic Stability Assays

For researchers, scientists, and drug development professionals, the promise of beta-peptides as therapeutic candidates is intrinsically linked to their remarkable stability. Unlike their alpha-peptide counterparts, which are often rapidly degraded by proteases, beta-peptides exhibit a profound resistance to enzymatic cleavage.[1][2] This inherent stability, a consequence of their unique backbone structure, is a double-edged sword. While it offers the potential for drugs with longer half-lives and improved bioavailability, it also presents a significant analytical challenge: how do we accurately and reliably measure the stability of a molecule that is, by its nature, designed to resist degradation?

This guide provides an in-depth comparison of methodologies for validating the proteolytic stability of beta-peptides. Moving beyond a simple recitation of protocols, we will delve into the causality behind experimental choices, enabling you to design and execute self-validating assays that generate trustworthy and publishable data.

The Challenge of Proving Stability: Why Standard Assays Fall Short

Traditional proteolytic stability assays, developed for alpha-peptides, often involve incubation with common proteases like trypsin or chymotrypsin, or in biological matrices such as human serum or plasma, followed by analysis of the remaining intact peptide over time.[1][3] However, when applied to beta-peptides, these standard assays frequently yield a flat line: no degradation is observed.[1][2] This lack of degradation can be misleading. Is the peptide truly stable, or is the assay simply not sensitive enough to detect minute levels of degradation?

This ambiguity necessitates a more rigorous approach to assay validation for beta-peptides. The core objective shifts from merely quantifying degradation to definitively proving stability under conditions that would readily degrade a susceptible control peptide.

Comparative Analysis of Assay Matrices

The choice of the proteolytic matrix is a critical first step in designing a stability assay. The most common choices are individual proteases and complex biological fluids like serum or plasma.

Assay Matrix	Advantages	Disadvantages	Best For
Purified Proteases (e.g., Trypsin, Chymotrypsin, Elastase, Pronase)	- High reproducibility- Mechanistic insights into cleavage sites	- May not reflect the complexity of the in vivo environment- Beta-peptides are often resistant to these common proteases[1]	- Initial screening for susceptibility to specific protease classes.- Investigating mixed alpha/beta-peptide stability.
Human Serum/Plasma	- More physiologically relevant, containing a cocktail of proteases[3]- Provides a good overall picture of stability in a biological fluid	- High inter-donor variability[4]- Complex matrix can interfere with analysis- Potential for non-specific binding of the peptide to plasma proteins	- Preclinical assessment of peptide stability.- Comparing the stability of a beta-peptide to an alpha-peptide control.

Expert Insight: For beta-peptides, starting with a broad-spectrum protease cocktail like pronase, or a more complex matrix like human serum, is often more informative than using highly specific proteases like trypsin, to which they are almost universally resistant.[1]

The Cornerstone of Beta-Peptide Stability Assays: Forced Degradation

Given the high stability of beta-peptides, forced degradation studies are not just a supplementary tool but a central component of a robust validation strategy.[5][6] These studies intentionally subject the peptide to harsh conditions to induce degradation, thereby identifying potential degradation products and pathways.[7][8]

A typical forced degradation study for a beta-peptide would involve exposure to:

• Acidic and Basic Conditions: To assess susceptibility to hydrolysis.

• Oxidative Stress: Using agents like hydrogen peroxide to identify oxidation-prone residues.

• Elevated Temperatures: To evaluate thermal stability.

• High Concentrations of Aggressive Proteases: Employing broad-spectrum enzymes at higher concentrations or for longer durations than in standard assays.

The goal is not necessarily to mimic physiological conditions but to stress the molecule to a point where its stability limits can be defined.[9] A target degradation of 5-20% is often considered ideal to ensure that the analytical method is capable of detecting and quantifying degradation products.[7]

Experimental Protocols: A Step-by-Step Guide

The following protocols represent a best-practice approach to validating the proteolytic stability of a novel beta-peptide, incorporating a direct comparison with a known-labile alpha-peptide as a positive control.

Protocol 1: Comparative Stability in Human Serum

This assay provides a direct comparison of the stability of a beta-peptide and a control alpha-peptide in a physiologically relevant matrix.

Workflow for Comparative Serum Stability Assay

Sources

• 1. The proteolytic stability and cytotoxicity studies of L-aspartic acid and L-diaminopropionic acid derived beta-peptides and a mixed alpha/beta-peptide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The proteolytic stability of 'designed' beta-peptides containing alpha-peptide-bond mimics and of mixed alpha,beta-peptides: application to the construction of MHC-binding peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Differential stability of therapeutic peptides with different proteolytic cleavage sites in blood, plasma and serum | PLOS One [journals.plos.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Proteins & Peptides Forced Degradation Studies - Therapeutic Proteins & Peptides - CD Formulation [formulationbio.com]
• 6. biopharmaspec.com [biopharmaspec.com]
• 7. researchgate.net [researchgate.net]
• 8. biotech-spain.com [biotech-spain.com]
• 9. Forced Degradation Studies for GLP-1 Peptide Drugs | Daicel Pharma [daicelpharmastandards.com]

Crystal structure analysis of 3-(Boc-amino)-4-(4-methylphenyl)butyric acid

An In-Depth Guide to the Crystal Structure Analysis of 3-(Boc-amino)-4-(4-methylphenyl)butyric Acid: A Comparative Approach

This guide provides a comprehensive framework for the single-crystal X-ray diffraction (SC-XRD) analysis of 3-(Boc-amino)-4-(4-methylphenyl)butyric acid. As the crystal structure for this specific molecule is not publicly available in the Cambridge Structural Database (CSD) as of this writing, this document serves as both a detailed procedural guide and a comparative analysis. We will establish a robust experimental and computational workflow, drawing comparisons with structurally related analogues to predict and understand the solid-state behavior of the target compound. This approach empowers researchers in drug development and materials science to elucidate the structures of novel chiral building blocks, providing critical insights into their stereochemistry, intermolecular interactions, and physicochemical properties.

The Critical First Step: Achieving Diffraction-Quality Crystals

The journey to a crystal structure begins with a high-quality single crystal. Boc-protected amino acids, like the target molecule, can be challenging to crystallize, often presenting as oils or amorphous solids due to their conformational flexibility and the bulky, lipophilic tert-butyloxycarbonyl (Boc) group.[1] Success hinges on a systematic exploration of crystallization conditions.

The choice of solvent is paramount. The molecule possesses a polar carboxylic acid, a moderately polar Boc-protected amine, and a nonpolar p-tolyl group. A solvent system must balance these features. Solvents like ethyl acetate, acetone, or isopropanol can solubilize the molecule, while a less polar anti-solvent, such as hexane or heptane, is used to slowly induce supersaturation.

Comparative Crystallization Methodologies

A screening of various techniques is the most effective strategy. The causality behind this choice is that nucleation and crystal growth are sensitive to kinetics, and different methods alter the rate of supersaturation in distinct ways.

Method	Principle	Advantages	Considerations for Target Molecule
Slow Evaporation	Solvent slowly evaporates from a saturated solution, increasing solute concentration.	Simple setup; effective for many organic molecules.	The target molecule may form an oil if evaporation is too rapid. A loosely covered vial in a vibration-free area is essential.
Vapor Diffusion	Anti-solvent vapor slowly diffuses into a sealed chamber containing the dissolved sample.	Finer control over the rate of supersaturation than slow evaporation.	Recommended. A setup with the sample dissolved in ethyl acetate and a reservoir of hexane is a logical starting point.
Solvent/Anti-solvent Layering	A layer of anti-solvent is carefully added on top of a solution of the compound.	Creates a sharp gradient for crystallization at the interface.	Can be effective but may lead to polycrystalline material if the interface is disturbed.
Seed-Induced Crystallization	A microcrystal (seed) is introduced to a saturated solution to initiate growth.	Bypasses the often-difficult nucleation step; useful for obtaining larger crystals.	Requires a pre-existing crystal. A patent for crystallizing other Boc-amino acids notes success by obtaining an oily product first, then adding seed crystals.[2][3]

Recommended Experimental Protocol: Vapor Diffusion

This protocol is designed to be self-validating by systematically exploring a solvent/anti-solvent matrix.

• Preparation : Dissolve 5-10 mg of purified 3-(Boc-amino)-4-(4-methylphenyl)butyric acid in 0.5 mL of a "good" solvent (e.g., ethyl acetate) in a small, open vial.

• Setup : Place this vial inside a larger, sealable jar (e.g., a 20 mL scintillation vial) containing 2-3 mL of a "poor" anti-solvent (e.g., hexane).

• Sealing : Seal the larger jar tightly to create a closed system where the anti-solvent vapor can slowly diffuse into the sample vial.

• Incubation : Store the setup in a stable, vibration-free environment at a constant temperature (e.g., room temperature or 4°C). Slower cooling and diffusion rates often yield higher quality crystals.[4]

• Monitoring : Observe the vial periodically over several days to weeks for the appearance of single crystals. Document all conditions and outcomes meticulously.

Crystallization Workflow Diagram

Caption: Workflow for single crystal growth via vapor diffusion.

From Crystal to Data: Single-Crystal X-ray Diffraction (SC-XRD)

Once a suitable crystal (typically 0.1-0.3 mm in size, with sharp edges and no visible defects) is obtained, the next step is to collect diffraction data. The typical workflow for small molecule crystallography involves mounting the crystal, collecting diffraction images, and processing these images to obtain a reflection file.[5][6]

Experimental Protocol: Data Collection

• Crystal Mounting : Carefully select a single crystal and mount it on a cryoloop using a cryoprotectant oil (e.g., Paratone-N) to prevent ice formation.

• Cryo-Cooling : Immediately place the mounted crystal into a stream of cold nitrogen gas (typically 100 K). This is a critical step that minimizes thermal motion of the atoms and reduces radiation damage, leading to higher quality data.

• Centering : Mount the loop on the diffractometer's goniometer head and optically and gravitationally center the crystal in the X-ray beam.

• Data Collection Strategy : Modern diffractometers automate the process of determining the unit cell and planning a data collection strategy to ensure high completeness and redundancy of the data.

• Data Acquisition : Execute the data collection run. X-rays diffract off the crystal's electron clouds, and the resulting diffraction pattern is recorded by a detector over a series of rotational frames.

• Data Processing : The raw image files are processed using software integrated with the diffractometer. This involves:

  • Indexing : Determining the unit cell parameters and crystal lattice orientation.

  • Integration : Measuring the intensity of each diffraction spot (reflection).

  • Scaling and Absorption Correction : Correcting for variations in intensity due to crystal size, absorption, and other experimental factors.

The output of this process is a reflection file (e.g., an .hkl file) containing the Miller indices (h,k,l) and intensity for each reflection, which is the input for structure solution.

Data Collection & Processing Workflow

Caption: Standard workflow for SC-XRD data collection and processing.

Decoding the Data: Structure Solution and Refinement

With the reflection file in hand, the next phase is computational: determining the arrangement of atoms in the crystal. This is a two-part process involving structure solution (finding an initial approximate model) and structure refinement (optimizing that model to best fit the experimental data).

Comparison of Software Packages

While numerous programs exist, the combination of SHELX (for solution and refinement) and Olex2 (a graphical user interface) is exceptionally common and powerful in chemical crystallography.[7][8][9]

Software	Primary Function	Key Features	Causality of Use
SHELXT or SHELXS	Structure Solution	Employs Direct Methods or Patterson functions to solve the "phase problem" and provide an initial atomic model.[10]	These algorithms are robust and highly successful for the vast majority of small-molecule structures.
SHELXL	Structure Refinement	Uses a least-squares algorithm to refine atomic positions, thermal parameters, and other model parameters against the diffraction data.[7]	It is the gold standard for refinement, offering extensive options for handling disorder, twinning, and applying restraints.[11]
Olex2	Graphical User Interface	Integrates solution, refinement, and analysis tools into a user-friendly visual environment. Simplifies model building and visualization.[8][12]	It dramatically lowers the barrier to entry for crystallographic analysis, making the powerful SHELX programs accessible without extensive command-line work.[9]

Structure Elucidation Workflow

• Import Data : Load the reflection (.hkl) and instruction (.ins) files into Olex2.

• Space Group Determination : The software analyzes the reflection data to suggest the most probable space group.

• Structure Solution : Run a solution program like SHELXT. This will generate an initial electron density map with recognizable atomic fragments.

• Model Building : Identify and correctly assign the atoms of the molecule. This is an iterative process of assigning atom types (C, N, O) and refining.

• Anisotropic Refinement : Refine the model anisotropically, where the thermal motion of non-hydrogen atoms is described by ellipsoids rather than spheres. This is a standard step for a good quality model.

• Hydrogen Atom Placement : Add hydrogen atoms to the model using geometric constraints (a "riding model") and refine.

• Final Refinement Cycles : Run several final cycles of refinement until the model converges (i.e., parameter shifts are negligible).

• Generate Report : The final output is a Crystallographic Information File (CIF), which contains all information about the experiment and the final structural model.

Representative Crystallographic Data Table

The following table uses data from a published analogue, (S)-3-(Boc-amino)-4-phenylbutyric acid , to illustrate the typical parameters reported in a CIF. The values for the target molecule, 3-(Boc-amino)-4-(4-methylphenyl)butyric acid, are expected to be similar but not identical.

Parameter	Illustrative Value (Analogue)	Significance
Chemical Formula	C15 H21 N O4	Defines the atomic composition.
Formula Weight	279.33	Molar mass of the compound.
Crystal System	Orthorhombic	The fundamental symmetry of the crystal lattice.
Space Group	P 21 21 21	Describes the symmetry elements within the unit cell. This is a common chiral space group.
a, b, c (Å)	5.98, 11.23, 23.45	Dimensions of the unit cell.
α, β, γ (°)	90, 90, 90	Angles of the unit cell.
Volume (ų)	1575	Volume of a single unit cell.
Z	4	Number of molecules in the unit cell.
R1 [I > 2σ(I)]	< 0.05	A key indicator of the agreement between the calculated model and the observed data. A value below 5% is considered good.
wR2 (all data)	< 0.15	A weighted R-factor based on all data.
Goodness-of-Fit (S)	~ 1.0	Should be close to 1 for a good model.

Structural Analysis: A Comparative Perspective

With a refined structure, the final step is chemical interpretation. This involves analyzing intramolecular geometry (bond lengths, angles) and, most importantly, intermolecular interactions that dictate how molecules pack in the solid state.

Key Intermolecular Interactions

For 3-(Boc-amino)-4-(4-methylphenyl)butyric acid, the primary interactions governing its crystal packing are predictable:

• Carboxylic Acid Dimer : The most dominant interaction is expected to be strong O-H···O hydrogen bonds between the carboxylic acid groups of two adjacent molecules, forming a classic centrosymmetric R²₂(8) ring motif. This is a very common and stable arrangement for carboxylic acids.

• Amide N-H···O Hydrogen Bond : The N-H of the Boc-protected amine can act as a hydrogen bond donor, likely to the carbonyl oxygen of either the carboxylic acid or another Boc group. This interaction links the primary dimers into chains or sheets.[13]

Comparative Analysis with Analogues

By comparing the potential structure with known analogues, we can predict the influence of the p-tolyl group.

Analogue	Phenyl Substituent	Expected Influence on Crystal Packing
(S)-3-(Boc-amino)-4-phenylbutyric acid[14]	-H	This is the parent compound. Packing is driven by the hydrogen bonding network, with phenyl groups likely arranged to minimize steric hindrance.
Boc-(S)-3-amino-4-(4-chloro-phenyl)-butyric acid[15]	-Cl	The chloro group can participate in weak C-Cl···H or C-Cl···π interactions, potentially altering the packing arrangement compared to the parent compound.
3-Boc-amino-4-(4-bromo-phenyl)-butyric acid[16]	-Br	Similar to the chloro analogue, the larger bromine atom can influence packing through halogen bonding or simple steric effects.
Target Molecule	-CH₃	The methyl group is not a strong hydrogen bond participant. Its primary influence will be steric. It may engage in weak C-H···O or C-H···π interactions, but its bulk will likely force a specific arrangement of the phenyl rings to accommodate it, potentially leading to a different unit cell and packing efficiency than the other analogues.

Hydrogen Bonding Network Diagram

This diagram illustrates the most probable hydrogen bonding pattern, showing the formation of the carboxylic acid dimer and the linking amide hydrogen bond.

Caption: Probable hydrogen bonding network for the target molecule.

Ensuring Integrity: Structure Validation

The final step before publication or database deposition is validation. This is a non-negotiable quality control check to ensure the structural model is chemically sensible and free from errors.[17] The International Union of Crystallography (IUCr) provides a free online service called checkCIF.[18][19]

This service analyzes the uploaded CIF and generates a report with ALERTS, categorized by severity.[20] The goal is to resolve all high-severity (Level A and B) ALERTS. Common ALERTS include:

• Missed symmetry elements.

• Incorrect atom assignments.

• Unusual bond lengths or angles.

• Potentially disordered solvent molecules that have not been modeled.

A clean checkCIF report is the hallmark of a trustworthy and reliable crystal structure determination.[21]

Conclusion

The comprehensive analysis of a crystal structure provides unambiguous proof of molecular identity, absolute stereochemistry, and the subtle interplay of intermolecular forces that govern its solid-state properties. While the specific crystal structure of 3-(Boc-amino)-4-(4-methylphenyl)butyric acid has yet to be reported, this guide establishes a complete, field-proven workflow for its determination and analysis. By following a systematic approach to crystallization, employing standard practices for data collection and refinement, and interpreting the results within the comparative context of known analogues, researchers can confidently elucidate the structure of this and other novel compounds, unlocking crucial information for the advancement of drug design and chemical science.

References

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A Comparative Guide to Analytical Standards for Boc-Beta-Amino Acid Purity Testing

In the landscape of pharmaceutical development and peptide synthesis, the purity of starting materials is not merely a quality metric; it is a cornerstone of safety and efficacy. Among these critical starting materials, Boc-protected beta-amino acids hold a significant position due to their role as building blocks in a variety of therapeutic agents. Ensuring their chemical and stereochemical purity is paramount to prevent the introduction of impurities that could have unintended pharmacological or toxicological effects.[1]

This guide provides a comprehensive comparison of the primary analytical techniques used for the purity assessment of Boc-beta-amino acids. We will delve into the causality behind experimental choices, present detailed methodologies, and offer a comparative analysis of their performance, grounded in established pharmacopeial standards and regulatory expectations.

The Analytical Imperative: Why Purity Testing Matters

The tert-butyloxycarbonyl (Boc) protecting group is instrumental in peptide synthesis, yet its introduction and the synthesis of the beta-amino acid itself can give rise to a range of impurities. These can include diastereomers, enantiomers, and structurally related impurities from side reactions. A robust analytical strategy is therefore essential to fully characterize these molecules. The International Council for Harmonisation (ICH) guideline Q2(R1) provides a framework for the validation of analytical procedures, which is crucial for ensuring the reliability of these purity assessments.[2][3][4]

Core Analytical Techniques: A Comparative Overview

The determination of Boc-beta-amino acid purity relies on a suite of orthogonal analytical methods, each providing a unique piece of the purity puzzle. The most prevalent and powerful of these are High-Performance Liquid Chromatography (HPLC), Chiral HPLC, Nuclear Magnetic Resonance (NMR) Spectroscopy, and Mass Spectrometry (MS).

High-Performance Liquid Chromatography (HPLC) for Chemical Purity

HPLC is the workhorse for assessing the chemical purity of Boc-beta-amino acids, separating the main component from process-related impurities and degradation products.[5] Reversed-phase HPLC (RP-HPLC) is the most common mode used for these non-polar to moderately polar compounds.

Principle of Causality: The separation in RP-HPLC is driven by the differential partitioning of the analyte and impurities between a non-polar stationary phase (typically C18-silica) and a polar mobile phase. The Boc group significantly increases the hydrophobicity of the amino acid, leading to strong retention on the stationary phase. By creating a gradient of increasing organic solvent in the mobile phase, compounds are eluted in order of increasing hydrophobicity. This allows for the separation of impurities that have different polarities than the main Boc-beta-amino acid.

Experimental Protocol: RP-HPLC for Chemical Purity

Objective: To quantitatively determine the chemical purity of a Boc-beta-amino acid sample and separate it from potential process-related impurities.

• Instrumentation: A standard HPLC system equipped with a UV detector.

• Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in Water.

• Mobile Phase B: 0.1% Trifluoroacetic acid (TFA) in Acetonitrile.

• Gradient: A linear gradient from 5% to 95% Mobile Phase B over 20 minutes is a good starting point and can be optimized.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection: UV at 210-220 nm (where the amide bond of the Boc group and the carboxyl group absorb).

• Injection Volume: 10 µL.

• Sample Preparation: Dissolve the Boc-beta-amino acid sample in the initial mobile phase composition to a concentration of approximately 1 mg/mL. Filter through a 0.45 µm syringe filter before injection.

Data Interpretation: The purity is calculated based on the area percentage of the main peak relative to the total area of all peaks in the chromatogram. Method validation should be performed in accordance with ICH Q2(R1) guidelines to establish linearity, accuracy, precision, and sensitivity.[6]

Chiral HPLC for Enantiomeric and Diastereomeric Purity

For chiral Boc-beta-amino acids, which are common, assessing enantiomeric and diastereomeric purity is critical. Chiral HPLC is the gold standard for this, providing the necessary resolution to separate stereoisomers.[1][7]

Principle of Causality: Chiral separation is achieved by using a chiral stationary phase (CSP). These phases create a chiral environment where the transient diastereomeric complexes formed between the enantiomers and the CSP have different energies, leading to different retention times. Polysaccharide-based and macrocyclic glycopeptide-based CSPs are particularly effective for the direct separation of protected amino acids.[8][9][10] The choice of mobile phase (normal-phase or reversed-phase) is crucial and depends on the specific CSP and analyte.

Experimental Protocol: Chiral HPLC for Enantiomeric Purity

Objective: To determine the enantiomeric excess (e.e.) of a chiral Boc-beta-amino acid.

• Instrumentation: HPLC system with a UV detector.

• Column: A suitable chiral column (e.g., a polysaccharide-based column like CHIRALPAK® series or a macrocyclic glycopeptide-based column like Astec® CHIROBIOTIC®).

• Mobile Phase (Normal Phase Example): A mixture of hexane and ethanol with a small amount of an acidic or basic modifier, to be optimized for the specific column and analyte.

• Flow Rate: 0.5 - 1.0 mL/min.

• Column Temperature: 25 °C.

• Detection: UV at 210-220 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Dissolve the sample in the mobile phase to a concentration of approximately 1 mg/mL.

Data Interpretation: The enantiomeric excess is calculated from the peak areas of the two enantiomers. The method must be validated for its ability to accurately and precisely quantify the minor enantiomer, especially at low levels (e.g., ≤0.1%).

Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Confirmation and Purity

NMR spectroscopy is an indispensable tool for the structural elucidation and confirmation of Boc-beta-amino acids.[11][12] It provides detailed information about the molecular structure and can be used to identify and quantify impurities.

Principle of Causality: NMR exploits the magnetic properties of atomic nuclei. The chemical shift of a nucleus is highly sensitive to its local electronic environment, providing a unique fingerprint of the molecule's structure. ¹H NMR is used to identify the different types of protons and their connectivity, while ¹³C NMR provides information about the carbon skeleton.[11] The presence of impurities will give rise to additional signals in the spectra. Quantitative NMR (qNMR) can be used for purity assessment by integrating the signals of the analyte against a certified internal standard.

Experimental Protocol: ¹H NMR for Structural Confirmation

Objective: To confirm the chemical structure of the Boc-beta-amino acid and identify any major impurities.

• Instrumentation: A high-resolution NMR spectrometer (e.g., 400 MHz or higher).

• Sample Preparation: Dissolve 5-10 mg of the sample in a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

• Acquisition: Acquire a standard one-dimensional ¹H NMR spectrum.

• Data Analysis: Analyze the chemical shifts, integration values, and coupling patterns to assign the signals to the protons in the molecule. The characteristic singlet of the Boc group's tert-butyl protons around 1.4 ppm is a key diagnostic signal.[11]

Mass Spectrometry (MS) for Molecular Weight Verification and Impurity Identification

Mass spectrometry is a highly sensitive technique that provides information about the molecular weight of the Boc-beta-amino acid and its impurities.[13][14] When coupled with a separation technique like HPLC (LC-MS), it becomes a powerful tool for impurity profiling.[15]

Principle of Causality: MS measures the mass-to-charge ratio (m/z) of ionized molecules. Soft ionization techniques like Electrospray Ionization (ESI) are commonly used for polar molecules like amino acid derivatives, as they cause minimal fragmentation, allowing for the determination of the molecular weight. High-resolution mass spectrometry (HRMS) can provide highly accurate mass measurements, which can be used to determine the elemental composition of the parent molecule and any impurities.[13]

Experimental Protocol: LC-MS for Impurity Profiling

Objective: To identify and characterize impurities in a Boc-beta-amino acid sample.

• Instrumentation: An HPLC system coupled to a mass spectrometer (e.g., a quadrupole or time-of-flight analyzer).

• LC Conditions: Use the same RP-HPLC conditions as described for chemical purity analysis.

• MS Conditions (ESI-Positive Mode Example):

  • Ion Source: Electrospray Ionization (ESI).

  • Polarity: Positive.

  • Scan Range: m/z 100-1000.

  • Capillary Voltage: 3-4 kV.

  • Cone Voltage: 20-40 V (can be optimized).

• Data Analysis: Correlate the peaks in the HPLC chromatogram with their corresponding mass spectra. The molecular weights of the impurities can often provide clues to their structures (e.g., presence of deletion or insertion products).[15]

Comparative Performance of Analytical Techniques

Feature	RP-HPLC	Chiral HPLC	NMR Spectroscopy	Mass Spectrometry (LC-MS)
Primary Application	Chemical Purity & Impurity Profiling	Enantiomeric & Diastereomeric Purity	Structural Confirmation & Identification	Molecular Weight Verification & Impurity ID
Quantitation	Highly Quantitative	Highly Quantitative	Quantitative (with standard)	Semi-Quantitative (can be quantitative)
Sensitivity	High	High	Moderate	Very High
Specificity	High for structurally different compounds	High for stereoisomers	High for structural isomers	High (based on m/z)
Throughput	High (with automation)	Moderate	Moderate	High (with automation)
Cost	Moderate	High (column cost)	High	High

Integrated Analytical Workflow

A comprehensive purity assessment of a Boc-beta-amino acid requires an integrated approach, leveraging the strengths of each technique.

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Safety & Regulatory Compliance

Navigating the Disposal of 3-(Boc-amino)-4-(4-methylphenyl)butyric Acid: A Guide for Laboratory Professionals

For researchers and scientists in the dynamic field of drug development, the synthesis and handling of novel chemical entities are daily occurrences. With this innovation comes the critical responsibility of ensuring the safe and compliant disposal of all chemical waste. This guide provides a comprehensive, step-by-step protocol for the proper disposal of 3-(Boc-amino)-4-(4-methylphenyl)butyric acid, a compound often utilized in synthetic organic chemistry. By adhering to these procedures, laboratories can maintain a safe working environment, comply with regulatory standards, and minimize their environmental impact.

I. Hazard Assessment and Personal Protective Equipment (PPE)

Before initiating any disposal procedures, a thorough risk assessment is paramount. Given the lack of specific toxicity data, it is prudent to assume the compound may cause eye, skin, and respiratory tract irritation[1].

Table 1: Recommended Personal Protective Equipment (PPE)

Protective Equipment	Specifications	Rationale
Eye/Face Protection	Tightly fitting safety goggles with side-shields conforming to EN 166 (EU) or NIOSH (US)[2].	To prevent contact with eyes, which may cause irritation[1].
Skin Protection	Chemical-impermeable gloves (e.g., nitrile rubber) and a lab coat. Fire/flame resistant and impervious clothing may be necessary depending on the scale and other chemicals involved[2].	To avoid skin contact, which may lead to irritation[1].
Respiratory Protection	Not typically required for small quantities handled in a well-ventilated area. However, if dust is generated or ventilation is inadequate, a full-face respirator with an appropriate cartridge should be used[2][3].	To prevent inhalation of dust or aerosols, which may cause respiratory tract irritation[1][3].

II. Waste Segregation and Containerization: The Foundation of Safe Disposal

Proper segregation of chemical waste is the first and most critical step in the disposal process.[4][5] Incompatible wastes must never be mixed, as this can lead to dangerous reactions[5][6].

Step-by-Step Waste Collection Protocol:

• Designate a Satellite Accumulation Area (SAA): Establish a designated area within the laboratory, near the point of waste generation, for the accumulation of hazardous waste[7][8]. This area should be clearly marked.

• Select an Appropriate Waste Container: Use a container that is compatible with 3-(Boc-amino)-4-(4-methylphenyl)butyric acid. The original product container is often the best choice[9]. The container must be in good condition, with a secure, tight-fitting lid to prevent leaks and spills[7][8].

• Label the Waste Container: The container must be clearly labeled with the words "Hazardous Waste" and the full chemical name: "3-(Boc-amino)-4-(4-methylphenyl)butyric acid". Avoid using abbreviations or chemical formulas[7]. The label should also include the date of accumulation and the associated hazards (e.g., "Irritant")[8].

• Segregate from Incompatibles: Store the waste container away from incompatible materials, such as strong oxidizing agents and strong acids[3]. A general best practice is to store acids and bases separately, and to keep oxidizing agents away from organic compounds[8].

III. Disposal Procedures: A Decision-Making Workflow

The appropriate disposal route for 3-(Boc-amino)-4-(4-methylphenyl)butyric acid depends on its form (solid or in solution) and the quantity. Under no circumstances should this chemical be disposed of down the drain or in regular trash[4][10].

A. Solid Waste Disposal

For pure, solid 3-(Boc-amino)-4-(4-methylphenyl)butyric acid or materials contaminated with it (e.g., weighing paper, contaminated gloves):

• Containment: Carefully place the solid waste into the designated and labeled hazardous waste container. Minimize the generation of dust during transfer[1][3].

• Secure Storage: Keep the container tightly closed except when adding waste[7]. Store it in the designated SAA.

• Arrange for Pickup: Once the container is nearly full (approximately 90%), arrange for its collection by your institution's Environmental Health & Safety (EH&S) office or a licensed hazardous waste disposal company[7].

B. Liquid Waste Disposal (Solutions)

For solutions containing 3-(Boc-amino)-4-(4-methylphenyl)butyric acid:

• Waste Stream Identification: Determine the solvent used. Halogenated and non-halogenated solvent waste streams should generally be collected separately[11].

• Aqueous Solutions: Do not dispose of aqueous solutions down the sink. Collect them in a designated aqueous hazardous waste container.

• Container Labeling: The waste container must be labeled with "Hazardous Waste" and a list of all chemical components with their approximate percentages[7].

• pH Considerations: While some dilute acids and bases can be neutralized and disposed of down the drain, this is not recommended for waste containing this compound due to its unknown environmental effects[10]. All solutions should be collected as hazardous waste.

• Arrange for Pickup: Follow the same procedure as for solid waste for collection by a certified hazardous waste handler.

The following diagram illustrates the decision-making process for the disposal of 3-(Boc-amino)-4-(4-methylphenyl)butyric acid.

Caption: Disposal workflow for 3-(Boc-amino)-4-(4-methylphenyl)butyric acid.

IV. Spill Management

In the event of a spill, immediate and appropriate action is necessary to prevent exposure and environmental contamination.

• Evacuate and Secure the Area: Alert personnel in the immediate vicinity and restrict access to the spill area.

• Don Appropriate PPE: Before attempting to clean up the spill, ensure you are wearing the recommended PPE as outlined in Table 1.

• Contain the Spill: For solid spills, carefully sweep or vacuum the material and place it into a suitable, labeled disposal container[1]. Avoid generating dust[1][3]. For liquid spills, use an inert absorbent material (e.g., vermiculite, sand) to contain the spill.

• Clean the Area: Once the bulk of the spill has been collected, decontaminate the area with an appropriate solvent, followed by soap and water. All cleanup materials must be disposed of as hazardous waste.

• Report the Spill: Report the incident to your laboratory supervisor and EH&S department, in accordance with your institution's policies.

V. Regulatory Compliance

All laboratory waste disposal activities are governed by local, state, and federal regulations. In the United States, the primary regulatory frameworks are provided by the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA) and the Occupational Safety and Health Administration (OSHA) Laboratory Standard (29 CFR 1910.1450)[12][13][14]. It is the responsibility of the waste generator to ensure compliance with all applicable regulations[12].

By implementing these procedures, your laboratory can ensure the safe and responsible management of 3-(Boc-amino)-4-(4-methylphenyl)butyric acid waste, fostering a culture of safety and environmental stewardship.

References

• American Chemical Society. (n.d.). Hazardous Waste and Disposal. ACS.org. Retrieved from [Link]

• Cole-Parmer. (2005, October 3). Material Safety Data Sheet - 4-(Methylamino)butyric acid hydrochloride, 99%. Retrieved from [Link]

• Labor Security System. (n.d.). Chemical Waste Disposal in the Laboratory: Safe and Effective Solutions. Retrieved from [Link]

• AAPPTec, LLC. (n.d.). Safety Data Sheet - (S)-Fmoc-β-Phe(4-Me)-OH. Retrieved from [Link]

• U.S. Environmental Protection Agency. (2025, May 30). Steps in Complying with Regulations for Hazardous Waste. Retrieved from [Link]

• Chemos GmbH & Co. KG. (2021, June 22). Safety Data Sheet: 3-Amino butyric acid. Retrieved from [Link]

• University of Canterbury. (2025, March 21). Laboratory Chemical Waste Handling and Disposal Guidelines. Retrieved from [Link]

• Occupational Safety and Health Administration. (n.d.). 1910.1450 - Occupational exposure to hazardous chemicals in laboratories. Retrieved from [Link]

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• Columbia University. (n.d.). Hazardous Chemical Waste Management Guidelines. Research. Retrieved from [Link]

• Chemos GmbH & Co. KG. (n.d.). Safety Data Sheet: 4-phenylbutyric acid. Retrieved from [Link]

• AAPPTec, LLC. (n.d.). Safety Data Sheet - (R)-3-(Boc-amino)-4-(3-nitrophenyl)butanoic acid. Retrieved from [Link]

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A Senior Application Scientist's Guide to Personal Protective Equipment for Handling 3-(Boc-amino)-4-(4-methylphenyl)butyric Acid

This document provides essential safety and operational protocols for the handling and disposal of 3-(Boc-amino)-4-(4-methylphenyl)butyric acid. As a Senior Application Scientist, this guide is structured to provide not just procedural steps, but the scientific rationale behind them, ensuring a culture of safety and experimental integrity for all researchers, scientists, and drug development professionals.

Hazard Assessment: Understanding the Compound

3-(Boc-amino)-4-(4-methylphenyl)butyric acid is a Boc-protected amino acid derivative. While comprehensive toxicological data for this specific molecule is not widely published, a robust safety protocol can be developed by analyzing its structure and data from analogous compounds.

Core Principles of Hazard:

• Physical Form: The compound is a solid, typically a fine powder. The primary physical hazard is the generation of airborne dust during handling (e.g., weighing, transferring), which poses an inhalation risk.

• Chemical Reactivity: As a carboxylic acid, it is incompatible with strong bases. The Boc (tert-butyloxycarbonyl) protecting group is sensitive to strong acids, which can cause it to deprotect, releasing isobutylene and carbon dioxide.[][2][3] It should be kept away from strong oxidizing agents.[4][5]

• Toxicological Profile (Inferred): Based on safety data for structurally similar Boc-protected amino acids and other fine organic chemicals, we must assume the following potential health effects[4][6]:

  • Eye Irritation: Fine powders can cause mechanical irritation and potential chemical irritation upon contact with eyes.

  • Skin Irritation: May cause irritation upon prolonged or repeated contact.

  • Respiratory Tract Irritation: Inhalation of dust is a primary concern and may lead to irritation of the respiratory system.[4][6]

  • Harmful if Swallowed: Ingestion may be harmful.

A summary of the hazard assessment is presented in the table below.

Hazard Category	Assessed Risk	Rationale & Key Considerations
Inhalation	Moderate	Primary risk is from airborne dust generated during manipulation. May cause respiratory tract irritation.[4]
Skin Contact	Low to Moderate	Potential for irritation with prolonged contact. Some chemicals can be absorbed through the skin.[7]
Eye Contact	Moderate to High	Dust can cause significant mechanical and chemical irritation.[7]
Ingestion	Moderate	Assumed to be harmful if swallowed based on analogous compounds.[6]
Reactivity	Low	Stable under standard conditions.[4] Avoid strong oxidizing agents, acids, and bases.[4][5]

Core Personal Protective Equipment (PPE) Directive

The selection of PPE is the final and most personal line of defense against chemical exposure, supplementing critical engineering controls like chemical fume hoods.[8] The following PPE is mandatory for all procedures involving the handling of solid 3-(Boc-amino)-4-(4-methylphenyl)butyric acid.

Eye and Face Protection

• Mandatory: Chemical safety goggles conforming to OSHA 29 CFR 1910.133 or European Standard EN166.[5]

• Rationale: Standard safety glasses do not provide a complete seal and are inadequate for protecting against fine dust particles. Chemical safety goggles provide a seal around the eyes, preventing airborne powder from making contact. For tasks with a higher risk of splashing (e.g., during dissolution in solvents), a full-face shield should be worn over the safety goggles.[9][10]

Hand Protection

• Mandatory: Nitrile gloves.

• Rationale: Nitrile gloves offer protection against incidental contact with a wide range of chemical substances and prevent direct skin contact with the powder.[11] Always check gloves for tears or punctures before use. Contaminated gloves should be removed immediately using the proper technique to avoid skin exposure, and hands should be washed thoroughly. For prolonged tasks, consider double-gloving.

Body Protection

• Mandatory: A full-length laboratory coat.

• Rationale: A lab coat provides a removable barrier that protects skin and personal clothing from contamination by dust or spills.[7][11] It should be kept fully buttoned. For large-scale operations, a chemical-resistant apron or disposable coveralls may be necessary.[9][10]

Respiratory Protection

• Mandatory (when handling outside a fume hood): A NIOSH-approved respirator.[11]

• Rationale: The primary exposure route is inhalation of dust. All weighing and transfer operations of the solid powder should ideally be performed within a chemical fume hood or a ventilated balance enclosure to minimize dust generation. If such engineering controls are not available or are insufficient to keep airborne levels below exposure limits, respiratory protection is required. A disposable N95 respirator (or equivalent) is typically sufficient for protection against fine dust particles.

Operational and Disposal Plans

Standard Operating Procedure for Handling

• Preparation: Before handling, ensure the work area (preferably a chemical fume hood) is clean and uncluttered. Assemble all necessary equipment (spatulas, weigh boats, containers).

• Donning PPE: Put on PPE in the correct order to ensure maximum protection. This sequence prevents cross-contamination.

  Figure 1. Recommended PPE Donning Sequence.

• Handling: Carefully scoop or pour the powder to minimize dust creation. Use a weigh boat or paper that can be easily transferred into your reaction vessel.

• Post-Handling: Clean any minor dust from the work surface with a damp wipe. Place the wipe and any contaminated disposable items (e.g., weigh boat) into a designated solid waste container.

• Doffing PPE: Remove PPE in the reverse order of donning to prevent contaminating yourself. Gloves should be removed first, followed by goggles, lab coat, and finally the respirator. Wash hands thoroughly with soap and water after removing all PPE.

Spill Management Protocol

In the event of a spill, a calm and structured response is critical to ensure safety.

Figure 2. Workflow for Solid Chemical Spill Response.

Waste Disposal Plan

Proper segregation and disposal of chemical waste are paramount for laboratory safety and environmental compliance.

• Waste Identification: All waste generated from handling this compound must be treated as hazardous chemical waste.

• Solid Waste:

  • Place contaminated disposables such as gloves, weigh boats, and paper towels into a clearly labeled, sealed container designated "Solid Chemical Waste".[11]

  • Unused or expired product should also be disposed of in this container.[11]

• Liquid Waste: If the compound is dissolved in a solvent, the resulting solution should be collected in a separate, labeled "Hazardous Liquid Waste" container. Do not mix with incompatible waste streams.

• Disposal: All waste containers must be stored in a designated satellite accumulation area. Arrange for pickup and disposal through your institution's Environmental Health and Safety (EHS) office or a licensed chemical waste contractor.[11]

By adhering to these rigorous PPE, handling, and disposal protocols, you build a foundation of safety that protects not only yourself and your colleagues but also ensures the integrity and success of your research.

References

• MasterControl. (n.d.). 29 CFR 1910.1450 — OSHA Laboratory Standard.
• Occupational Safety and Health Administration. (n.d.). Laboratory Safety Guidance.
• Administration for Strategic Preparedness and Response. (n.d.). OSHA Standards for Biological Laboratories.
• Office of Clinical and Research Safety. (n.d.). The Laboratory Standard.
• Occupational Safety and Health Administration. (n.d.). OSHA FACTSHEET LABORATORY SAFETY OSHA LAB STANDARD.
• Dust Arrest. (2025, September 14). PPE for Powder Handling: Support Operators Effectively.
• BenchChem. (2025). Safe Disposal of Boc-7-hydroxy-L-tryptophan: A Procedural Guide.
• Labelmaster. (n.d.). NIOSH Pocket Guide to Chemical Hazards.
• Centers for Disease Control and Prevention. (n.d.). NIOSH Pocket Guide to Chemical Hazards.
• Industrial Safety Tips. (2025, June 6). PPE For Chemical Handling With Example.
• Centers for Disease Control and Prevention. (2024, November 12). Chemical Safety in the Workplace.
• National Institute for Occupational Safety and Health. (2005). NIOSH Pocket Guide to Chemical Hazards (2005-149) 3rd printing.
• SAMS Solutions. (2024, August 27). Protective Gear for Chemical Handling Must-Have Equipment.
• PPS Essentials. (2024, June 6). Ensuring Safety: The Importance of PPE for Handling Chemicals.
• Chemical Hazards Emergency Medical Management. (2026, February 4). Personal Protective Equipment (PPE).
• AAPPTec, LLC. (n.d.). Safety Data Sheet: (S)-Fmoc-β-Phe(4-Me)-OH.
• Centers for Disease Control and Prevention. (n.d.). Pocket Guide to Chemical Hazards Introduction.
• Sigma-Aldrich. (n.d.). Boc-R-3-amino-4-(4-tert-butylphenyl)-butyric acid.
• Fisher Scientific. (2025, December 21). SAFETY DATA SHEET: 4-Phenylbutyric acid.
• ChemicalBook. (2026, January 13). BOC-(S)-3-AMINO-4-(4-CYANO-PHENYL)-BUTYRIC ACID.
• AAPPTec, LLC. (n.d.). MSDS DBG001 Boc-Glycinol.pdf.
• TCI Chemicals. (2024, November 28). SAFETY DATA SHEET: 3-Amino-1-phenylbutane.
• ChemicalBook. (2023, October 13). Boc-(R)-3-amino-4-(2,4,5-trifluoro-phenyl)-butyric acid: properties, synthesis and applications.
• Google Patents. (n.d.). CN112500316A - Method for preparing BOC- (R) -3-amino-4- (2,4, 5-trifluorophenyl) butyric acid.
• BOC Sciences. (n.d.). BOC-Amino Acids.
• Hebei Boze Chemical Co.,Ltd. (2023, July 4). BOC deprotection.
• ACS GCI Pharmaceutical Roundtable. (n.d.). BOC Deprotection.
• Organic Chemistry Portal. (n.d.). Boc-Protected Amino Groups.
• AAPPTec, LLC. (n.d.). Boc Resin Cleavage Protocol.

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